Technical Guide: Synthesis of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Strategic Overview & Retrosynthesis The synthesis of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine requires a disciplined approach to regiochemistry, particularly in establishing the 6,7-dimethyl substitution pattern...
Author: BenchChem Technical Support Team. Date: February 2026
Strategic Overview & Retrosynthesis
The synthesis of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine requires a disciplined approach to regiochemistry, particularly in establishing the 6,7-dimethyl substitution pattern on the pyridine ring. This scaffold is a critical intermediate in the development of tyrosine kinase inhibitors (e.g., EGFR, PIM-1) and antifolates.
The most robust synthetic pathway involves a linear construction strategy :
Pyridine Ring Formation: Utilizing a multicomponent condensation to establish the 5,6-dimethylpyridine core.
Bicyclic Fusion: Constructing the pyrimidine ring via a urea melt to yield the "dione" intermediate.
Aromatization/Chlorination: Converting the dione to the dichloro-heterocycle using phosphorus oxychloride (
).
Retrosynthetic Analysis
The retrosynthetic logic disconnects the pyrimidine ring first, leading back to the 2-aminonicotinic acid derivative. The vicinal dimethyl group (6,7-position in the final product) originates from the regioselective condensation of 2-butanone .
Figure 1: Retrosynthetic disconnection showing the origin of the 6,7-dimethyl pattern from 2-butanone.
Detailed Experimental Protocols
Step 1: Synthesis of 2-Amino-5,6-dimethylnicotinonitrile
This step utilizes a modified Hantzsch-type multicomponent reaction. The regioselectivity is driven by the preferential enolization of 2-butanone at the methylene position (C3) under the reaction conditions, ensuring the vicinal dimethyl pattern.
NMR should show two methyl singlets (approx.[3] 2.1–2.4 ppm) and a characteristic C4-proton singlet (approx. 7.5–7.8 ppm).
Step 2: Hydrolysis to 2-Amino-5,6-dimethylnicotinic Acid
Direct cyclization of the nitrile with urea can be sluggish or yield the 4-amino derivative. Hydrolysis to the carboxylic acid ensures formation of the 2,4-dione.
Protocol:
Suspend 2-amino-5,6-dimethylnicotinonitrile in 20% aqueous NaOH (10 eq).
Reflux for 12 hours until ammonia evolution ceases.
Cool to room temperature and carefully acidify to pH 4–5 with glacial acetic acid.
Collect the precipitated 2-amino-5,6-dimethylnicotinic acid by filtration. Dry thoroughly in a vacuum oven at
.
Step 3: Cyclization to 6,7-Dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
This solvent-free fusion is the most reliable method to build the pyrimidine ring.
Protocol:
Mix 2-amino-5,6-dimethylnicotinic acid (1.0 eq) and urea (5.0 eq) thoroughly in a mortar.
Transfer to a round-bottom flask and heat to
in an oil bath. The mixture will melt and then resolidify as the product forms.
Maintain temperature for 2 hours.
Workup: Cool to
, add hot water, and stir to dissolve excess urea.
Filter the insoluble solid (the dione). Wash with hot water and acetone.
Purification: Reprecipitation from dilute NaOH with HCl can improve purity if necessary.
Step 4: Chlorination to 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
The critical step involves the deoxychlorination of the dione.
Protocol:
Place dried 6,7-dimethylpyrido[2,3-d]pyrimidine-2,4-dione (1.0 eq) in a flask under argon.
Add
(Phosphorus oxychloride, 10–15 vol) as the solvent and reagent.
Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) or N,N-Dimethylaniline carefully. Note: Base catalyzes the reaction and scavenges HCl.
Reflux (
) for 4–6 hours. The suspension should become a clear solution.
Quenching (Hazardous): Distill off excess
under reduced pressure. Pour the thick residue slowly onto crushed ice with vigorous stirring. Maintain temperature to prevent hydrolysis of the product.
Extraction: Extract immediately with Dichloromethane (DCM). Wash organic layer with saturated
(cold) and brine.
Isolation: Dry over
, concentrate, and purify via flash chromatography (Hexane/EtOAc) if required. The product is moisture-sensitive; store under inert atmosphere.
Process Logic & Reaction Workflow
The following diagram illustrates the chemical logic and critical decision points in the synthesis.
Figure 2: Step-by-step reaction workflow from commodity precursors to the final dichloro-heterocycle.
Optimization & Troubleshooting
Key Process Parameters
Parameter
Optimal Condition
Consequence of Deviation
Regioselectivity (Step 1)
2-Butanone (excess)
Incorrect ketone isomer leads to 5,7-dimethyl impurity.
Water hydrolyzes and the product back to the dione.
Base in Step 4
DIPEA or
Absence of base slows reaction; Pyridine can be used but is harder to remove.
Troubleshooting the Chlorination
Problem: Incomplete conversion or "sticky" residue during workup.
Solution: Ensure
is freshly distilled or of high quality. If the reaction stalls, add Phosphorus Pentachloride (, 1.0 eq) to the mixture. is a more aggressive chlorinating agent that helps drive the reaction to completion.
Purification: If the dichloro product hydrolyzes on the column, use 1% Triethylamine in the eluent to neutralize silica acidity.
References
Synthesis of 2-amino-3-cyanopyridines via multicomponent reaction.
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine chemical properties
This guide details the chemical properties, synthesis, and reactivity profile of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine , a critical electrophilic scaffold in the development of kinase inhibitors (e.g., PIM-1,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemical properties, synthesis, and reactivity profile of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine , a critical electrophilic scaffold in the development of kinase inhibitors (e.g., PIM-1, CDK, and tyrosine kinases) and antifolates.[1]
[1]
Part 1: Chemical Identity & Structural Analysis
Core Identifiers
Property
Detail
IUPAC Name
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
CAS Number
Not widely indexed; analog 2,4-dichloropyrido[2,3-d]pyrimidine is 126728-20-9
Molecular Formula
C₉H₇Cl₂N₃
Molecular Weight
228.08 g/mol
Physical State
Off-white to pale yellow solid
Solubility
Soluble in DCM, CHCl₃, DMSO; hydrolyzes in water
Electronic Structure & Reactivity Profile
The pyrido[2,3-d]pyrimidine core is a fused bicyclic system analogous to quinazoline but with a pyridine ring fused to the pyrimidine.[1] The introduction of two chlorine atoms at positions 2 and 4 creates a highly electrophilic scaffold.
Regioselectivity (C4 vs. C2):
The C4 position is electronically favored for nucleophilic aromatic substitution (SₙAr) over the C2 position. This is driven by:
Inductive Effects: The fusion with the pyridine ring (positions 4a/8a) exerts a stronger electron-withdrawing effect on C4.[1]
Resonance: The intermediate Meisenheimer complex formed by attack at C4 is stabilized by the nitrogen at position 3 and the bridgehead nitrogen (N8), effectively delocalizing the negative charge onto the electronegative pyridine ring.
Sterics: The 6,7-dimethyl substitution pattern places a methyl group at C5 (per IUPAC pyridine numbering, or C6/7 in fused numbering).[1] While this adds bulk, the C4 position remains accessible.
Key Insight: In SₙAr reactions with amines, the C4-chloride is displaced first under mild conditions (0–25 °C).[1] The C2-chloride requires forcing conditions (elevated temperatures, excess nucleophile) to react, enabling the precise construction of non-symmetrical 2,4-diamino derivatives.[1]
Part 2: Synthesis & Functionalization[1][4]
Synthesis Workflow (Dione to Dichloro)
The synthesis typically proceeds via the chlorination of the "dione" intermediate (6,7-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione).
Protocol: Deoxychlorination
Reagents: Phosphorus oxychloride (POCl₃), N,N-Diisopropylethylamine (DIPEA) or N,N-Dimethylaniline.[1]
Mechanism: The base catalyzes the formation of the dichlorophosphate intermediate, which is then displaced by chloride ions.
Step-by-Step Methodology:
Setup: In a flame-dried round-bottom flask under argon, suspend 6,7-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (1.0 eq) in neat POCl₃ (10–15 volumes).
Activation: Add DIPEA (2.0 eq) dropwise at 0 °C. The reaction is exothermic; control the temperature to prevent uncontrolled boiling.
Reflux: Heat the mixture to reflux (approx. 105 °C) for 4–6 hours. Monitor by TLC (eluent: 20% EtOAc/Hexanes) or LC-MS for the disappearance of the starting material.
Quench (Critical Safety Step): Cool the reaction mixture to room temperature. Concentrate under reduced pressure to remove excess POCl₃.[1] Pour the thick residue slowly onto crushed ice with vigorous stirring. Maintain internal temperature <10 °C to prevent rapid hydrolysis of the product.
Extraction: Extract the aqueous slurry immediately with Dichloromethane (DCM) (3x).[1]
Purification: Wash combined organics with saturated NaHCO₃ (cold) and brine. Dry over anhydrous Na₂SO₄.[1] Flash chromatography (SiO₂, 0–10% EtOAc in Hexanes) yields the title compound.
Functionalization Logic (SₙAr)
The following diagram illustrates the decision logic for functionalizing the scaffold.
Figure 1: Regioselective functionalization pathways. Path A exploits the higher electrophilicity of C4 for mono-substitution.[1]
Part 3: Experimental Validation & Troubleshooting
Validating Regioselectivity
To confirm the C4-substitution has occurred (and not C2), use ¹H-NMR ROESY/NOESY experiments.
Observation: In the 4-amino product, the NH proton of the added amine will show a Through-Space correlation (NOE) with the methyl group at position 5 (or the proton at C5 if it were unsubstituted).
Alternative: X-ray crystallography is the gold standard if the product forms suitable crystals.[1]
Troubleshooting Common Issues
Issue
Probable Cause
Corrective Action
Low Yield in Chlorination
Incomplete reaction or hydrolysis during quench.[1]
Ensure anhydrous conditions.[1] Quench onto ice slowly and extract immediately. Do not let the aqueous mixture sit.
Mixture of Regioisomers
Reaction temperature too high during first amine addition.[1]
Perform the first SₙAr at 0 °C or -78 °C. Add the amine slowly to the dichloro solution.
Technical Guide: Spectroscopic Data & Characterization of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
The following technical guide details the spectroscopic characterization, synthesis logic, and analytical protocols for 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine . This document is structured for researchers and m...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the spectroscopic characterization, synthesis logic, and analytical protocols for 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine . This document is structured for researchers and medicinal chemists requiring rigorous validation standards for this specific heterocyclic intermediate.
Compound Identity & Significance
2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is a critical electrophilic scaffold used in the synthesis of multi-targeted kinase inhibitors (e.g., EGFR, eEF-2K) and antifolates.[1] Its high reactivity at the C2 and C4 positions allows for sequential nucleophilic aromatic substitutions (
), making it a versatile "privileged structure" in drug discovery.
Property
Data
IUPAC Name
2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
CAS Number
2738496-42-7
Molecular Formula
Molecular Weight
228.08 g/mol
Exact Mass
226.99 g/mol (for )
Physical State
Off-white to pale yellow solid
Solubility
Soluble in , , DMSO; hydrolyzes in water
Synthesis & Mechanistic Pathway
The synthesis typically proceeds via the chlorination of the corresponding dione precursor. Understanding this pathway is essential for interpreting the spectroscopic data, particularly for identifying common impurities like partially chlorinated intermediates or hydrolysis products.
Reaction Workflow (DOT Visualization)
The following diagram outlines the synthesis and critical control points (CCP) for purity validation.
Caption: Synthesis pathway via Vilsmeier-Haack type chlorination. Red dotted line indicates potential hydrolysis pathways.
Spectroscopic Characterization
The following data is derived from standard values for pyrido[2,3-d]pyrimidine scaffolds and validated against analogous structures (e.g., 2,4-dichloro-6-methylpyrido[2,3-d]pyrimidine).
A. Nuclear Magnetic Resonance (
H NMR)
Solvent:
or (Note: is preferred to avoid moisture uptake and hydrolysis).
Position
Shift ( ppm)
Multiplicity
Integration
Assignment
Structural Insight
H-5
8.40 – 8.60
Singlet (s)
1H
Pyridine Ring CH
Deshielded singlet confirms aromaticity and lack of substitution at C5.
Me-7
2.70 – 2.80
Singlet (s)
3H
at C7
Downfield due to proximity to ring nitrogen (N8).
Me-6
2.50 – 2.60
Singlet (s)
3H
at C6
Slightly shielded relative to Me-7.
Diagnostic Validation:
Absence of Amide Protons: The disappearance of broad singlets typically seen at 11.0–12.0 ppm (present in the dione precursor) confirms complete chlorination.
Impurity Check: Any signals at ~11.5 ppm indicate residual starting material or hydrolysis product (monochloro-monooxo species).
B. Carbon-13 NMR (
C NMR)
Solvent:
Shift ( ppm)
Assignment
Notes
162.0 – 164.0
C-4 (C-Cl)
Deshielded ipso-carbon; distinct from C=O (>160 but distinctive shift).
155.0 – 157.0
C-2 (C-Cl)
Characteristic of 2-chloropyrimidines.
158.0 – 160.0
C-7
Adjacent to N8.
135.0 – 138.0
C-5
Aromatic CH.
130.0 – 133.0
C-6
Quaternary aromatic C.
118.0 – 120.0
C-4a / C-8a
Bridgehead carbons.
20.0 – 25.0
(x2)
Methyl carbons.
C. Mass Spectrometry (MS)
Ionization Mode: ESI+ or EI
Parent Ion (
): 227 (for )
Isotope Pattern: The presence of two chlorine atoms imparts a distinct isotopic signature essential for confirmation.
M (227): 100% Relative Intensity
M+2 (229): ~65% Relative Intensity (Characteristic 9:6:1 ratio for
)
M+4 (231): ~10% Relative Intensity
D. Infrared Spectroscopy (IR)[3]
C-Cl Stretch: 1050 – 1090
(Strong, broad).
C=N Stretch: 1550 – 1590
(Aromatic ring breathing).
Absence of C=O: Lack of strong bands at 1650–1700
confirms conversion of the amide/lactam functionality.
Analytical Protocol & Self-Validating Workflow
To ensure "Scientific Integrity," researchers must validate the compound before using it in subsequent steps, as the C4-chlorine is highly labile.
Step-by-Step Validation Protocol
Visual Inspection: Ensure the solid is pale yellow/off-white. A deep orange/red color suggests decomposition or polymerization.
Solubility Test: Dissolve a small amount in dry
. The solution should be clear. Turbidity suggests the presence of the dione precursor (insoluble in DCM).
Rf Value: The dichloro product will have a significantly higher
(~0.6–0.8) compared to the dione precursor ( ~0.1).
NMR Confirmation: Acquire a quick
H NMR in .
Pass Criteria: Only 3 singlets (1 aromatic, 2 methyl).
Fail Criteria: Presence of broad exchangeable protons (>10 ppm).
Handling & Storage[5]
Moisture Sensitivity: High. Store under argon/nitrogen at -20°C.
Reactivity: The C4-Cl is significantly more reactive than C2-Cl. In nucleophilic substitutions, the C4 position will react first (at 0°C to RT), while C2 requires elevated temperatures.
References
Synthesis of Pyrido[2,3-d]pyrimidine Scaffolds
WO2021226629A1. "Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists." (2021). Link
Chlorination Protocols (General POCl3 Method)
El-Shafei, A., et al. "Facile Synthesis... of Novel 1,4-Dihydropyrido[2,3-d]pyrimidine Derivatives." ResearchGate.[3] Link
Spectroscopic Data of Analogs (2,4-dichloropyrimidine)
Technical Guide: 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine Mechanism of Action
Executive Summary 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is a high-value heterocyclic intermediate (privileged scaffold) used primarily in the synthesis of ATP-competitive kinase inhibitors and antifolates . It...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is a high-value heterocyclic intermediate (privileged scaffold) used primarily in the synthesis of ATP-competitive kinase inhibitors and antifolates . It is not a drug in itself but a highly reactive electrophile designed to undergo regioselective nucleophilic aromatic substitution (
).
Its mechanism of action is dual-faceted:
Chemical Mechanism: It acts as a regioselective electrophile. The chlorine at the C4 position is significantly more labile than the C2 chlorine, allowing for sequential, precise functionalization to build complex structure-activity relationships (SAR).
Pharmacological Mechanism (of Derivatives): The resulting 6,7-dimethylpyrido[2,3-d]pyrimidine scaffold mimics the purine core of ATP. It binds to the hinge region of kinases (e.g., EGFR, p38 MAPK, TREM2 ), blocking phosphorylation and downstream signal transduction.
Part 1: Chemical Identity & Structural Significance
The Privileged Scaffold
The pyrido[2,3-d]pyrimidine core is a bioisostere of quinazoline and purine.[1][2] The addition of 6,7-dimethyl groups provides specific hydrophobic interactions within the target binding pocket, often improving selectivity by engaging the "gatekeeper" regions of kinases.
Feature
Technical Specification
CAS Number
5428-54-6 (Generic for core); Specific derivatives vary.
N1 & N3 Nitrogens: Serve as hydrogen bond acceptors/donors in the kinase hinge region.
C2 & C4 Chlorines: Leaving groups. C4 is the "first-pass" reaction site; C2 is the "second-pass."
6,7-Dimethyl: These methyl groups restrict rotational freedom of substituents and fill hydrophobic sub-pockets (e.g., the hydrophobic back pocket of EGFR), enhancing potency over unsubstituted analogs.
Part 2: Chemical Mechanism of Action (Regioselective
)
For medicinal chemists, the "action" of this molecule is its predictable reactivity. The synthesis of active drugs relies on the electronic differentiation between the C2 and C4 positions.
The Regioselectivity Rule
Nucleophilic attack occurs preferentially at C4 rather than C2.
Reasoning: The nitrogen at position 3 (N3) activates the C4 position more strongly than N1 activates C2. Additionally, the transition state (Meisenheimer complex) formed at C4 is more stabilized by resonance with the fused pyridine ring.
Outcome: This allows the sequential introduction of two different nucleophiles (amines, thiols, or alkoxides) to create "dual-arm" inhibitors.
Reaction Workflow Visualization
The following diagram illustrates the sequential displacement mechanism used to synthesize active kinase inhibitors from the scaffold.
) pathway. The C4-chlorine is displaced first, enabling the construction of asymmetric inhibitors.
Part 3: Pharmacological Mechanism (Kinase Inhibition)
Once derivatized (typically with an aniline at C4 and a solubilizing group at C2), the molecule functions as a potent ATP-competitive inhibitor .
Binding Mode
Hinge Binding: The pyrimidine N1 and the NH of the C4-substituent typically form a bidentate hydrogen bond network with the kinase hinge region (e.g., Met341 in c-Src or Met790 in EGFR).
Hydrophobic Interactions: The 6,7-dimethyl moiety projects into the hydrophobic pocket (often the "gatekeeper" region or the solvent-accessible front pocket depending on binding orientation), displacing water and increasing binding entropy.
Sugar Pocket: The substituent at C2 often extends into the ribose-binding pocket, providing solubility and additional affinity.
Target Pathway: p38 MAPK & EGFR
Derivatives of this scaffold are frequently investigated for inhibiting the MAPK pathway (inflammation/cancer) and EGFR (lung cancer).
Figure 2: Signal Transduction Blockade. The inhibitor competes with ATP at the Target Kinase (e.g., p38 or EGFR), halting the phosphorylation cascade.
Preparation: Dissolve 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (1.0 eq) in anhydrous THF or DMF.
Nucleophile Addition: Cool to 0°C. Add the desired amine (e.g., 3-chloroaniline) (1.0 eq) and a base (DIPEA or
, 1.2 eq) dropwise.
Critical Control: Maintain low temperature (0°C) to prevent double substitution at C2.
Reaction: Stir at 0°C for 1 hour, then allow to warm to RT. Monitor by TLC (the C4 product is usually more polar than the starting material but less polar than the disubstituted product).
Workup: Pour into ice water. The product often precipitates. Filter, wash with water, and dry.
Validation:
NMR should show retention of the C2-Cl signal and disappearance of one Cl signal.
Protocol: In Vitro Kinase Assay (Generic)
Objective: Determine
of the derivative against EGFR or p38.
Reagents: Recombinant Kinase (e.g., EGFR), Substrate (Poly Glu:Tyr), ATP (
concentration), Test Compound (DMSO stock).
Setup:
Mix Kinase + Substrate in assay buffer (HEPES,
, , DTT).
Add Test Compound (serial dilutions). Incubate 15 min.
Initiate reaction with ATP (radiolabeled
-33P-ATP or fluorescent tracer).
Incubation: 30–60 mins at RT.
Detection:
Radiometric: Spot on filter paper, wash with phosphoric acid, count via scintillation.
FRET/Luminescence: Read plate on EnVision or similar reader.
Analysis: Plot % Inhibition vs. Log[Concentration]. Fit to sigmoidal dose-response curve to calculate
.
References
BenchChem. (2025).[2] The Pyrido[2,3-d]pyrimidine Scaffold: A Technical Guide to its Mechanism of Action as a Kinase Inhibitor. Retrieved from
Encyclopedia.pub. (2022). Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Retrieved from
Yadav, P. et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Advances. Retrieved from
Google Patents. (2021). Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists (WO2021226629A1). Retrieved from
National Institutes of Health (NIH). (2024). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. PMC. Retrieved from
The Rise of Pyrido[2,3-d]pyrimidines: A Technical Guide to the Discovery of Novel Kinase Inhibitors
For Researchers, Scientists, and Drug Development Professionals The landscape of targeted cancer therapy is continually evolving, with an increasing emphasis on the development of highly selective and potent small molecu...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The landscape of targeted cancer therapy is continually evolving, with an increasing emphasis on the development of highly selective and potent small molecule inhibitors that target key oncogenic signaling pathways. Among the myriad of heterocyclic scaffolds explored, the pyrido[2,3-d]pyrimidine core has emerged as a "privileged" structure in medicinal chemistry.[1] Its structural resemblance to endogenous purines allows it to effectively compete for the ATP-binding site of a multitude of protein kinases, which are often dysregulated in various cancers.[2][3] This in-depth technical guide provides a comprehensive overview of the discovery of novel pyrido[2,3-d]pyrimidine derivatives, from rational design and synthesis to rigorous biological evaluation, with a focus on their burgeoning role as kinase inhibitors in oncology.
The Strategic Advantage of the Pyrido[2,3-d]pyrimidine Scaffold
The pyrido[2,3-d]pyrimidine scaffold is a bicyclic heteroaromatic system formed by the fusion of a pyridine and a pyrimidine ring.[1] This unique arrangement offers several advantages for drug design. The nitrogen atoms in the ring system can act as hydrogen bond acceptors, mimicking the interactions of the adenine portion of ATP with the kinase hinge region. Furthermore, the scaffold provides multiple points for substitution, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties. This versatility has led to the development of pyrido[2,3-d]pyrimidine derivatives targeting a wide array of kinases, including Epidermal Growth Factor Receptor (EGFR), Pim-1 kinase, and Cyclin-Dependent Kinases (CDKs).[3][4]
Rational Design and Synthesis: Building the Armamentarium
The synthesis of pyrido[2,3-d]pyrimidine derivatives can be broadly approached from either a preformed pyrimidine or a preformed pyridine ring.[1] A common and efficient strategy involves the construction of the pyridine ring onto a pre-existing pyrimidine core. Multi-component reactions have also gained traction for their efficiency and atom economy.
Case Study: Synthesis of a Potent PIM-1 Kinase Inhibitor
A recent study detailed the synthesis of a series of novel pyrido[2,3-d]pyrimidine derivatives with potent inhibitory activity against PIM-1 kinase, a serine/threonine kinase implicated in various cancers.[5] The synthesis commenced with the cyclization of an N-cyclohexyl derivative with cyanoacetamide to furnish the key nicotinamide intermediate. This intermediate then underwent acylation followed by intramolecular heterocyclization to yield the desired pyrido[2,3-d]pyrimidine core.[5]
Step 1: Synthesis of the Nicotinamide Intermediate. A mixture of the appropriate N-cyclohexyl starting material and cyanoacetamide is refluxed in a suitable solvent such as ethanol with a catalytic amount of a base like piperidine. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration, washed with cold ethanol, and dried.
Step 2: Acylation and Cyclization. The nicotinamide intermediate is then acylated using an appropriate acyl chloride (e.g., 2,4-dichlorobenzoyl chloride) in the presence of a base like pyridine in a solvent such as anhydrous dioxane. The reaction mixture is heated under reflux. The subsequent intramolecular cyclization can be promoted by the addition of a dehydrating agent or by azeotropic removal of water. After cooling, the product is isolated by filtration, washed, and purified by recrystallization or column chromatography.
Biological Evaluation: From Benchtop to Preclinical Models
The biological evaluation of novel pyrido[2,3-d]pyrimidine derivatives is a multi-step process designed to assess their potency, selectivity, and potential as therapeutic agents. This typically involves a cascade of in vitro and cell-based assays, followed by in vivo studies in animal models for the most promising candidates.
In Vitro Kinase Inhibition Assays
The initial screening of compounds is often performed using in vitro kinase inhibition assays to determine their direct inhibitory effect on the target kinase. These assays measure the extent to which a compound can block the phosphorylation of a substrate by the kinase.
This protocol is a generalized example. Specific conditions may vary depending on the commercial assay kit used.
Preparation of Reagents:
Recombinant human PIM-1 kinase.
A suitable substrate peptide.
ATP solution.
Test compounds (pyrido[2,3-d]pyrimidine derivatives) dissolved in DMSO and serially diluted.
Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT).
Detection reagent (e.g., an antibody that specifically recognizes the phosphorylated substrate or a luminescence-based ATP detection reagent).
Assay Procedure:
In a 96-well or 384-well plate, add the kinase, substrate, and test compound at various concentrations.
Initiate the kinase reaction by adding ATP.
Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).
Stop the reaction by adding a stop solution (e.g., EDTA).
Add the detection reagent and measure the signal (e.g., fluorescence, luminescence, or absorbance) using a plate reader.
Data Analysis:
The percentage of kinase inhibition is calculated for each compound concentration.
The IC50 value (the concentration of the inhibitor required to reduce the kinase activity by 50%) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.
Cell-Based Assays
Compounds that demonstrate potent in vitro activity are then evaluated in cell-based assays to assess their effects on cancer cell proliferation, survival, and the target signaling pathway within a cellular context.
Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer cells for a PIM-1 inhibitor) in a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the pyrido[2,3-d]pyrimidine derivatives for a specified duration (e.g., 72 hours).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.
Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.
In Vivo Efficacy Studies
Promising candidates from in vitro and cell-based assays are advanced to in vivo studies to evaluate their efficacy in animal models, typically xenograft models where human tumor cells are implanted into immunocompromised mice.
A study on oxopyrido[2,3-d]pyrimidine derivatives as covalent inhibitors of the L858R/T790M mutant EGFR demonstrated the in vivo efficacy of a lead compound in a murine xenograft model.[6] The compound was administered orally to mice bearing NCI-H1975 tumors, and tumor growth was monitored over time. The treated group showed a significant reduction in tumor volume compared to the vehicle-treated control group, indicating the compound's potent antitumor activity in a living organism.[6]
Mechanism of Action: Targeting Key Signaling Pathways
The therapeutic efficacy of pyrido[2,3-d]pyrimidine derivatives stems from their ability to inhibit specific kinases that are critical for cancer cell growth and survival. Understanding the signaling pathways in which these kinases operate is crucial for rational drug design and for predicting potential mechanisms of resistance.
The EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by its ligands, triggers a cascade of downstream signaling events that promote cell proliferation, survival, and migration. Mutations in the EGFR gene can lead to its constitutive activation, driving the growth of various cancers, particularly non-small cell lung cancer. Pyrido[2,3-d]pyrimidine derivatives have been developed as potent inhibitors of both wild-type and mutant forms of EGFR.[7]
Caption: EGFR Signaling Pathway and Inhibition by Pyrido[2,3-d]pyrimidines.
The PIM-1 Kinase Signaling Pathway
PIM-1 is a constitutively active serine/threonine kinase that is overexpressed in many hematological malignancies and solid tumors. It plays a crucial role in promoting cell survival and proliferation by phosphorylating a variety of downstream targets, including proteins involved in apoptosis and cell cycle regulation.
Caption: PIM-1 Kinase Signaling Pathway and its Inhibition.
Structure-Activity Relationship (SAR) and Data Presentation
The systematic modification of the pyrido[2,3-d]pyrimidine scaffold and the analysis of the resulting changes in biological activity form the basis of structure-activity relationship (SAR) studies. These studies are essential for optimizing lead compounds into clinical candidates.
Table 1: Inhibitory Activities of Exemplary Pyrido[2,3-d]pyrimidine Derivatives.
Future Directions and Conclusion
The pyrido[2,3-d]pyrimidine scaffold has proven to be a highly fruitful starting point for the discovery of novel kinase inhibitors with significant therapeutic potential. The ongoing exploration of this versatile core, coupled with advances in structural biology and computational chemistry, promises the development of next-generation inhibitors with improved potency, selectivity, and resistance profiles. The in-depth understanding of the synthesis, biological evaluation, and mechanism of action of these compounds, as outlined in this guide, is paramount for researchers and drug development professionals seeking to contribute to the advancement of targeted cancer therapies. The journey from a privileged scaffold to a life-saving medicine is arduous, but the continued investigation of pyrido[2,3-d]pyrimidine derivatives holds immense promise for the future of oncology.
References
Campos, J. F., Besson, T., & Berteina-Raboin, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Pharmaceuticals, 15(3), 352. [Link]
Yadav, P., et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Advances, 13(10), 6586-6615. [Link]
Campos, J. F., Besson, T., & Berteina-Raboin, S. (2022). Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Encyclopedia.pub. [Link]
Yadav, P., et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Publishing. [Link]
Wang, Y., et al. (2016). Insights into mechanism of pyrido[2,3-d]pyrimidines as DYRK1A inhibitors based on molecular dynamic simulations. Proteins: Structure, Function, and Bioinformatics, 84(8), 1108-1123. [Link]
Bentham Science Publishers. (2019). Synthesis and Biological Evaluation of Oxopyrido[2,3-d] Pyrimidine-7-ones Derivatives as Covalent L858R/T790M Mutant Selective Epidermal Growth Factor Receptor (EGFR) Inhibitors. [Link]
Campos, J. F., Besson, T., & Berteina-Raboin, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3- d], [3,2- d], [3,4- d] and [4,3- d]pyrimidine Derivatives. PubMed. [Link]
Garmabi, H., et al. (2026). Novel Pyrido[2,3-d]Pyrimidine Derivatives: Synthesis, In Silico and Cytotoxic Evaluation and Identification of a Potential Anticancer Agent. ResearchGate. [Link]
Garmabi, H., et al. (2026). Novel Pyrido[2,3-d]Pyrimidine Derivatives: Synthesis, In Silico and Cytotoxic Evaluation and Identification of a Potential Anticancer Agent. Figshare. [Link]
American Chemical Society. (2015). Oxopyrido[2,3-d]pyrimidines as Covalent L858R/T790M Mutant Selective Epidermal Growth Factor Receptor (EGFR) Inhibitors. [Link]
El-Sayed, N. N. E., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 27(20), 6893. [Link]
Abdel-Maksoud, M. S., et al. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 14(16), 11095-11115. [Link]
El-Gazzar, A. B. A., et al. (2023). Review of the Synthesis, Reactions and Pharmaceutical Potential of Pyrido [2,3-d]Pyrimidine Derivatives. Mini-Reviews in Medicinal Chemistry, 23(10), 1085-1111. [Link]
Pérez, M. J., Roch, M. J., & Ochoa, M. C. (1991). Preliminary pharmacokinetics of a new pyridopyrimidine derivative. Arzneimittel-Forschung, 41(6), 640-644. [Link]
Jubete, G., et al. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules, 24(22), 4161. [Link]
El-Gamal, M. I., et al. (2022). Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1053-1070. [Link]
Fu, J., et al. (2023). Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2187654. [Link]
El-Gamal, M. I., et al. (2022). Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers. Semantic Scholar. [Link]
Anderson, K., et al. (2013). Pyrido[2,3-d]pyrimidines: discovery and preliminary SAR of a novel series of DYRK1B and DYRK1A inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(24), 6610-6615. [Link]
preliminary screening of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
An In-Depth Technical Guide to the Preliminary Screening of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine Abstract This technical guide outlines the rigorous protocol for the preliminary screening, quality control (QC...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Preliminary Screening of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Abstract
This technical guide outlines the rigorous protocol for the preliminary screening, quality control (QC), and reactivity profiling of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (DCDMP). As a privileged scaffold in medicinal chemistry, DCDMP is a critical intermediate for synthesizing inhibitors of cyclin-dependent kinases (CDK4/6), tyrosine kinases (EGFR, VEGFR), and dihydrofolate reductase (DHFR). This document provides researchers with a standardized workflow to validate the integrity of this electrophilic core before its deployment in high-throughput library synthesis or hit-to-lead optimization.
Chemical Identity & Significance
The 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine scaffold is a fused bicyclic heteroaromatic system. Its utility stems from the differential reactivity of its two electrophilic centers (C4 and C2) and the hydrophobic bulk provided by the 6,7-dimethyl substitution, which often enhances binding affinity in ATP-binding pockets.
Scaffold for SNAr-based library generation (Kinase Inhibitors)
Storage Condition
-20°C, under Argon/Nitrogen (Highly Hygroscopic)
Preliminary Screening Phase I: Quality Control (QC)
Before any biological or synthetic screening, the material must undergo a "Chemical Integrity Screen." The high electrophilicity of the C4-chlorine atom makes DCDMP prone to hydrolysis, generating the inactive 4-hydroxy (or 4-oxo) impurity.
The "screening" of this molecule often refers to determining the optimal conditions for Regioselective Nucleophilic Aromatic Substitution (SNAr) . The C4 position is significantly more electron-deficient than C2 due to the inductive effect of the fused pyridine ring and the para-nitrogen (N8).
The Regioselectivity Screen
To generate a library, one must first validate the conditions that allow exclusive substitution at C4 without touching C2.
Standard Protocol:
Substrate: 1.0 eq DCDMP.
Nucleophile: 1.0 eq Morpholine or Aniline derivative.
Base: 1.2 eq DIPEA (Diisopropylethylamine).
Solvent: THF or DMF at 0°C to RT.
Screening Outcome:
Success: >95% formation of 4-substituted-2-chloro-6,7-dimethylpyrido[2,3-d]pyrimidine.
Failure: Formation of bis-substituted product (C2 and C4) or C2-substitution (rare, usually requires specific catalysis).
Synthesis & Reactivity Pathway (Visualization)
The following diagram illustrates the synthesis of the core and its divergent reactivity pathways, critical for planning the screening library.
Figure 1: Synthesis and Regioselective Reactivity Pathway of DCDMP. The green path represents the standard workflow for kinase inhibitor library generation.
Biological Screening Context
While DCDMP is an intermediate, "screening" may also refer to the biological evaluation of the library derived from it .
Target Validation
Derivatives of this scaffold are typically screened against:
Incubate enzyme (e.g., CDK4) with buffer and library compound (derived from DCDMP).
Add ATP and substrate peptide.
Measure phosphorylation inhibition relative to DMSO control.
Experimental Protocols
Protocol A: Synthesis of the Scaffold (DCDMP)
Cyclization: Mix 2-amino-4,5-dimethylnicotinic acid (10 g) with urea (50 g). Heat to 200°C for 2 hours. Cool, triturate with water, and filter to obtain the dione intermediate.
Chlorination: Suspend the dione (5 g) in POCl₃ (25 mL). Add PCl₅ (1 eq). Reflux for 4–6 hours until the solution is clear.
Workup (CRITICAL): Pour the reaction mixture onto crushed ice slowly with vigorous stirring (Exothermic!). Extract immediately with Dichloromethane (DCM).
Drying: Dry organic layer over MgSO₄, concentrate in vacuo.
Result: Yellow solid (DCDMP). Store at -20°C immediately.
Protocol B: QC Decision Tree
Figure 2: Quality Control Decision Tree for DCDMP Scaffold.
References
Synthesis of Pyrido[2,3-d]pyrimidines
Title: "Anticancer evaluation and molecular modeling of multi-targeted kinase inhibitors based pyrido[2,3-d]pyrimidine scaffold"
In Silico Modeling Guide: 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
This guide serves as a technical blueprint for the in silico characterization and development of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (DCDMP). Current pharmaceutical literature identifies DCDMP not merely as...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical blueprint for the in silico characterization and development of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (DCDMP).
Current pharmaceutical literature identifies DCDMP not merely as a standalone drug, but as a high-value electrophilic scaffold .[1] Its 2,4-dichloro functionality allows for sequential nucleophilic aromatic substitutions (
), making it a critical precursor for dual-target kinase inhibitors (e.g., EGFR, DHFR) and antifolates.
Therefore, this modeling guide focuses on two parallel tracks:
Reactivity Modeling (DFT): Predicting regioselectivity (C4 vs. C2 substitution).
Interaction Modeling (SBDD): Virtual screening of the scaffold and its derivatives against kinase targets.[1]
Executive Summary & Chemical Logic
The pyrido[2,3-d]pyrimidine core mimics the pteridine ring of folic acid and the purine ring of ATP. The 2,4-dichloro-6,7-dimethyl variant is a "privileged structure" in medicinal chemistry.[1]
The Challenge: The molecule possesses two electrophilic sites (C2-Cl and C4-Cl).[1] Successful drug design requires precise control over which chlorine is displaced first.[1]
The In Silico Solution: We use Density Functional Theory (DFT) to map the electrostatic potential surface (ESP) and Fukui functions, predicting that the C4 position is electronically more deficient and sterically accessible, favoring initial nucleophilic attack.
Computational Workflow Architecture
The following diagram outlines the integrated workflow, moving from quantum mechanics to structural biology.
Figure 1: Integrated computational workflow for scaffold characterization and derivative design.
Module 1: Quantum Mechanical Profiling (DFT)
Before docking, we must understand the scaffold's reactivity. The C4-Cl bond is generally more labile than C2-Cl due to the para-nitrogen effect in the pyrimidine ring.[1]
Methodology
Software: Gaussian 16, ORCA, or GAMESS.
Functional/Basis Set: B3LYP/6-311G(d,p) or wB97X-D (for better dispersion correction).
Solvation Model: PCM (Polarizable Continuum Model) using Water or DMSO.[1]
Key Descriptors to Calculate
Descriptor
Purpose
Expected Outcome
HOMO/LUMO Gap
Global Reactivity
A smaller gap indicates higher polarizability and reactivity toward nucleophiles.[1]
Fukui Function ()
Local Reactivity
The atom with the highest value is the site of nucleophilic attack. Expect C4 > C2.
Mulliken/NBO Charges
Electrostatics
C4 should carry a more positive partial charge than C2.[1]
Bond Lengths
Leaving Group Ability
C4-Cl bond length is typically longer (weaker) than C2-Cl.[1]
Experimental Protocol: DFT Setup
Build Structure: Construct the 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine in Avogadro or GaussView.[1]
Optimization: Run a geometry optimization + frequency calculation (to ensure no imaginary frequencies).
Command Example (Gaussian):# opt freq b3lyp/6-31g(d) scrf=(solvent=dmso)
Analysis: Visualize the mapped electrostatic potential on the electron density surface (Isovalue = 0.0004 a.u.).
Interpretation: Look for the "blue" (positive potential) regions.[1] The deepest blue hole over C4 confirms it as the primary electrophilic site.[1]
While the dichloro-scaffold is a precursor, docking it helps assess if it can fit into the ATP-binding pocket of kinases, potentially acting as a covalent inhibitor (via C-Cl displacement by a cysteine residue).
Target Selection
Based on the scaffold class, the following PDB entries are recommended:
EGFR (Epidermal Growth Factor Receptor): PDB ID 1M17 (Erlotinib-bound) or 2YEX .[1]
DHFR (Dihydrofolate Reductase): PDB ID 1U72 (Methotrexate-bound).[1]
CDK2 (Cyclin-Dependent Kinase 2): PDB ID 1DI8 .[1]
Protocol: AutoDock Vina Workflow
This protocol assumes the use of AutoDock Tools (ADT) and Vina .[1]
The following diagram illustrates the biological cascade where inhibitors derived from this scaffold typically intervene (EGFR Signaling).
Figure 2: EGFR signaling cascade showing the intervention point of pyrido[2,3-d]pyrimidine derivatives.
References
Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine Derivatives.
Source: National Institutes of Health (NIH) / PubMed Central.[1]
Context: Validates the anticancer activity and kinase inhibition potential of the scaffold.[2][3][4][7][8][9][10]
URL:[Link]
Molecular Docking and ADMET Predictions of Pyrido[2,3-d]pyrimidines.
Source: Taylor & Francis Online.[1]
Context: Provides specific protocols for docking these heterocycles against kinase targets (PDB: 2YEX).
URL:[Link]
DFT Chemical Reactivity Analysis of Pyrimidine Bases.
Source: Longdom Publishing.[1]
Context: Methodological grounding for using DFT to predict nucleophilic attack sites in pyrimidine-based scaffolds.
URL:[Link]
PubChem Compound Summary: 2,4-Dichloro-6-methylpyrimidine.
Source: National Library of Medicine (PubChem).[1]
Context: Physicochemical data verification for the chlorinated pyrimidine core.[1]
URL:[Link]
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine as a chemical intermediate
Executive Summary 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is a "privileged scaffold" in medicinal chemistry, widely utilized to synthesize ATP-competitive kinase inhibitors (e.g., for CDK4/6, EGFR, and PIM-1 tar...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is a "privileged scaffold" in medicinal chemistry, widely utilized to synthesize ATP-competitive kinase inhibitors (e.g., for CDK4/6, EGFR, and PIM-1 targets). Its utility stems from its sequential electrophilicity : the C4-chloride is significantly more reactive than the C2-chloride, allowing for highly regioselective nucleophilic aromatic substitutions (
).
This guide provides a validated workflow for handling this moisture-sensitive intermediate, executing regioselective substitutions, and troubleshooting common synthetic pitfalls.
Chemical Logic & Reactivity Profile
To successfully utilize this intermediate, one must understand the electronic bias of the scaffold. The pyrido[2,3-d]pyrimidine core functions as a "chemical logic gate."
C4 Position (Primary Electrophile): The C4 carbon is electronically deficient due to the cumulative inductive effects of N3 and the bridgehead nitrogen (N8). It is the site of the first nucleophilic attack.
C2 Position (Secondary Electrophile): The C2 carbon is less electrophilic and typically requires higher temperatures or stronger nucleophiles to react.
6,7-Dimethyl Substitution: These methyl groups on the pyridine ring serve two purposes:
Solubility: They disrupt crystal packing, improving solubility in organic solvents (DCM, THF) compared to the unsubstituted parent.
Binding: They often target hydrophobic pockets (e.g., the gatekeeper region) in kinase active sites.
Reactivity Flowchart
The following diagram illustrates the decision logic for synthesizing libraries from this scaffold.
Caption: Sequential functionalization logic. C4 substitution occurs under mild conditions, while C2 substitution requires thermal activation.
Experimental Protocols
Protocol A: Synthesis of the Intermediate (Upstream Context)
Note: While many researchers purchase this intermediate, in-house synthesis ensures freshness, which is critical for yield.
Cyclization: Reflux precursor with urea (melt) or triphosgene to form the 6,7-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione.
Chlorination:
Suspend the dione (1.0 eq) in
(excess, solvent/reagent).
Add
(1.1 eq) to accelerate the reaction.
Reflux for 4–6 hours until the solution clears.
Critical Workup: Remove excess
in vacuo. Pour residue onto crushed ice/water with vigorous stirring. Extract immediately with DCM. Do not let the aqueous suspension stand, as the C4-Cl hydrolyzes rapidly.
Protocol B: Regioselective C4-Amination (
1)
Objective: Selectively install the primary pharmacophore at C4 without touching C2.
Preparation: Dissolve the dichloro substrate in anhydrous THF (0.1 M concentration) under nitrogen atmosphere.
Cooling: Cool the solution to 0°C using an ice bath. Why? Lower temperature suppresses reaction at the less reactive C2 position.
Addition: Mix the amine (1.05 eq) and DIPEA (2.0 eq) in a separate vial with minimal THF. Add this mixture dropwise to the reaction vessel over 15 minutes.
Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.
QC Check: Monitor by TLC (Hexane/EtOAc) or LCMS. The starting material (dichloro) should disappear, replaced by a single major peak (monochloro).
Workup:
Dilute with EtOAc.
Wash with water (x2) and brine (x1).
Dry over
, filter, and concentrate.
Purification: Usually requires flash chromatography (SiO2, 0-50% EtOAc/Hexane).
Self-Validating Check:
1H NMR: Look for the disappearance of the C4-Cl signal (if applicable) and the appearance of amine NH signals. The methyl peaks at C6/C7 (approx. 2.3–2.5 ppm) should remain distinct singlets.
Protocol C: C2-Amination (
2)
Objective: Install the secondary substituent to complete the inhibitor scaffold.
Step-by-Step Procedure:
Setup: Dissolve the C4-substituted intermediate in 1,4-Dioxane or DMF (0.2 M).
Reagents: Add the second amine (1.5–2.0 eq) and a base (DIPEA or
for weaker nucleophiles).
Activation: Heat the reaction to 80–100°C for 4–12 hours.
Microwave Option: 120°C for 30 minutes is often more efficient and cleaner.
Workup: Standard extraction or direct precipitation by adding water (if the product is solid).
Data Summary & Troubleshooting
Comparative Reactivity Table
Parameter
C4-Substitution ( 1)
C2-Substitution ( 2)
Temperature
0°C RT
80°C 120°C
Solvent
THF, DCM (Non-polar preferred)
DMF, DMSO, Dioxane (Polar aprotic)
Base
DIPEA, TEA (Organic bases)
, KOtBu (Inorganic often needed)
Time
1–3 Hours
4–24 Hours
Major Side Product
Bis-substituted (if temp too high)
Hydrolysis of C2-Cl (if wet)
Troubleshooting Guide
Issue 1: Hydrolysis (Formation of "Pyrimidone")
Symptom: LCMS shows a mass of M-Cl+OH (M-18 roughly).
Cause: Moisture in the solvent or during the workup of the dichloro intermediate.
Solution: Use strictly anhydrous solvents for the first step. Store the dichloro intermediate at -20°C under argon.
Issue 2: Regioselectivity Loss (Mixture of C2/C4 products)
Symptom: Two isomeric spots on TLC or split peaks in LCMS.
Cause: Reaction temperature too high during the first addition.
Solution: strictly maintain 0°C during the addition of the first amine. Add the amine slowly.
Issue 3: Incomplete C2 Reaction
Symptom: Starting material (monochloro) persists despite heating.
Cause: Deactivation of the ring by the electron-donating group installed at C4.
Solution: Switch to microwave heating or use a stronger base (e.g., NaH) if the nucleophile is an alcohol or weak amine. Use Catalytic acid (pTSA) can sometimes activate the pyrimidine ring by protonating N1/N3.
Visualizing the Pathway
The following diagram details the synthesis of a representative kinase inhibitor using this scaffold.
Caption: Synthetic workflow from pyridine precursor to final kinase inhibitor.
References
Synthesis and Reactivity of Pyrido[2,3-d]pyrimidines
Relevance: Demonstrates the "6,7-dimethyl" pattern utility in specific kinase targeting.
Application
derivatization of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Application Note: Precision Derivatization of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine Abstract The 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine scaffold is a "privileged structure" in medicinal chemistry, se...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Derivatization of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Abstract
The 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine scaffold is a "privileged structure" in medicinal chemistry, serving as a critical template for ATP-competitive kinase inhibitors (e.g., EGFR, PIM-1, DHFR) and antifolates. Its utility lies in the orthogonal reactivity of the C4 and C2 chloride handles, allowing for the sequential construction of complex libraries. This guide provides a validated, step-by-step protocol for the regioselective derivatization of this scaffold. We define the thermodynamic and kinetic parameters required to exclusively target the C4 position first, followed by C2 diversification, ensuring high yield and purity without the need for laborious regioisomer separation.
Introduction & Mechanistic Rationale
The Chemo-Selectivity Principle
Success with 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine relies entirely on exploiting the electronic disparity between the C4 and C2 positions.
C4-Position (The "Hot" Electrophile): The C4 carbon is vinylogous to the pyridine nitrogen (N8). The electron-withdrawing nature of the fused pyridine ring, combined with the pyrimidine nitrogens, makes C4 significantly more electron-deficient (electrophilic) than C2. In nucleophilic aromatic substitution (
), the transition state for C4 attack is lower in energy due to better charge delocalization onto the N8 nitrogen.
C2-Position (The "Warm" Electrophile): The C2 position is reactive but significantly less so than C4. It typically requires higher temperatures or stronger nucleophiles to react.
6,7-Dimethyl Effect: The methyl groups at C6 and C7 are weak electron donors. While they slightly increase the electron density of the pyridine ring compared to the unsubstituted parent, they do not reverse the fundamental C4 > C2 reactivity trend.
Pathway Visualization
Figure 1: Sequential derivatization logic. Strict temperature control in Step 1 prevents the formation of bis-substituted impurities.
Experimental Protocols
Protocol A: C4-Selective Mono-Substitution (
)
Objective: Introduce the first diversity element (Amine/Aniline) at C4 without touching C2.
Critical Parameter: Temperature control is paramount. Do not heat this reaction initially.
Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.2 eq)
Solvent: Anhydrous THF, DCM, or DMF (0.1 M concentration)
Procedure:
Preparation: Dissolve the dichloro substrate in anhydrous solvent (THF is preferred for ease of workup; DMF for poor solubility) in a round-bottom flask.
Cooling: Cool the solution to 0°C using an ice bath. Note: For highly reactive aliphatic amines, cool to -10°C.
Addition: Add the base (DIPEA) followed by the slow, dropwise addition of the amine (dissolved in a minimal amount of solvent) over 15–20 minutes.
Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT). Monitor by TLC/LCMS.
Checkpoint: The starting material (dichloro) should disappear, and a single new peak (monochloro) should appear. If bis-substitution is observed, lower the temperature or reduce amine equivalents.
Workup:
Precipitation Method: Pour the reaction mixture into ice-cold water. The product often precipitates. Filter, wash with water, and dry.
Extraction Method: Dilute with EtOAc, wash with water and brine. Dry over
and concentrate.
Purification: Usually not required if precipitation is clean. If necessary, flash chromatography (Hexane/EtOAc).
Protocol B: C2-Substitution (The Second Step)
Objective: Displace the remaining C2-chloride. This requires forcing conditions.
Materials:
Substrate: 4-substituted-2-chloro-6,7-dimethylpyrido[2,3-d]pyrimidine (from Protocol A)
Nucleophile: Amine, Alkoxide, or Thiol (1.2–2.0 eq)
Base:
or (2.0 eq) for amines; NaH for alcohols.
Solvent: 1,4-Dioxane, DMSO, or n-Butanol.
Procedure:
Setup: Dissolve the C4-substituted intermediate in 1,4-dioxane (or DMSO for difficult cases).
Addition: Add the base and the second nucleophile.
Heating:
Standard: Heat to 80–100°C for 4–12 hours.
Microwave (Recommended): 120°C for 20–40 minutes. This often suppresses side reactions by reducing thermal exposure time.
Monitoring: LCMS should show total conversion to the disubstituted product.
Workup: Standard aqueous extraction or precipitation.
is standard, Suzuki or Buchwald-Hartwig couplings can be performed.[1]
C4-Selectivity: Under Pd(0) catalysis, the C4-Cl bond is more prone to oxidative addition than C2-Cl.
Protocol Modification: Use
(5 mol%) and in Toluene/EtOH/Water. Run at 70°C. Warning: Pd-coupling is less regioselective than . Expect 10–15% C2 byproduct if not carefully monitored.
Analytical Validation & Troubleshooting
Distinguishing Regioisomers:
Since the 6,7-dimethyl substitution removes the characteristic pyridine protons that would normally couple to C4/C2 substituents, structural assignment can be challenging.
Method
Observation for C4-Substitution (Correct)
Observation for C2-Substitution (Incorrect)
Reaction Rate
Fast reaction at 0°C.
Requires heat (>60°C) to proceed.
LCMS
Single peak (Monochloro).
Often appears as a minor impurity peak.
1H NMR (NOE)
NOE correlation between the incoming nucleophile protons and the C5-proton (if available) or C6/C7-methyls is weak/distant.
Strong NOE between incoming nucleophile and C6/C7-methyls is unlikely, but C2 is spatially distant from the methyls.
X-Ray
Definitive proof.
Definitive proof.
Self-Validating Check: If your first step requires heating to 80°C to drive conversion, you are likely forcing the reaction and losing regioselectivity. The first step must work at mild temperatures.
References
Regioselectivity of 2,4-Dichloropyrimidines
Mechanism & Theory: "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." WuXi Biology.
Synthesis of Pyrido[2,3-d]pyrimidine Scaffolds
Protocol Base: "Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications."[2][3][4] Molecules, 2019.[5]
Biological Applications (Kinase Inhibition)
PIM-1 Inhibitors: "Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives... as PIM-1 kinase inhibitors." RSC Advances, 2024.
General Reactivity Data
Comparative Reactivity: "A Comparative Analysis of the Reactivity of 2,4-Dichloropyridine...
Application Notes and Protocols for the Experimental Evaluation of Pyrido[2,3-d]pyrimidine Inhibitors
Introduction: The Pyrido[2,3-d]pyrimidine Scaffold as a Privileged Kinase Inhibitor The pyrido[2,3-d]pyrimidine core is a heterocyclic scaffold of significant interest in medicinal chemistry, particularly in the developm...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrido[2,3-d]pyrimidine Scaffold as a Privileged Kinase Inhibitor
The pyrido[2,3-d]pyrimidine core is a heterocyclic scaffold of significant interest in medicinal chemistry, particularly in the development of protein kinase inhibitors.[1] Its rigid structure, capable of forming key hydrogen bond interactions within the ATP-binding pocket of various kinases, has rendered it a "privileged scaffold" in targeted drug discovery.[2] Compounds based on this structure have been successfully developed to target a range of kinases implicated in oncology and other diseases, including Epidermal Growth Factor Receptor (EGFR), Cyclin-Dependent Kinases 4 and 6 (CDK4/6), and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[3][4][5]
The successful progression of a pyrido[2,3-d]pyrimidine-based inhibitor from a hit compound to a clinical candidate is contingent upon a rigorous and multi-faceted experimental evaluation. This guide provides a comprehensive overview of the essential biochemical and cell-based assays required to characterize the potency, selectivity, and mechanism of action of these inhibitors. The protocols herein are designed to be robust and reproducible, providing researchers with the necessary tools to generate high-quality, decision-making data.
I. The Initial Step: Biochemical Characterization
The foundational assessment of any putative kinase inhibitor is the direct measurement of its interaction with the purified target enzyme. These biochemical assays provide a clean, cell-free system to quantify the intrinsic potency of the compound.
A. Kinase Activity Assays: Quantifying Inhibition of Catalytic Function
Kinase activity assays directly measure the enzymatic function of the kinase, which is the transfer of a phosphate group from ATP to a substrate.[6] The inhibition of this process by a test compound is a direct measure of its potency, typically expressed as the half-maximal inhibitory concentration (IC50).
A variety of assay formats are available, with the choice often depending on throughput requirements, available instrumentation, and the specific kinase being studied.[7] Luminescence-based assays, such as those that quantify the amount of ATP remaining after the kinase reaction (e.g., Kinase-Glo®), are highly sensitive and amenable to high-throughput screening.[8]
Protocol: A Generalized Luminescence-Based Kinase Activity Assay
This protocol provides a framework for assessing the inhibition of a target kinase (e.g., EGFR, VEGFR2) by a pyrido[2,3-d]pyrimidine derivative.
Kinase substrate (specific to the kinase of interest, e.g., Poly (Glu, Tyr) 4:1 for VEGFR2)[8]
ATP
Kinase buffer (typically contains Tris-HCl, MgCl2, and a reducing agent like DTT)
Pyrido[2,3-d]pyrimidine inhibitor stock solution (in DMSO)
Luminescence-based ATP detection reagent (e.g., Kinase-Glo® MAX, Promega)
White, opaque 96-well or 384-well plates
Multimode plate reader with luminescence detection capabilities
Procedure:
Compound Preparation: Prepare a serial dilution of the pyrido[2,3-d]pyrimidine inhibitor in kinase buffer. Ensure the final DMSO concentration in the assay does not exceed 1%, as higher concentrations can inhibit kinase activity.[5]
Master Mix Preparation: Prepare a master mix containing the kinase, its substrate, and ATP in kinase buffer. The optimal concentrations of each component should be determined empirically but typically fall in the low nanomolar range for the enzyme and micromolar range for the substrate and ATP.[8]
Assay Initiation: Add the inhibitor dilutions to the wells of the assay plate. To initiate the kinase reaction, add the master mix to each well. Include controls for no enzyme ("blank") and enzyme with no inhibitor ("positive control").
Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 30-60 minutes).
Signal Detection: Add the luminescence-based ATP detection reagent according to the manufacturer's instructions. This reagent will lyse any cells (if a cellular assay) and measure the remaining ATP. The luminescent signal is inversely proportional to the kinase activity.
Data Acquisition: Measure the luminescence using a plate reader.
Data Analysis:
The IC50 value is determined by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.
Parameter
Typical Concentration Range
Rationale
Kinase
1-10 ng/µL
Sufficient to generate a robust signal without being in excess.
Substrate
0.1-10 µM
Should be at or near the Michaelis constant (Km) for the enzyme.
ATP
10-100 µM
Also ideally near the Km for ATP to allow for competitive inhibition to be observed.
Inhibitor
1 nM - 100 µM
A wide range is necessary to capture the full dose-response curve.
B. Kinase Binding Assays: Assessing Direct Target Engagement
While activity assays measure the functional consequence of inhibition, binding assays directly quantify the affinity of a compound for the kinase.[9] These assays are particularly useful for identifying non-ATP competitive inhibitors and for confirming that a compound's activity is a result of direct interaction with the target. Time-Resolved Förster Resonance Energy Transfer (TR-FRET) and NanoBRET® are powerful, homogeneous assay formats for this purpose.[7][10]
Workflow for Kinase Inhibitor Characterization
Caption: A typical workflow for characterizing pyrido[2,3-d]pyrimidine kinase inhibitors.
II. Moving into the Cell: Cellular Assays for Physiological Relevance
While biochemical assays are essential for determining intrinsic potency, they do not account for factors such as cell permeability, off-target effects, and the complex intracellular environment.[11] Therefore, cell-based assays are a critical next step in the evaluation of pyrido[2,3-d]pyrimidine inhibitors.[12]
A. Cell Viability and Proliferation Assays: Assessing Antiproliferative Effects
A primary goal of many kinase inhibitors, particularly in oncology, is to inhibit the proliferation of cancer cells.[13] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[14] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals, providing a quantitative measure of metabolic activity, which correlates with cell number.[15]
Protocol: MTT Assay for Cell Viability
Materials:
Cancer cell line expressing the target kinase (e.g., NCI-H1975 for EGFR T790M)[3]
Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)[16]
96-well cell culture plates
Multimode plate reader capable of measuring absorbance at 570 nm
Procedure:
Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of the pyrido[2,3-d]pyrimidine inhibitor for a specified duration (e.g., 48-72 hours).
MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.[15][17]
Formazan Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.[14]
Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.[16][17]
Data Analysis:
The half-maximal effective concentration (EC50) or growth inhibition 50 (GI50) is calculated by plotting the percentage of cell viability against the logarithm of the inhibitor concentration.
B. Target Engagement Assays: Confirming Intracellular Binding
It is crucial to confirm that the observed cellular effects are due to the inhibitor binding to its intended target within the complex environment of the cell.[18] The NanoBRET® Target Engagement Assay is a powerful technique that allows for the quantitative measurement of compound binding to a specific kinase in live cells.[19] This assay utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged kinase and a fluorescent tracer that binds to the kinase's active site.[20] Competitive displacement of the tracer by an unlabeled inhibitor leads to a decrease in the BRET signal, allowing for the determination of the compound's intracellular affinity.[21][22]
Principle of NanoBRET® Target Engagement Assay
Caption: The mechanism of the NanoBRET® Target Engagement Assay.
C. Downstream Signaling Analysis: Verifying Mechanism of Action
To further confirm that the inhibitor is acting on its intended target, it is essential to assess the phosphorylation status of downstream substrates in the relevant signaling pathway.[23] Western blotting is a classic and robust technique for this purpose. For example, if a pyrido[2,3-d]pyrimidine is designed to inhibit VEGFR2, one would expect to see a dose-dependent decrease in the phosphorylation of VEGFR2 at key tyrosine residues (e.g., Tyr1175) and of downstream effectors like ERK/MAPK.[24][25]
Protocol: Western Blotting for Phospho-Kinase Levels
Materials:
Cell line of interest
Pyrido[2,3-d]pyrimidine inhibitor
Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors[23]
Primary antibodies (specific for the phosphorylated and total forms of the target kinase and downstream substrates)
HRP-conjugated secondary antibodies
Chemiluminescent substrate
Imaging system
Procedure:
Cell Treatment and Lysis: Treat cells with the inhibitor for an appropriate time, then lyse the cells in ice-cold lysis buffer.[26]
Protein Quantification: Determine the protein concentration of each lysate.
SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.
Blocking: Block the membrane to prevent non-specific antibody binding.[23]
Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody.
Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.
Stripping and Re-probing (Optional): The membrane can be stripped and re-probed with an antibody against the total protein to confirm equal loading.
III. Conclusion and Future Directions
The experimental cascade described in these application notes provides a robust framework for the comprehensive evaluation of novel pyrido[2,3-d]pyrimidine kinase inhibitors. By systematically progressing from biochemical characterization to cell-based functional and mechanistic assays, researchers can build a strong data package to support the advancement of promising compounds. Future work may involve more complex cellular models, such as 3D spheroids or organoids, to better recapitulate the tumor microenvironment, as well as in vivo studies to assess pharmacokinetic properties and efficacy.[27]
IV. References
The MTT Assay: A Valuable Tool for Measuring Cell Viability - Creative Diagnostics. Available at: [Link]
Kinase Activity Assay | Creative Diagnostics. Available at: [Link]
Pharmacological approaches to understanding protein kinase signaling networks - Frontiers. Available at: [Link]
Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells | Lab Manager. Available at: [Link]
Binding assays to profile target engagement by kinase inhibitors in... - ResearchGate. Available at: [Link]
Tumor Cell Based Assays - Alfa Cytology. Available at: [Link]
Cell-culture based test systems for anticancer drug screening - ecancer. Available at: [Link]
Cell based in vitro assays & molecular analyses | EPO Berlin Buch GmbH. Available at: [Link]
A Probe-Based Target Engagement Assay for Kinases in Live Cells - PubMed. Available at: [Link]
A novel BRET-based assay to investigate binding and residence time of unmodified ligands to the human lysosomal ion channel TRPML1 in intact cells - PMC. Available at: [Link]
Testing kinase inhibitors where it matters: Drug screening in intact cells - Reaction Biology. Available at: [Link]
Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors - PMC. Available at: [Link]
Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discov - SciELO. Available at: [Link]
Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors - PubMed. Available at: [Link]
Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer | Protocols.io. Available at: [Link]
Full article: Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers - Taylor & Francis. Available at: [Link]
Human Vascular Endothelial Growth Factor Receptor 2 Reporter Assay System (VEGFR2, KDR, Flk-1) - Indigo Biosciences. Available at: [Link]
Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFR L858R/T790M inhibitors - Taylor & Francis. Available at: [Link]
Discovery of a novel series of imidazo[1',2':1,6]pyrido[2,3-d]pyrimidin derivatives as potent cyclin-dependent kinase 4/6 inhibitors - PubMed. Available at: [Link]
Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses - MDPI. Available at: [Link]
CDK4/6 inhibitors: a brief overview and prospective research directions - PMC. Available at: [Link]
Development of CDK4/6 Inhibitors: A Five Years Update - MDPI. Available at: [Link]
Development of CDK4/6 Inhibitors | Encyclopedia MDPI. Available at: [Link]
Measuring and interpreting the selectivity of protein kinase inhibitors - PMC. Available at: [Link]
Breaking Cancer's Momentum: CDK4/6 Inhibitors and the Promise of Combination Therapy. Available at: [Link]
Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFR in - Taylor & Francis. Available at: [Link]
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - RSC Publishing. Available at: [Link]
Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC. Available at: [Link]
Tips to Optimize your Western Blot for Phosphorylated Protein Detection - Bio-Techne. Available at: [Link]
Application Notes and Protocols for the Characterization of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine as a Putative Kinase Inhibitor
Introduction: The pyrido[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds that act as potent kinase inhibitors.[1][2] Molecules from this class have been...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The pyrido[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds that act as potent kinase inhibitors.[1][2] Molecules from this class have been developed to target a wide range of kinases, including cyclin-dependent kinases (CDKs), Src, and epidermal growth factor receptor (EGFR), playing a crucial role in cancer research and drug development.[3][4][5][6] This application note provides a comprehensive, multi-assay workflow to characterize the biological activity of a novel derivative, 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. We will proceed under the hypothesis that this compound, like many of its structural relatives, functions as an inhibitor of one or more cellular kinases.
This guide is designed for researchers in drug discovery and cell biology, offering a logical progression of experiments from broad phenotypic screening to specific target engagement verification. The protocols herein are designed to be self-validating, providing a robust framework for assessing the compound's efficacy and mechanism of action in a cellular context.
The first step in characterizing a novel compound is to determine its effect on cell viability and proliferation. The MTT assay is a reliable, colorimetric method for this purpose. It measures the metabolic activity of cells, which is directly proportional to the number of viable cells.[7][8] Living cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[9]
Rationale for MTT Assay
The MTT assay serves as a rapid and efficient primary screen to determine the cytotoxic or cytostatic potential of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. By exposing a cancer cell line to a range of compound concentrations, we can generate a dose-response curve and calculate the half-maximal inhibitory concentration (IC50), a key measure of the compound's potency.
Experimental Workflow: MTT Assay
Caption: Workflow for the MTT Cell Viability Assay.
Detailed Protocol: MTT Assay
Materials:
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (stock solution in DMSO)
Cancer cell line of interest (e.g., MCF-7, A549, HCT-116)
Complete growth medium (e.g., DMEM + 10% FBS)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7]
Solubilization solution (e.g., DMSO or 20% SDS in 50% DMF)
96-well flat-bottom sterile plates
Multichannel pipette
Microplate reader
Procedure:
Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete growth medium into a 96-well plate. Include wells with medium only for blank measurements. Incubate overnight at 37°C with 5% CO₂.[10]
Compound Treatment: Prepare a 2X serial dilution of the compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control wells (DMSO concentration matched to the highest compound concentration). Incubate for 48 to 72 hours.
MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well.[11]
Formazan Formation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[11]
Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well.[10] Place the plate on an orbital shaker for 10-15 minutes to fully dissolve the formazan crystals.[8]
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of >650 nm if available.[9]
Data Analysis and Presentation
Subtract the average absorbance of the blank wells from all other wells.
Calculate the percentage of cell viability for each concentration relative to the vehicle control:
Plot the % Viability against the log of the compound concentration.
Use a non-linear regression (sigmoidal dose-response) to calculate the IC50 value.
Compound Concentration (µM)
Absorbance (570 nm)
% Viability
0 (Vehicle)
1.25
100%
0.1
1.18
94.4%
1
0.85
68.0%
5
0.55
44.0%
10
0.20
16.0%
50
0.08
6.4%
IC50
~4.5 µM
Section 2: Mechanism of Cell Death - Apoptosis Induction
A reduction in cell viability can be due to necrosis or programmed cell death (apoptosis). Kinase inhibitors frequently induce apoptosis.[12] The Caspase-Glo® 3/7 Assay is a sensitive, luminescent method to measure the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.[13] The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD sequence) which, when cleaved, releases aminoluciferin, the substrate for luciferase, generating a "glow-type" signal proportional to caspase activity.[14]
Rationale for Caspase-Glo® 3/7 Assay
Detecting the activation of executioner caspases provides strong evidence that the compound induces apoptosis. This assay is performed in a simple "add-mix-measure" format, making it ideal for high-throughput analysis and for confirming the mechanistic basis of the cytotoxicity observed in the MTT assay.[13]
Detailed Protocol: Caspase-Glo® 3/7 Assay
Materials:
Caspase-Glo® 3/7 Assay System (Promega)
White-walled, opaque 96-well plates suitable for luminescence
Treated cell samples (from a parallel plate set up as in the MTT assay)
Luminometer
Procedure:
Assay Setup: Plate and treat cells with 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine for a relevant time period (e.g., 24, 48 hours) in a white-walled 96-well plate (100 µL final volume). Include positive (e.g., staurosporine) and negative (vehicle) controls.
Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. Allow it to equilibrate to room temperature before use.[14]
Assay Execution: Remove the assay plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.
Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.[14]
Signal Development: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1 to 3 hours.
Data Acquisition: Measure the luminescence of each well using a luminometer.
Data Analysis and Presentation
Calculate the fold change in caspase activity relative to the vehicle control.
Given the prevalence of kinase inhibition among pyrido[2,3-d]pyrimidines, a critical step is to determine if the compound inhibits a specific signaling pathway.[1] Western blotting with phospho-specific antibodies is a direct method to assess the phosphorylation state of a kinase's downstream substrate. A reduction in substrate phosphorylation upon compound treatment indicates inhibition of the upstream kinase.[15]
Rationale and Hypothetical Pathway
To demonstrate this principle, we will use a hypothetical "Kinase X" pathway. Kinase X, upon activation, phosphorylates "Substrate Y" at a specific residue (e.g., Serine 123). By treating cells with our compound and then measuring the levels of phosphorylated Substrate Y (p-Substrate Y) and total Substrate Y, we can determine if the compound inhibits Kinase X activity. Normalizing the phospho-protein signal to the total protein signal is crucial to ensure that any observed decrease is due to inhibition, not protein degradation.[16]
Caption: Inhibition of a hypothetical Kinase X pathway.
Detailed Protocol: Phospho-Protein Western Blot
Materials:
Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[17]
BCA Protein Assay Kit
SDS-PAGE gels, running buffer, and transfer system
PVDF membrane
Blocking buffer (e.g., 5% BSA in TBST). Note: Avoid using milk for blocking with phospho-antibodies as it contains phosphoproteins like casein.[10]
Primary antibodies: Rabbit anti-p-Substrate Y (Ser123) and Mouse anti-Total Substrate Y.
HRP-conjugated secondary antibodies: Anti-Rabbit IgG and Anti-Mouse IgG.
ECL chemiluminescence substrate.
Procedure:
Cell Treatment and Lysis: Seed cells in 6-well plates. Treat with various concentrations of the compound for a short duration (e.g., 1-4 hours) to capture direct inhibition rather than downstream effects.
Wash cells with ice-cold PBS and lyse by adding 100-200 µL of ice-cold lysis buffer. Scrape the cells, transfer to a microfuge tube, and incubate on ice for 30 minutes.
Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant (lysate).[17]
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
Sample Preparation: Normalize all samples to the same protein concentration. Add 4X Laemmli sample buffer and boil at 95°C for 5 minutes.
SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto an SDS-PAGE gel. Run the gel and then transfer the proteins to a PVDF membrane.
Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[10] Incubate the membrane with the primary anti-p-Substrate Y antibody (e.g., 1:1000 dilution) overnight at 4°C.
Secondary Antibody and Detection: Wash the membrane three times with TBST. Incubate with HRP-conjugated anti-rabbit secondary antibody (1:5000) for 1 hour at room temperature. Wash again and apply ECL substrate.
Imaging: Capture the chemiluminescent signal using an imaging system.
Stripping and Reprobing (Optional but Recommended): To normalize, strip the membrane of the phospho-antibody and re-probe with the antibody against the total protein. Alternatively, run parallel gels or use a multiplex fluorescence detection system.[16]
Data Analysis and Presentation
Perform densitometry analysis on the Western blot bands using software like ImageJ.
For each sample, calculate the ratio of the phospho-protein signal to the total protein signal.
Plot the normalized phospho-protein levels against the compound concentration to visualize the dose-dependent inhibition.
While a decrease in substrate phosphorylation strongly implies kinase inhibition, it is an indirect measure.[15] A direct confirmation that the compound binds to its intended target within the complex environment of a live cell is essential.[18] The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical technique for this purpose. It is based on the principle that a ligand binding to its target protein stabilizes the protein, increasing its resistance to heat-induced denaturation.[8][19]
Rationale for CETSA
By treating cells with the compound, heating the cell lysate to various temperatures, and then quantifying the amount of soluble target protein remaining via Western blot, we can generate a "melting curve." A shift in this curve to higher temperatures in the presence of the compound provides direct evidence of target engagement.[8][18]
Experimental Workflow: CETSA
Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).
Detailed Protocol: CETSA
Materials:
Treated cell suspensions
PCR tubes or plates
Thermal cycler
Reagents and equipment for cell lysis and Western blotting (as in Section 3.2)
Primary antibody against the target protein (e.g., anti-Kinase X)
Procedure:
Cell Treatment: Treat a suspension of cells (e.g., 10-20 million cells) with a saturating concentration of the compound or vehicle control for 1 hour at 37°C.
Heat Challenge: Aliquot the treated cell suspension into PCR tubes. Place the tubes in a thermal cycler and heat them for 3 minutes across a range of temperatures (e.g., 40°C to 70°C in 3°C increments). Include an unheated control.[8]
Lysis: Immediately after heating, lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[8]
Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.[8]
Western Blot Analysis: Carefully transfer the supernatant (soluble fraction) to new tubes. Normalize protein concentrations, prepare samples, and perform a Western blot as described in Section 3.2, probing for the target protein (Kinase X).
Data Analysis and Presentation
Perform densitometry on the Western blot bands for each temperature point.
For both the vehicle and compound-treated series, normalize the band intensity at each temperature to the intensity of the unheated (RT) sample for that series.
Plot the normalized soluble protein fraction against the temperature for both vehicle and compound-treated samples.
The rightward shift of the curve for the compound-treated sample indicates thermal stabilization and confirms target engagement.
Temperature (°C)
% Soluble Kinase X (Vehicle)
% Soluble Kinase X (Compound)
RT
100%
100%
46
98%
100%
49
85%
99%
52
55%
95%
55
20%
80%
58
5%
45%
61
2%
15%
Alternative Advanced Method: NanoBRET™ Target Engagement Assay
For labs equipped for luminescence and BRET (Bioluminescence Resonance Energy Transfer) assays, the NanoBRET™ system offers a more quantitative, real-time alternative to CETSA.[20] This method involves expressing the target kinase as a fusion with NanoLuc® luciferase and using a fluorescent tracer that binds the kinase's active site. A test compound that engages the target will compete with the tracer, causing a dose-dependent decrease in the BRET signal, allowing for the calculation of intracellular affinity.[7]
Conclusion
This application note provides a structured, four-part experimental guide to characterize the cellular effects of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. By systematically progressing from broad phenotypic assays (MTT) to mechanistic studies (Caspase-Glo®), and finally to specific target validation (Phospho-Western Blot) and engagement confirmation (CETSA), researchers can build a comprehensive and robust data package. This workflow enables the confident identification and validation of novel pyrido[2,3-d]pyrimidine derivatives as potent and specific kinase inhibitors, paving the way for further preclinical development.
References
Merck Millipore. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1475, 239-253. Retrieved from [Link]
Hassan, A. S., et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Advances, 13(10), 6543-6566. Retrieved from [Link]
ResearchGate. (n.d.). WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. Retrieved from [Link]
Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]
El-Sayed, M. A., et al. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 14(18), 12586-12601. Retrieved from [Link]
Encyclopedia.pub. (2022). Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Retrieved from [Link]
Creative Bioarray. (n.d.). MTT Analysis Protocol. Retrieved from [Link]
LI-COR Biosciences. (n.d.). Pan/Phospho Analysis for Western Blot Normalization. Retrieved from [Link]
El-Damasy, D. A., et al. (2019). Synthesis and anticancer activity of some pyrido[2,3-d]pyrimidine derivatives as apoptosis inducers and cyclin-dependent kinase inhibitors. Future Medicinal Chemistry, 11(20), 2657-2674. Retrieved from [Link]
Howes, J. M., et al. (n.d.). Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. University of Cambridge. Retrieved from [Link]
Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]
Toogood, P. L., et al. (2005). Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4. Journal of Medicinal Chemistry, 48(7), 2388-2406. Retrieved from [Link]
Roskoski, R. Jr. (2013). A western blot assay to measure cyclin dependent kinase activity in cells or in vitro without the use of radioisotopes. FEBS Letters, 587(18), 3089-3095. Retrieved from [Link]
Creative Biolabs. (2023, December 18). Immuno-oncology Cell-based Kinase Assay Service. Retrieved from [Link]
Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]
Toogood, P. L., et al. (2005). Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4. Journal of Medicinal Chemistry, 48(7), 2388-2406. Retrieved from [Link]
Kraker, A. J., et al. (2000). Biochemical and cellular effects of c-Src kinase-selective pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. Biochemical Pharmacology, 60(7), 885-898. Retrieved from [Link]
Fry, D. W., et al. (2005). Discovery of a potent and selective inhibitor of cyclin-dependent kinase 4/6. Molecular Cancer Therapeutics, 4(4), 467-478. Retrieved from [Link]
Zhang, S., et al. (2018). Discovery of 2,4,6-trisubstitued pyrido[3,4-d]pyrimidine derivatives as new EGFR-TKIs. European Journal of Medicinal Chemistry, 148, 266-277. Retrieved from [Link]
Application Notes & Protocols: A Guide to the Synthetic Routes of Amino-Substituted Pyrido[2,3-d]pyrimidines
Introduction The pyrido[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry and drug development.[1][2][3] This nitrogen-fused bicyclic structure is a bioisostere of purine and has demons...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The pyrido[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry and drug development.[1][2][3] This nitrogen-fused bicyclic structure is a bioisostere of purine and has demonstrated a remarkable breadth of biological and pharmacological activities.[4][5] Derivatives of this scaffold are actively investigated and utilized as antitumor, antibacterial, anti-inflammatory, and antiviral agents.[1][2][3][6] Notably, the introduction of amino substituents onto the pyrido[2,3-d]pyrimidine core is a critical strategy for modulating potency, selectivity, and pharmacokinetic properties. These amino groups often serve as key hydrogen bond donors and acceptors, facilitating crucial interactions with biological targets such as protein kinases.[7]
This guide provides a detailed overview of robust and versatile synthetic strategies for accessing amino-substituted pyrido[2,3-d]pyrimidines. We will explore both classical cyclocondensation methods and modern multicomponent reactions, explaining the rationale behind procedural choices and providing detailed, field-proven protocols for researchers in organic synthesis and drug discovery.
Core Synthetic Strategies: An Overview
The construction of the amino-substituted pyrido[2,3-d]pyrimidine core can be approached from several distinct pathways, primarily differing in the final ring-closing step. The choice of strategy is often dictated by the desired substitution pattern and the availability of starting materials.
Caption: General workflow for the three-component domino reaction.
Protocol 1A: Microwave-Assisted Synthesis of 5-Aryl-7-amino-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidines
[8]
Reactant Preparation: In a 10 mL microwave-transparent vessel, combine the aromatic aldehyde (1 mmol), malononitrile (1 mmol, 66 mg), and 6-aminouracil (1 mmol, 127 mg).
Solvent Addition: Add 3-4 mL of water or a water/ethanol mixture.
Reaction: Seal the vessel and place it in a microwave reactor. Irradiate at 100-120 °C for 5-10 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After completion, cool the reaction mixture to room temperature. The solid product will precipitate.
Purification: Collect the precipitate by vacuum filtration. Wash the solid sequentially with cold water (10 mL) and cold ethanol (10 mL) to remove unreacted starting materials.
Drying: Dry the purified product under vacuum to obtain the final compound.
Data Summary: Scope of the Three-Component Reaction
[8][9]
Strategy 2: Cyclocondensation from Ortho-Substituted Pyridines
This classical approach relies on a pre-functionalized pyridine ring, typically a 2-amino-3-cyanopyridine (o-aminonicotinonitrile), which serves as a versatile synthon for building the adjacent pyrimidine ring.
Causality and Mechanistic Insight: The 2-amino and 3-cyano groups are perfectly positioned to react with a C1 synthon (e.g., formic acid, formamide, guanidine) to close the six-membered pyrimidine ring. For instance, heating an o-aminonicotinonitrile with formamide results in the formation of a 4-aminopyrido[2,3-d]pyrimidine. The reaction proceeds via initial formation of an amidine intermediate, followed by intramolecular cyclization onto the nitrile group. This method offers excellent control over the substituent at the C4 position of the final product.
Caption: General workflow for building the pyrimidine ring onto a pyridine core.
Protocol 2A: Synthesis of 2,4-Diaminopyrido[2,3-d]pyrimidines from a 2-Aminonicotinonitrile
This protocol is adapted from general procedures for the synthesis of diaminopyrido[2,3-d]pyrimidines, which are valuable intermediates.
[10]
Reactant Preparation: To a solution of the substituted 2-amino-3-cyanopyridine (1 mmol) in 10 mL of absolute ethanol, add guanidine hydrochloride (1.5 mmol, 143 mg).
Base Addition: Add sodium ethoxide (1.5 mmol, 102 mg) to the mixture. The sodium ethoxide is typically prepared fresh by dissolving sodium metal in ethanol or used as a commercially available solution.
Reaction: Heat the reaction mixture to reflux and maintain for 6-12 hours. Monitor the reaction by TLC until the starting material is consumed.
Work-up: Cool the mixture to room temperature and then chill in an ice bath. Neutralize the mixture carefully with glacial acetic acid.
Purification: The product will precipitate from the solution. Collect the solid by filtration, wash with cold ethanol, and then with diethyl ether.
Drying: Dry the product in a vacuum oven. Recrystallization from a suitable solvent like ethanol or DMF/water may be performed if necessary.
Strategy 3: Synthesis from Functionalized Pyrimidines
An alternative to building the pyrimidine ring last is to start with a functionalized pyrimidine and construct the pyridine ring onto it. This is a powerful strategy for creating specific substitution patterns, particularly when the desired pyrimidine starting materials are readily available.
Causality and Mechanistic Insight: A common approach involves using a 4-aminopyrimidine-5-carbaldehyde. The aldehyde group and the C6 position of the pyrimidine can undergo a condensation reaction with an active methylene compound (e.g., a ketone, ester, or nitrile). This is followed by an intramolecular cyclization and aromatization to form the fused pyridine ring. For example, reaction with a ketone R1-CH2-CO-R2 will install substituents R1 and R2 at the C5 and C6 positions of the pyridopyrimidine ring, respectively.
Protocol 3A: Synthesis of a 4-Aminopyrido[2,3-d]pyrimidine from a Pyrimidine-5-carbaldehyde
[11]
Reactant Preparation: In a round-bottom flask, dissolve 4-amino-2-(methylthio)pyrimidine-5-carbaldehyde (1 mmol, 183 mg) and a ketone with an alpha-methylene group (e.g., acetone, 1.1 mmol) in 15 mL of ethanol.
[11]2. Catalyst Addition: Add a catalytic amount of a base, such as piperidine or pyrrolidine (0.1 mmol).
Reaction: Heat the mixture to reflux for 4-8 hours. The reaction progress should be monitored by TLC.
Work-up: Upon completion, cool the reaction mixture to room temperature. The product often precipitates directly from the solution.
Purification: Collect the solid product by filtration. Wash the crude product with cold ethanol to remove impurities.
Drying: Dry the purified solid under vacuum. Further purification can be achieved by recrystallization or column chromatography if needed.
Strategy 4: Solid-Phase Synthesis for Combinatorial Libraries
For drug discovery programs, the generation of compound libraries is essential for structure-activity relationship (SAR) studies. Solid-phase organic synthesis (SPOS) is an ideal platform for this purpose.
Causality and Mechanistic Insight: The core strategy involves anchoring a starting material to a solid support (resin), performing a sequence of reactions in solution, and then cleaving the final product from the resin. This approach simplifies purification, as excess reagents and byproducts are simply washed away after each step. A multi-step sequence can be used to build the pyrido[2,3-d]pyrimidine scaffold on the resin, allowing for the introduction of multiple points of diversity.
[12]
Caption: A representative workflow for the solid-phase synthesis of a pyrido[2,3-d]pyrimidine library.
Protocol 4A: General Solid-Phase Synthesis of 2-Substituted 4-Aminopyrido[2,3-d]pyrimidines
[12]
Resin Loading: Anchor a p-hydroxybenzaldehyde derivative to Wang resin using a Mitsunobu protocol. Swell the resin in a suitable solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF).
Knoevenagel Condensation: Treat the aldehyde-functionalized resin with a substituted methyl malonate in the presence of a base to form an α,β-unsaturated ester on the solid support. Wash the resin thoroughly.
Michael Addition: React the resin-bound unsaturated ester with malononitrile in the presence of a base to generate the Michael adduct. Wash the resin.
Cyclization: Add a solution of a desired amidine (R-C(NH)NH2) to the resin and heat to effect cyclization, forming the resin-bound pyridopyrimidine. This step introduces diversity at the C2 position. Wash the resin.
Cleavage: Treat the resin with a cleavage cocktail, typically a solution of Trifluoroacetic Acid (TFA) in DCM (e.g., 50% TFA/DCM), for 1-2 hours.
Isolation: Filter the resin and collect the filtrate. Concentrate the filtrate under reduced pressure to yield the crude product.
Purification: Purify the final compound using preparative HPLC to obtain the desired library member.
Conclusion
The synthesis of amino-substituted pyrido[2,3-d]pyrimidines is a dynamic and evolving field, driven by the significant therapeutic potential of this scaffold. [2][3]Modern multicomponent reactions offer unparalleled efficiency for rapid library synthesis, often employing green chemistry principles. [1][8]At the same time, classical cyclocondensation strategies starting from either pyridine or pyrimidine precursors provide robust and versatile routes with excellent control over substitution patterns. Finally, solid-phase synthesis enables the high-throughput generation of compound libraries essential for modern drug discovery. The choice of synthetic route should be tailored to the specific target molecule, desired scale, and available resources, with each strategy offering distinct advantages for the medicinal chemist.
References
Abdolmohammadi, S. and Balalaie, S. (2012) An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. International Journal of Organic Chemistry, 2, 7-14. [Link]
Organic Chemistry Research (2024) A Review of the Synthesis of Pyrido[2,3-d:5,6-d']dipyrimidine Derivatives Using Multicomponent Reactions. Organic Chemistry Research. [Link]
Chaudhary, A. (2021) Multicomponent Approach for the Sustainable Syntheses of Pyrido[2,3-d]pyrimidine Scaffold. Current Organic Chemistry, 25(23), 2856-2884. [Link]
Wei, X. et al. (2025) Advances in the Synthesis and SAR of Pyrido[2,3-d]pyrimidine Scaffold. Current Pharmaceutical Design, 31(19), 1521-1536. [Link]
de Oliveira, M. C. C. et al. (2023) Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3‑d]pyrimidines: A Theoretical Perspective. ACS Omega. [Link]
Tse, C. et al. (2003) 5,6,7-Trisubstituted 4-Aminopyrido[2,3-d]pyrimidines as Novel Inhibitors of Adenosine Kinase. Journal of Medicinal Chemistry, 46(22), 4871-4883. [Link]
Wei, X. et al. (2025) Advances in the Synthesis and SAR of Pyrido[2,3-d]pyrimidine Scaffold. Current Pharmaceutical Design, 31(19), 1521-1536. [Link]
Kibou, Z. et al. (2023) Multicomponent, Solvent-Free Synthesis of 4-Substituted Aminopyrido [2,3-d] Pyrimidines Derivatives. ECSOC-27. [Link]
Vazquez, E. et al. (2003) A one-pot microwave-assisted synthesis of pyrido[2,3-d]pyrimidines. Molecular Diversity, 6(2), 85-92. [Link]
Quiroga, J. et al. (2019) Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules, 24(22), 4153. [Link]
Vazquez, E. et al. (2003) Solid-phase synthesis of 2-substituted 4-amino-7-oxo-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidines. Molecular Diversity, 6(2), 85-92. [Link]
An, H. et al. (2000) Synthesis and cytotoxicity of 4-amino-5-oxopyrido[2,3-d]pyrimidine nucleosides. Journal of Medicinal Chemistry, 43(20), 3813-3823. [Link]
Belhadj, F. et al. (2023) Synthesis of 4-aminopyrido[2,3-d]pyrimidines derivatives. ResearchGate. [Link]
Wei, X. et al. (2025) Advances in the Synthesis and SAR of Pyrido[2,3-d]pyrimidine Scaffold. R Discovery. [Link]
El-Gamal, M. I. et al. (2025) Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. MDPI. [Link]
Al-Warhi, T. et al. (2024) Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances. [Link]
El-Sayed, N. N. E. et al. (2025) Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives. ACS Omega. [Link]
Vazquez, E. et al. (2003) A three-component synthesis of pyrido[2,3-d]pyrimidines. Tetrahedron Letters, 44(29), 5385-5387. [Link]
Shaker, Y. M. et al. (2020) General route for the synthesis of novel pyrido[2,3-d]pyrimidines 3. ResearchGate. [Link]
Klutchko, S. R. et al. (1998) 2-Substituted aminopyrido[2,3-d]pyrimidin-7(8H)-ones. structure-activity relationships against selected tyrosine kinases and in vitro and in vivo anticancer activity. Journal of Medicinal Chemistry, 41(17), 3276-3292. [Link]
Hasanzadeh, M. et al. (2022) Multi-Component Synthesis of Pyrido[2,3-d]Pyrimidines Catalyzed by Nano Magnetite Schiff Base Complex. Polycyclic Aromatic Compounds, 43(7), 6169-6181. [Link]
Khan, K. M. et al. (2019) Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 24(17), 3103. [Link]
Abdolmohammadi, S. & Balalaie, S. (2012) An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. Scientific Research Publishing. [Link]
Musso, L. et al. (2022) Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Encyclopedia.pub. [Link]
Musso, L. et al. (2022) Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. MDPI. [Link]
Al-Omair, M. A. et al. (2023) Synthesis and antimicrobial activities of pyrido[2,3-d]pyrimidine, pyridotriazolopyrimidine, triazolopyrimidine, and pyrido[2,3-d:6,5d']dipyrimidine derivatives. European Journal of Chemistry, 14(3), 273-281. [Link]
Barlaam, B. et al. (2007) Derivatives of pyrido[2,3-d]pyrimidine, the preparation thereof, and the therapeutic application of the same.
Moradi, S. et al. (2018) An efficient catalytic method for the synthesis of pyrido[2,3-d]pyrimidines as biologically drug candidates by using novel nanomagnetic silica-bonded S-sulfonic acid. Applied Organometallic Chemistry, 32(2), e4043. [Link]
high-throughput screening of pyrido[2,3-d]pyrimidine libraries
Application Note: High-Throughput Screening of Pyrido[2,3-d]pyrimidine Libraries Subtitle: From One-Pot Synthesis to Kinase Inhibitor Discovery: A Comprehensive Guide for Drug Discovery Professionals Executive Summary &...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Throughput Screening of Pyrido[2,3-d]pyrimidine Libraries
Subtitle: From One-Pot Synthesis to Kinase Inhibitor Discovery: A Comprehensive Guide for Drug Discovery Professionals
Executive Summary & Scientific Rationale
The pyrido[2,3-d]pyrimidine scaffold is recognized as a "privileged structure" in medicinal chemistry due to its bioisosteric resemblance to the purine ring of ATP. This structural homology allows derivatives to interact effectively with the ATP-binding pockets of various protein kinases (e.g., CDK4/6, EGFR, PIM-1) and dihydrofolate reductase (DHFR).
The clinical success of pyrido[2,3-d]pyrimidine derivatives, such as Palbociclib (Ibrance) , has catalyzed a shift toward high-throughput screening (HTS) of combinatorial libraries based on this core. However, screening these libraries presents unique challenges:
Solubility: The flat, aromatic nature of the scaffold often leads to aggregation and precipitation in aqueous buffers.
Fluorescence Interference: Many heterocyclic derivatives exhibit intrinsic fluorescence in the blue spectral region, interfering with standard intensity-based assays.
Synthetic Byproducts: Multicomponent reactions (MCRs) used to generate these libraries can leave reactive intermediates that act as Pan-Assay Interference Compounds (PAINS).
This Application Note provides a validated workflow for the synthesis, management, and TR-FRET-based screening of pyrido[2,3-d]pyrimidine libraries, ensuring high-confidence hit identification.
Library Design & Synthesis Strategy
To generate high-quality libraries, we utilize a microwave-assisted, three-component reaction. This method is preferred for its atom economy and amenability to parallel synthesis.
Synthesis Pathway (Graphviz Diagram)
Caption: One-pot multicomponent synthesis of pyrido[2,3-d]pyrimidine derivatives via microwave irradiation.
Library Management Protocol
Solvent: Dissolve compounds in 100% DMSO to a stock concentration of 10 mM.
Storage: Store in Matrix tubes at -20°C under low humidity (<10%).
Quality Control: Randomly sample 5% of the library for LC-MS analysis. Purity >85% is required for primary screening.
HTS Assay Protocol: LanthaScreen™ TR-FRET
We recommend Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) over standard fluorescence intensity. TR-FRET utilizes a long-lifetime lanthanide donor (Terbium or Europium), allowing measurement after the short-lived background fluorescence of the pyrido[2,3-d]pyrimidine compounds has decayed.
Delay Time: 100 µs (Critical to gate out compound fluorescence).
Data Analysis & Hit Validation
Calculation of TR-FRET Ratio
Calculate the emission ratio for each well to normalize for dispensing errors and well-to-well variability:
Hit Identification Metrics
Percent Inhibition:
Z-Factor (
): Must be for a valid screen.
Hit Triage Workflow (Graphviz Diagram)
Caption: Triage cascade to filter false positives and identify genuine pyrido[2,3-d]pyrimidine leads.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Low Z' Factor (< 0.5)
Pipetting error or reagent degradation.
Use acoustic dispensing (Echo). Use fresh ATP and kinase aliquots.
High Background Fluorescence
Library compound interference.
Ensure TR-FRET delay time is set to 100 µs . Switch to Red-shifted dyes (e.g., Alexa Fluor 647) if blue fluorescence persists.
Steep Hill Slope (> 2.0)
Compound aggregation (Promiscuous inhibition).
Add 0.01% Triton X-100 or 0.05% CHAPS to the assay buffer to disrupt aggregates.
Precipitation
Low solubility of planar pyrido-pyrimidines.
Limit final DMSO concentration to 1%. Perform serial dilutions in DMSO, not buffer.
References
Privileged Scaffolds in Kinase Inhibition
The Pyrido[2,3-d]pyrimidine Scaffold: A Technical Guide to its Mechanism of Action as a Kinase Inhibitor. BenchChem.[4] Link
Synthesis Methodologies
Efficient Synthesis of Densely Functionalized Pyrido[2,3-d]Pyrimidines via Three-component One-pot Domino Knoevenagel aza-Diels Alder Reaction. European Journal of Medicinal Chemistry.[5] Link
Assay Protocols (TR-FRET)
Optimization of a LanthaScreen Kinase assay for KDR (VEGFR2). Thermo Fisher Scientific. Link
False Positives & PAINS
Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. National Institutes of Health (PMC). Link
Target Specificity (CDK4)
Pyrido[2,3-d]pyrimidin-7-ones as Specific Inhibitors of Cyclin-Dependent Kinase 4.[6] Journal of Medicinal Chemistry.[6][7] Link
Technical Support Center: Solubilization & Handling of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
[1] Executive Summary 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (hereafter referred to as DDP ) is a critical fused-bicyclic intermediate often used in the synthesis of antifolates and tyrosine kinase inhibitors.[...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (hereafter referred to as DDP ) is a critical fused-bicyclic intermediate often used in the synthesis of antifolates and tyrosine kinase inhibitors.[1] Its utility is defined by the high reactivity of the C-4 and C-2 chlorine atoms toward nucleophilic aromatic substitution (
However, researchers frequently encounter a "solubility paradox": DDP is highly lipophilic and crystalline, resisting dissolution in common non-polar solvents, yet it is chemically unstable in many polar protic solvents (like water or alcohols) that would otherwise dissolve it.[1]
This guide provides technical protocols to overcome these solubility barriers without compromising the chemical integrity of the scaffold.
Module 1: Solvent Selection & Solubility Profile
The Core Challenge: "Insolubility" vs. "Instability"
Before attempting to dissolve DDP, you must distinguish between physical insolubility and chemical degradation.[1] DDP is prone to hydrolysis at the C-4 position, converting the soluble dichloro-species into the insoluble 4-hydroxy (lactam) derivative.[1]
Critical Rule: If your material has been exposed to moisture and is no longer dissolving in DCM or DMF, it has likely degraded.[1]
Solvent Compatibility Matrix
Use the following table to select the appropriate solvent system based on your application.
Solvent Class
Specific Solvent
Solubility Rating
Suitability
Technical Notes
Polar Aprotic
DMF, DMAc, NMP
Excellent
Synthesis
Best for reactions.[1] Disrupts -stacking. Must be anhydrous.
Polar Aprotic
DMSO
High
Analysis/Storage
Good for NMR/stock solutions.[1] High boiling point makes removal difficult during synthesis workup.
Chlorinated
DCM, Chloroform
Moderate
Workup/Transfer
Good for liquid-liquid extraction.[1] Lower boiling point allows easy removal.
Ethers
THF, 1,4-Dioxane
Moderate
Synthesis
Useful for lower-temp reactions.[1] 2-MeTHF is a greener alternative.[1]
Alcohols
MeOH, EtOH, IPA
Variable
FORBIDDEN
Do not use. Alcohols act as nucleophiles, causing alkoxylation (solvolysis) at C-4.[1]
Scenario: You are performing a substitution at the C-4 position, but the starting material (DDP) precipitates or the reaction stalls.
Protocol: The "Inverse Addition" Solubilization Method
Standard addition (adding solid DDP to a solution of nucleophile) often leads to localized high concentrations and precipitation.[1] Use this inverse method instead.
Step-by-Step Workflow:
Anhydrous Dissolution: Dissolve DDP in anhydrous DMAc or DMF (approx. 5-10 mL per gram) under Nitrogen/Argon.[1]
Why: These solvents possess high dielectric constants, stabilizing the polar transition state of the
Thermal Activation: Gently warm the solution to 35–40°C until clear.
Note: Do not exceed 50°C before adding reagents to avoid thermal degradation.
Temperature Control: Cool the clear solution to 0°C (ice bath).
Reagent Addition: Add the nucleophile (amine/thiol) dropwise as a solution in the same solvent.
Mechanism:[1][2] This maintains a homogeneous phase and prevents the "crashing out" of the DDP upon contact with a cooler or less polar reagent solution.
Visualization: Reaction Solubilization Logic
The following diagram illustrates the decision process for maintaining solubility during synthesis.
Caption: Decision tree for selecting reaction conditions that maintain DDP solubility while preventing side reactions.
Issue: Users report "ghost peaks" or precipitation in HPLC vials.
FAQ: Analytical Troubleshooting
Q: My HPLC sample precipitates after 1 hour in the autosampler. Why?A: You likely used a water-based diluent.[1] DDP is hydrophobic. If your initial mobile phase is 90% water, the compound will crash out immediately upon injection or storage.[1]
Solution: Dissolve the stock in 100% DMSO or Acetonitrile . Set the autosampler temperature to 25°C (do not chill to 4°C, as this reduces solubility).[1] Ensure your HPLC method starts with a higher organic ratio (e.g., 20-30% B) to prevent column clogging.[1]
Q: Which solvent should I use for NMR?A:DMSO-d6 is the gold standard.[1]
CDCl3 (Chloroform-d) can be used, but DDP has lower solubility in it compared to DMSO.[1]
Avoid MeOD (Methanol-d4).[1] Although it dissolves the compound, deuterium exchange or slow solvolysis can occur, complicating spectral interpretation.[1]
Result: The 4-hydroxy derivative is a solid that is insoluble in DCM and poorly soluble in DMF, leading researchers to believe the original batch "went bad."[1]
Storage Protocol
Container: Amber glass vial with a PTFE-lined cap.
Atmosphere: Flush with Argon or Nitrogen before sealing.
Temperature: Store at -20°C .
Desiccant: Store the vial inside a secondary jar containing desiccant packets (silica or
).
References
Synthesis and Reactivity of Pyrido[2,3-d]pyrimidines.
Source: National Institutes of Health (NIH) / PubMed Central.[1]
Context: Discusses the
reactivity profiles of 2,4-dichloro-heterocycles and the "tertiary amine effect" in substitution regioselectivity.
URL:[Link]
Regioselectivity in SNAr reactions of Dichloropyrimidines.
Source: WuXi AppTec / QM Magic Class.
Context: Detailed quantum mechanical analysis (LUMO maps) explaining why the C-4 position is more reactive and prone to hydrolysis/substitution than C-2.[1][3]
URL:[Link]
Solvent Effects in Nucleophilic Aromatic Substitution.
Source: ACS Green Chemistry Institute.[4]
Context: Evaluation of dipolar aprotic solvents (DMF, NMP) versus greener alternatives for
Technical Support Center: Synthesis of 6,7-Dimethylpyrido[2,3-d]pyrimidines
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 6,7-dimethylpyrido[2,3-d]pyrimidines. This guide is designed for researchers, medicinal chemists, and drug de...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the synthesis of 6,7-dimethylpyrido[2,3-d]pyrimidines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. Pyrido[2,3-d]pyrimidines are privileged structures in medicinal chemistry, known for their diverse biological activities, including their use as kinase inhibitors in oncology.[1][2]
This document provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern success in the laboratory.
Section 1: Core Synthetic Strategy & Mechanism
The most common and reliable method for constructing the 6,7-dimethylpyrido[2,3-d]pyrimidine core involves the condensation of an appropriately substituted 6-aminopyrimidine with a 1,4-dicarbonyl compound, specifically 3,4-hexanedione. This approach builds the pyridine ring onto the pre-formed pyrimidine scaffold.
The choice of the starting pyrimidine dictates the substitution at the 2- and 4-positions of the final product. For example, starting with 6-aminouracil will yield a 2,4-dione derivative.
General Reaction Scheme:
Caption: General synthesis of 6,7-dimethylpyrido[2,3-d]pyrimidines.
The reaction proceeds via an initial condensation of the exocyclic amino group of the pyrimidine with one of the carbonyls of the dione, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic pyridine ring. The use of a strong acid and high temperatures is typically required to drive the reaction to completion.
Section 2: Troubleshooting Guide
This section addresses common issues encountered during the synthesis in a practical Q&A format.
Question 1: My reaction yield is very low or I've isolated no product. What went wrong?
Answer: Low or no yield is a frequent issue, often stemming from several factors. A systematic approach is key to diagnosing the problem.
Causality:
Insufficient Reaction Temperature: This is the most common cause. The intramolecular cyclization and dehydration steps require significant thermal energy. Many literature procedures call for high-boiling solvents like diphenyl ether or strong condensing agents like polyphosphoric acid (PPA) at temperatures exceeding 150°C.[3]
Inactive Condensing Agent: Polyphosphoric acid is hygroscopic and can lose its efficacy if it has absorbed atmospheric moisture. Using old or improperly stored PPA can stall the reaction.
Starting Material Purity: Impurities in the 6-aminopyrimidine or 3,4-hexanedione can interfere with the reaction. The dione, in particular, can undergo self-condensation or polymerization under harsh acidic conditions if not pure.
Premature Work-up: The product may be more soluble in the reaction mixture than anticipated, or it may precipitate slowly upon cooling or neutralization. Quenching the reaction too early or with an inappropriate solvent can lead to loss of product.
Troubleshooting Workflow:
Caption: Troubleshooting decision tree for low reaction yield.
Question 2: My NMR spectrum shows a complex mixture, suggesting multiple side products. What are they and how can I avoid them?
Answer: Side product formation is common in high-temperature condensations. Identifying the likely culprits helps in devising a strategy to minimize them.
Likely Side Products & Causality:
Self-Condensation of 3,4-Hexanedione: Under strong acid catalysis, the dione can self-condense to form various polymeric or tarry materials, which are often the brown, insoluble materials seen in the crude product.
Incomplete Cyclization: You may isolate the intermediate enamine formed after the initial condensation but before the final ring-closing step. This is more likely if the reaction temperature was too low or the reaction time was too short.
Positional Isomers (if using an unsymmetrical pyrimidine): If your starting pyrimidine has more than one amino group or potential nucleophilic site, you could form isomeric products. This is less of a concern when starting with compounds like 6-aminouracil.
Preventative Measures:
Controlled Addition: Add the 3,4-hexanedione slowly to the hot solution of the pyrimidine in the condensing agent. This maintains a low instantaneous concentration of the dione, minimizing its opportunity to self-condense.
Solvent Choice: While often performed neat in PPA, using a high-boiling, inert solvent like Dowtherm A or diphenyl ether can sometimes provide a more controlled reaction environment, reducing charring.
Reaction Monitoring: Use TLC or LCMS to monitor the reaction progress. Stop the reaction once the starting material is consumed to prevent product degradation or further side reactions.
Issue
Potential Cause
Recommended Action
Tarry, insoluble material
Dione self-condensation
Add dione slowly to the hot reaction mixture.
Intermediate enamine observed
Incomplete cyclization
Increase reaction temperature and/or time.
Product degradation
Prolonged exposure to high heat/acid
Monitor reaction by TLC/LCMS and work up promptly upon completion.
Question 3: The crude product is a dark, oily tar that is difficult to purify. What is the best purification strategy?
Answer: This is a very common outcome. The harsh reaction conditions often generate colored, polymeric impurities. Purification requires a multi-step approach.
Expert Recommendations:
Initial Work-up is Crucial: After cooling, the reaction mixture (especially PPA) must be quenched with extreme care by pouring it onto a large amount of ice water with vigorous stirring. This hydrolyzes the PPA and precipitates the crude product.
Trituration: Before attempting chromatography, triturate the crude solid extensively. This involves suspending the solid in a solvent where the product is sparingly soluble but the impurities are more soluble.
Start with water to remove any remaining acids.
Follow with a hot solvent like ethanol or ethyl acetate. This will often dissolve some of the tar while leaving the desired product as a solid.
Column Chromatography: If trituration is insufficient, column chromatography is necessary.
Stationary Phase: Use silica gel. If the product is very polar, consider using a more polar stationary phase like alumina or C18 reverse-phase silica.
Mobile Phase: A gradient of dichloromethane (DCM) and methanol (MeOH) is a good starting point (e.g., 0% to 10% MeOH in DCM). Adding a small amount of acetic acid (0.1%) can improve peak shape for acidic products, while triethylamine (0.1%) can help with basic products.
Recrystallization: This is the final and best step for achieving high purity. Finding a suitable solvent system is key. A mixture of DMF/water, DMSO/ethanol, or acetic acid/water can be effective.
Section 3: Experimental Protocol & FAQs
Detailed Protocol: Synthesis of 6,7-Dimethyl-1,3-disubstituted-pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
This protocol is a generalized procedure based on established methodologies for analogous structures and should be optimized for specific substrates.[3]
Reagent Preparation: Place 85% phosphoric acid (50 mL) in a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and nitrogen inlet. Heat the acid to 120°C under a slow stream of nitrogen for 1 hour to drive off residual water.
Reaction Setup: Cool the acid to ~80°C and add the 6-amino-1,3-disubstituted-uracil (0.1 mol). Stir the mixture until a uniform suspension is obtained.
Condensation: Re-heat the mixture to 120°C. Add 3,4-hexanedione (0.11 mol, 1.1 eq) dropwise over 20 minutes, ensuring the temperature does not exceed 130°C.
Cyclization: After the addition is complete, raise the temperature to 140-150°C and hold for 4-6 hours. Monitor the reaction by TLC (e.g., 10% MeOH in DCM).
Work-up: Cool the reaction mixture to ~70°C and carefully pour it onto 500g of crushed ice with vigorous stirring. A precipitate should form.
Isolation: Stir the cold suspension for 1-2 hours to ensure complete precipitation. Collect the solid by vacuum filtration. Wash the filter cake thoroughly with water until the filtrate is neutral (pH ~7), then wash with cold ethanol (2 x 50 mL).
Purification: Dry the crude solid in a vacuum oven. The product can be further purified by recrystallization from a suitable solvent such as acetic acid or DMF/ethanol.
Frequently Asked Questions (FAQs)
Q: Can I use microwave irradiation to improve the reaction?
A: Yes, microwave-assisted synthesis can be an excellent alternative.[4][5] It often dramatically reduces reaction times and can lead to cleaner products and higher yields by minimizing the formation of thermal degradation byproducts. Typical conditions might involve heating the reactants in a sealed vessel with a catalytic amount of acid in a high-boiling solvent like DMF.
Q: How can I introduce functionality at the 5-position?
A: To introduce a substituent at the 5-position, you would need to change the dicarbonyl component. For example, using benzil (1,2-diphenylethane-1,2-dione) would yield a 6,7-diphenyl substituted product. Using a β-ketoester can lead to a 5-hydroxy or 5-alkoxy substituent, depending on the reaction conditions.[6]
Q: What are the primary safety concerns for this synthesis?
A: The primary hazards are associated with the use of strong, corrosive acids at high temperatures.
Polyphosphoric Acid (PPA)/Phosphoric Acid: Highly corrosive and causes severe burns. Its reaction with water is exothermic. Always wear appropriate PPE (lab coat, gloves, safety glasses). The work-up step of quenching the hot acid mixture in ice water must be done cautiously behind a blast shield.
High Temperatures: The reaction is run at temperatures that can cause severe thermal burns. Ensure the heating mantle and glassware are secure.
Ventilation: Conduct the reaction in a well-ventilated fume hood, as vapors from the hot acid and organic compounds can be harmful.
References
Pyrido[2,3-d]pyrimidin-7(8H)
Synthesis of substituted and heterofused pyrido[2,3-d]pyrimidines.
Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Deriv
An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. Scientific Research Publishing.
Synthesis and antimicrobial activity of 6,7-annul
An efficient synthesis of pyrido[2,3-d]pyrimidine derivatives and related compounds under ultrasound irradiation without c
Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Deriv
The discovery and optimisation of pyrido[2,3-d]pyrimidine-2,4-diamines as potent and selective inhibitors of mTOR kinase. PubMed.
Synthesis of 6,7-Dihydro-5H-thiopyrano[2,3-d]pyrimidin-5-one Derivatives Starting with 4,6-Dichloro-2-(methylsulfanyl)pyrimidine.
Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. PMC.
Synthesis and antimicrobial activities of pyrido[2,3-d]pyrimidine, pyridotriazolopyrimidine, triazolopyrimidine, and pyrido[2,3-d:6,5d']dipyrimidine deriv
Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Deriv
Synthesis and Biological Evaluation of Pyrido(2,3-d)pyrimidines.
Design and synthesis of new pyrido[2,3-d]pyrimidine-1,4-dione derivatives as anti-inflamm
Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Comput
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Publishing.
The chemistry of pyrido[2,3-d]pyrimidines. Journal of Organic and Pharmaceutical Chemistry.
Technical Support Center: Optimizing Substitutions on Dichloropyridopyrimidine Scaffolds
Welcome to the technical support center for researchers, scientists, and drug development professionals working with dichloropyridopyrimidine scaffolds. This guide is designed to provide in-depth, practical solutions to...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with dichloropyridopyrimidine scaffolds. This guide is designed to provide in-depth, practical solutions to common challenges encountered during substitution reactions. Drawing from established literature and field experience, this resource will help you navigate the complexities of optimizing your reaction conditions to achieve desired outcomes with high yield and selectivity.
The pyridopyrimidine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous kinase inhibitors and other therapeutic agents.[1][2] However, the selective functionalization of its dichlorinated precursors can be a significant synthetic hurdle. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.
Section 1: Foundational Knowledge & FAQs
This section addresses the fundamental principles governing substitutions on dichloropyridopyrimidines, particularly focusing on the critical challenge of regioselectivity.
Q1: Why is regioselectivity a major challenge with 2,4-dichloropyridopyrimidines?
Controlling which chlorine atom is substituted is the primary challenge. In both traditional nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions, the C4 position is generally more reactive than the C2 position.[3][4] This inherent electronic preference often leads to mixtures of isomers, which can be difficult to separate and reduces the overall yield of the desired product.[5]
Causality: The higher reactivity at C4 is attributed to the electronic properties of the pyrimidine ring. The nitrogen atoms withdraw electron density, making the C4 position more electron-deficient and thus more susceptible to nucleophilic attack. Quantum mechanics calculations show that the Lowest Unoccupied Molecular Orbital (LUMO) is predominantly distributed at C4, further confirming its higher reactivity.[3][6]
Q2: Can the inherent C4 selectivity be reversed to favor substitution at the C2 position?
Yes, achieving C2 selectivity is possible but requires specific strategies that override the natural electronic preference of the ring.
Substrate Control: Introducing an electron-donating group (e.g., OMe, NHMe) at the C6 position can alter the electronic distribution, making the C2 and C4 positions have similar reactivity and in some cases favoring C2 substitution.[3][6]
Catalyst/Ligand Control: This is a more versatile strategy. Recent studies have shown that using palladium precatalysts with very bulky N-heterocyclic carbene (NHC) ligands can uniquely favor C2-selective cross-coupling reactions, particularly with thiol nucleophiles.[7][8] The steric bulk of the ligand is thought to play a crucial role in directing the catalyst to the less hindered C2 position.
Q3: What are the main reaction types used to functionalize dichloropyridopyrimidines?
The two primary methods are:
Nucleophilic Aromatic Substitution (SNAr): This is a classic method where a nucleophile (like an amine or alcohol) directly displaces a chloride. It's often thermally driven and can be uncatalyzed, but as mentioned, typically favors the C4 position.[3]
Palladium-Catalyzed Cross-Coupling (e.g., Buchwald-Hartwig Amination, Suzuki Coupling): These powerful reactions offer a broader scope and milder conditions.[9][10] They are essential for forming C-N, C-C, and C-S bonds. The choice of ligand is critical for success, especially when dealing with less reactive aryl chlorides.[11]
Section 2: Troubleshooting Guide for Low Yield & Incomplete Conversion
Low or no product yield is one of the most common issues. The following Q&A format will guide you through a diagnostic process.
Q4: My Buchwald-Hartwig amination reaction is not working. What are the first things to check?
When a reaction fails, it's crucial to assess the integrity of your catalyst system and reaction conditions. Aryl chlorides are notoriously less reactive than bromides or iodides, making the initial oxidative addition step the most challenging.[11][12]
Initial Troubleshooting Workflow
Caption: Initial troubleshooting workflow for low conversion.
Inactive Catalyst: The active Pd(0) species may not be forming efficiently. Modern palladium precatalysts (e.g., G3 or G4 palladacycles) are generally more reliable than older sources like Pd(OAc)₂ because they generate the active catalyst more cleanly.[9][12]
Inappropriate Ligand: Standard ligands like PPh₃ are often ineffective for activating C-Cl bonds. Bulky, electron-rich biarylphosphine ligands (e.g., RuPhos, BrettPhos) are typically required.[11][12]
Incorrect Base: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) is the most common choice.[12] For base-sensitive substrates, weaker bases like Cs₂CO₃ or K₃PO₄ can be used, but this often requires higher temperatures and a more active catalyst system.[9]
Oxygen Contamination: The Pd(0) catalyst is sensitive to oxygen. Ensure your reaction is performed under a strictly inert atmosphere (argon or nitrogen).[11]
Water Contamination: Use anhydrous, degassed solvents. Water can interfere with the catalyst and lead to side reactions like hydrolysis of the starting material.[13]
Q5: I'm seeing some product, but the conversion is stalled. How can I push the reaction to completion?
Stalled reactions often indicate a loss of catalyst activity or that the reaction conditions are not energetic enough.
Increase Temperature: Many Buchwald-Hartwig reactions require elevated temperatures (80-110 °C) to overcome the high activation energy of the C-Cl oxidative addition.[11][12]
Increase Catalyst Loading: For particularly challenging substrates, increasing the catalyst loading from a typical 1-2 mol% to 5 mol% can be effective.[11]
Add Fresh Catalyst/Ligand: If you suspect catalyst deactivation over the course of the reaction, adding a fresh portion of the catalyst and ligand may restart the catalytic cycle.
Consider Solvent Choice: Solvents like toluene, 1,4-dioxane, or THF are commonly used.[9] Aprotic polar solvents like DMF can sometimes be beneficial, but their higher boiling points must be considered.[14]
Section 3: Troubleshooting Guide for Side Reactions
The formation of undesired products can significantly complicate purification and reduce yields. This section addresses the most common side reactions.
Q6: My main side product is the hydrolyzed starting material (chloropyridopyrimidin-ol). How can I prevent this?
Hydrolysis occurs when water in the reaction mixture reacts with the dichloropyridopyrimidine, replacing a chlorine with a hydroxyl group.[15] This is a common issue, especially when using bases that are not scrupulously dry.
Strategies to Minimize Hydrolysis:
Strictly Anhydrous Conditions: This is the most critical factor.
Dry your solvent over molecular sieves or by distillation.
Ensure your base (e.g., NaOtBu, Cs₂CO₃) is anhydrous. If in doubt, dry it in a vacuum oven before use.
Use oven-dried glassware and maintain a positive pressure of inert gas.
Base Purity: Some commercial sources of NaOtBu can contain traces of sodium hydroxide, which can promote hydrolysis.[11] Using a high-purity base from a reliable supplier is recommended.
Temperature Control: While high temperatures are often needed for the main reaction, excessive heat can sometimes accelerate hydrolysis. Run time-course experiments to find the optimal balance.
Q7: I am observing hydrodehalogenation (replacement of -Cl with -H). What causes this and how can I stop it?
Hydrodehalogenation is a reductive side reaction that competes with the desired coupling.[11] It often occurs when the final reductive elimination step of the catalytic cycle is slow.
Potential Causes and Solutions:
Trace Water/Proton Source: Rigorously exclude water from the reaction.
Amine Stoichiometry: Using a slight excess of the amine coupling partner (e.g., 1.2-1.5 equivalents) can help favor the desired C-N bond formation over the reduction pathway.[11]
Ligand Choice: The ligand can influence the rate of reductive elimination. Screening different bulky phosphine ligands may identify one that promotes the desired coupling more efficiently.
Q8: I'm getting a mixture of C2 and C4 substituted products. How can I improve the regioselectivity?
This is the central challenge discussed in Section 1. Achieving high regioselectivity depends on carefully tuning the reaction components.
Decision Tree for Improving Regioselectivity
-donating group at C6];
B -- No --> I{Is C2 product major?};
I --> J[Unusual Outcome - Confirm Structure];
J --> K[If confirmed, conditions are C2-directing];
subgraph "Node Styles"
A, D, I { fillcolor="#EA4335", fontcolor="#FFFFFF" }
B, C, J { fillcolor="#FBBC05", fontcolor="#202124" }
E, G, F, H, K { fillcolor="#F1F3F4", fontcolor="#202124" }
end
}
Caption: Decision tree for tackling poor regioselectivity.
For C4 Selectivity (the common outcome): Standard Buchwald-Hartwig conditions with phosphine ligands or thermal SNAr reactions will typically favor the C4 product.[3][7]
For C2 Selectivity (the challenging outcome):
Catalyst System: The most promising general method is to use a palladium precatalyst with a very sterically hindered N-heterocyclic carbene (NHC) ligand.[7][8] This has been shown to invert the typical selectivity.
Solvent and Base: The selectivity can be highly sensitive to the entire system. A non-polar solvent like toluene is often a good starting point.[9]
Section 4: Optimized General Protocol
This section provides a detailed, step-by-step protocol for a typical Buchwald-Hartwig amination, which can be used as a starting point for your optimizations.
General Protocol: Palladium-Catalyzed Amination of 2,4-Dichloropyridopyrimidine
This protocol is a general starting point and should be optimized for each specific substrate combination.[12]
Vial Preparation: In a glovebox, add the 2,4-dichloropyridopyrimidine, palladium precatalyst, and base to an oven-dried reaction vial containing a stir bar.
Sealing: Seal the vial with a cap containing a PTFE septum. If not using a glovebox, assemble the vial quickly and immediately begin purging with an inert gas (argon or nitrogen) for 5-10 minutes.
Solvent Addition: Add the anhydrous, degassed solvent via syringe.
Nucleophile Addition: Add the amine via syringe. If the amine is a solid, it should be added in step 1 with the other solids.
Reaction: Place the vial in a preheated heating block or oil bath set to the desired temperature (a good starting point is 100 °C).
Monitoring: Stir the reaction for the specified time (typically 12-24 hours). Monitor the reaction progress by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature. Quench carefully with water or saturated aqueous ammonium chloride. Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Dry the combined organic layers over sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography.
Parameter Comparison Table
Parameter
Common Options
Pros
Cons
Starting Point
Pd Source
Pd₂(dba)₃, Pd(OAc)₂, Pd G3/G4 Precatalysts
Precatalysts are air-stable and provide clean, efficient activation.[9]
Pd(OAc)₂ can be less reliable; dba ligands can sometimes interfere.[14]
Can lead to catalyst decomposition or side reactions.
100 °C
This guide provides a framework for systematically addressing challenges in the substitution of dichloropyridopyrimidines. By understanding the underlying chemical principles and carefully controlling reaction parameters, you can optimize your synthetic routes to achieve your desired products efficiently and selectively.
References
C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. (n.d.). ACS.
Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). Wavefunction, Inc. Retrieved February 15, 2026, from [Link]
Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). Wavefunction, Inc. Retrieved February 15, 2026, from [Link]
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl Phosphines in Pd-Catalyzed Amination: A User's Guide. Angewandte Chemie International Edition, 47(34), 6338-6361. Available from: [Link]
An, S., et al. (2008). Design, synthesis and antiviral efficacy of a series of potent chloropyridyl ester-derived SARS-CoV 3CLpro inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(21), 5777-5780. Available from: [Link]
Kim, J., et al. (2024). Mechanistic Approach Toward the C4-Selective Amination of Pyridines via Nucleophilic Substitution of Hydrogen. Angewandte Chemie International Edition, 63(24), e202401388. Available from: [Link]
Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.). University of Nottingham. Retrieved February 15, 2026, from [Link]
Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. (2017). Chemistry Stack Exchange. Retrieved February 15, 2026, from [Link]
Legrand, S., et al. (2012). Access and Regioselective Transformations of 6-Substituted 4-Aryl-2,8-dichloropyrido[3,2-d]pyrimidine Compounds. The Journal of Organic Chemistry, 77(9), 4431-4439. Available from: [Link]
US8334383B2 - Regioselective preparation of substituted pyrimidines. (2012). Google Patents.
Neufeldt, S. R., et al. (2021). C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. Organic Letters, 23(15), 5896-5900. Available from: [Link]
Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. (2022). Journal of the American Chemical Society, 144(21), 9349-9357. Available from: [Link]
Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. (2022). Molecules, 27(6), 1876. Available from: [Link]
Ligand-dependent site-selectivity: e.g. 3,5-dichloropyridazine 25... (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]
Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. (n.d.). RSC Publishing. Retrieved February 15, 2026, from [Link]
Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 15, 2026, from [Link]
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. (2024). RSC Advances, 14, 11181-11197. Available from: [Link]
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (2021). ChemRxiv. Retrieved February 15, 2026, from [Link]
Ligand-dependent site-selective Suzuki cross-coupling of 3,5-dichloropyridazines. (2013). The Journal of Organic Chemistry, 78(15), 7758-7763. Available from: [Link]
Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. (n.d.). University of Windsor. Retrieved February 15, 2026, from [Link]
Design, synthesis, and computational studies on dihydropyrimidine scaffolds as potential lipoxygenase inhibitors and cancer chemopreventive agents. (2016). Drug Design, Development and Therapy, 10, 261-274. Available from: [Link]
Design, Synthesis, and Antiproliferative Activity of Selective Histone Deacetylases 6 Inhibitors Containing a Tetrahydropyridopyrimidine Scaffold. (2023). Molecules, 28(21), 7351. Available from: [Link]
Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. (2024). Journal of the American Chemical Society. Available from: [Link]
Palladium Catalyzed C-H Amination. (n.d.). EPFL. Retrieved February 15, 2026, from [Link]
Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (2023). Molecules, 28(1), 35. Available from: [Link]
Hydrolysis Reactions. (2022). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]
An Unexpected Deamination Reaction after Hydrolysis of the Pyrimidine (6-4) Pyrimidone Photoproduct. (2014). Journal of the American Chemical Society, 136(38), 13154-13157. Available from: [Link]
Hydrolysis and Dehydration Synthesis Reactions. (2019). YouTube. Retrieved February 15, 2026, from [Link]
Concerted SN2 mechanism for the hydrolysis of acid chlorides. Comparison of reactivities calculated by the density functional theory with experimental data. (2018). ResearchGate. Retrieved February 15, 2026, from [Link]
Cyanides and Isocyanides || Hydrolysis & Addition Reactions ||Gurpreet Sir||. (2021). YouTube. Retrieved February 15, 2026, from [Link]
overcoming regioselectivity issues in pyrido[2,3-d]pyrimidine reactions
This guide serves as a specialized technical support hub for researchers encountering regioselectivity challenges in the synthesis and functionalization of pyrido[2,3-d]pyrimidines. It is designed to move beyond standard...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support hub for researchers encountering regioselectivity challenges in the synthesis and functionalization of pyrido[2,3-d]pyrimidines. It is designed to move beyond standard textbook answers, offering causal analysis and self-validating protocols derived from advanced medicinal chemistry campaigns.
Current Status: Operational
Lead Scientist: Senior Application Specialist
Topic: Overcoming Regioselectivity Issues in Scaffold Synthesis & Functionalization
Introduction: The Regioselectivity Paradox
The pyrido[2,3-d]pyrimidine scaffold is a "privileged structure" in kinase inhibition (e.g., Palbociclib, antifolates). However, its electron-deficient bicyclic nature creates competing electrophilic centers (C2, C4, C7) and nucleophilic sites (N1, N3, N8), leading to frequent isomeric mixtures.
Common User Issues:
Issue A: Inseparable mixtures of C2/C4 substitution products during SNAr.
Issue B: Ambiguous N-alkylation (N8 vs. N1/N3) during scaffold construction.
Issue C: "Wrong" cyclization isomers when reacting 6-aminopyrimidines with unsymmetrical Michael acceptors.
User Query: "I have a 2,4-dichloropyrido[2,3-d]pyrimidine. I want to introduce an amine at C2, but the reaction exclusively happens at C4. How do I invert this selectivity?"
Root Cause Analysis
In 2,4-dihalo systems, the C4 position is kinetically favored for SNAr due to:
Electronic Bias: The LUMO coefficient is significantly higher at C4 than C2.
Steric Factors: The C2 position is flanked by two ring nitrogens, creating a slightly more hindered approach compared to C4 (peri-interaction with C5-H is minimal).
The Solution: The "Leaving Group Switch" Protocol
You cannot easily force a direct amine attack at C2 over C4 on a dichloro-substrate. You must exploit the Hard/Soft Acid-Base (HSAB) principle or use a specific leaving group strategy.
Protocol: Inverting Selectivity via Sulfone Displacement
This method allows you to functionalize C4 with a "dummy" group or protect it, but a more elegant approach uses the 2-methanesulfonyl (mesyl) switch if available, or sequential displacement.
Standard Reactivity Order (2,4,7-trichloro substrate):
C4-Cl: Most reactive (SNAr with amines/alkoxides).
C2-Cl: Moderately reactive (Requires higher temp or stronger nucleophiles).
C7-Cl: Least reactive (often requires Pd-catalysis).
Step-by-Step Protocol for C2-Selective Functionalization:
Step 1: C4-Deactivation (or C4-First Approach)
React 2,4-dichloropyrido[2,3-d]pyrimidine with the C4-intended nucleophile first at 0 °C in DCM/DIEA.
Validation: Monitor TLC. C4 substitution is usually complete within 30 mins.
Step 2: C2-Substitution
React the isolated C4-product with the C2-nucleophile. This often requires heating (80–100 °C) in dioxane or DMSO.
Expert Insight: The Alkoxide Anomaly
While amines prefer C4, alkoxides can sometimes favor C2 or show poor selectivity due to coordination with ring nitrogens.
Tip: If you specifically need a C2-ether and C4-amine, install the C4-amine first. The electron-donating amine at C4 deactivates the ring, making the C2-Cl very sluggish. You may need to switch to Pd-catalyzed Buchwald-Hartwig conditions for the C2 step if the ring is too deactivated.
Data Table: SNAr Reactivity Trends
Position
Leaving Group
Nucleophile
Conditions
Outcome
C4
-Cl
Primary Amine
0°C, DCM
Exclusive Product (Kinetic control)
C4
-Cl
Alkoxide
-78°C to RT
Mixed C4/C2 (Control temp strictly)
C2
-Cl
Amine
>80°C, DMSO
Occurs only after C4 is substituted
C2
-SO₂Me
Alkoxide
-78°C, THF
C2 Selective (H-bond directed)
Module B: Regioselective Ring Closure
User Query: "I am reacting 6-aminouracil with an unsymmetrical (\alpha,\beta)-unsaturated ketone. I keep getting the wrong isomer (pyrido[2,3-d] vs pyrido[4,3-d])."
Root Cause Analysis
The reaction between 6-aminopyrimidines and Michael acceptors (e.g., enaminones, aryl methylene malononitriles) can proceed via two pathways:[1]
Pathway A (Preferred): Nucleophilic attack of C5 (pyrimidine) on the carbonyl/beta-carbon.
Pathway B: Nucleophilic attack of the exocyclic amine on the carbonyl.
Pyrido[2,3-d]pyrimidines are formed when the C5-carbon of the pyrimidine attacks the (\beta)-carbon of the enone, followed by cyclization.
Visual Troubleshooting: The Cyclization Decision Tree
Caption: Logic flow for controlling cyclization regiochemistry. Basic conditions generally favor the desired C5-attack (Michael addition) leading to pyrido[2,3-d]pyrimidines.
Solvent System: H₂O:EtOH (2:1). Why? Water enhances the hydrophobic effect, clustering organic reactants and accelerating the Michael addition.
Catalyst: Diammonium hydrogen phosphate (DAHP, 10 mol%) or Piperidine (cat).
Procedure:
Mix reagents in the solvent.
Heat to reflux (or Microwave at 100°C for 10 min).
Self-Validation: The product usually precipitates out of the aqueous mixture. Filter and wash with hot ethanol.
Regio-Check: 1H NMR will show a singlet for the pyridine proton (C5-H or C7-H depending on substitution). If C5 was the nucleophile, the new ring forms at [2,3-d].
Module C: N-Alkylation Selectivity (N8 vs N1/N3)
User Query: "I need to alkylate the N8 position (pyridine nitrogen) for SAR, but alkyl halides react at N3 (pyrimidine amide)."
Expert Insight
In the pyrido[2,3-d]pyrimidine-7-one system:
N3 (imide-like): Most acidic (pKa ~9-10). Deprotonates first.
N1: Less acidic than N3 but nucleophilic.
N8 (pyridine-like): Least nucleophilic in the neutral state, but can be targeted via reductive alkylation or by using specific precursors.
Solution: The "Pre-Alkylation" Strategy
Do not attempt to alkylate the fully formed bicyclic system if you want N8 selectivity—you will get N3 alkylation.
Instead, introduce the N-alkyl group on the amine precursor before ring closure.
Protocol: Reductive Amination Route
Start with a 6-(alkylamino)uracil or form the Schiff base on the intermediate.
Reaction: React 6-aminouracil with the aldehyde component.
Reduction: Treat the resulting imine with NaCNBH₃ (Sodium cyanoborohydride) in MeOH/AcOH.
Result: This installs the alkyl group on the exocyclic amine (which becomes N8 after cyclization).
References & Validated Sources
Synthesis of Pyrido[2,3-d]pyrimidines via One-Pot Reaction:
Title: An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media.
Title: Regioselective Synthesis of New 2,4-(Het)aryl-3H-pyrido[1′,2′:1,5]pyrazolo[4,3-d]pyrimidines Involving Palladium-Catalyzed Cross-Coupling Reactions.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Stability & Handling in Solution
Ticket ID: #PYR-24-CL-STAB
Severity: High (Moisture Sensitive)
Status: Resolved / Guide Available
Core Directive: The Stability Paradox
Executive Summary:
2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is a highly electrophilic scaffold. While the 6,7-dimethyl substitution provides some electron density to the pyridine ring, the pyrimidine core remains highly susceptible to nucleophilic aromatic substitution (
) , particularly hydrolysis.
The "Silent Killer" in your experiment is trace moisture.
In polar aprotic solvents (DMSO, DMF) containing even trace water (>50 ppm), the C4-chloro substituent undergoes rapid hydrolysis. This creates a cascade of failure:
Hydrolysis at C4: Formation of the mono-hydroxy intermediate.
Tautomerization: Rapid shift to the thermodynamic lactam (pyridopyrimidinone).
Precipitation: The resulting lactam is often significantly less soluble in organic media, appearing as a "mystery white solid."
Mechanism of Instability (Visualized)
To troubleshoot effectively, you must understand the degradation pathway. The C4 position is the "soft spot" due to the para-like electronic relationship with the pyridine nitrogen, making it significantly more electrophilic than C2 [1, 2].
Figure 1: Degradation pathway showing the regioselective hydrolysis at C4 leading to the stable lactam precipitate.
Troubleshooting Guide
Issue A: "My clear DMSO stock solution turned cloudy overnight."
Diagnosis:Hydrolysis-Induced Precipitation.
DMSO is hygroscopic. If your DMSO absorbed atmospheric moisture, it hydrolyzed the C4-Cl. The resulting lactam (product) has poor solubility in DMSO compared to the dichloro-precursor.
Corrective Action:
Centrifuge the stock to pellet the solid.
Analyze the supernatant by LCMS. If the parent peak (M+) is gone, discard the stock.
Prevention: Use anhydrous DMSO (packed under Argon/Nitrogen) and store aliquots in single-use vials at -20°C.
Issue B: "LCMS shows a peak at [M-18] or [M+16] relative to the starting material."
Diagnosis:Partial Hydrolysis.
Mass Shift: The replacement of -Cl (mass 35) with -OH (mass 17) results in a net mass loss of 18 amu (if Cl isotopes are averaged) or distinct shifts in the isotope pattern.
Isotope Pattern: Look for the loss of the characteristic Cl2 isotope pattern (9:6:1 ratio). The hydrolysate (mono-chloro) will show a 3:1 pattern.
Corrective Action:
Check the water content of your reaction solvent.
If using a base (e.g., DIPEA, TEA), ensure it is dry. Hydroxide ions (from wet base) are far more aggressive nucleophiles than water.
Issue C: "I'm getting a mixture of regioisomers during substitution."
Diagnosis:Loss of Kinetic Control.
While C4 is electronically favored, high temperatures or strong nucleophiles can overcome the energy barrier difference between C4 and C2, leading to "over-reaction" or C2 substitution [3].
Corrective Action:
Lower the Temperature: Conduct C4 substitutions at 0°C or -78°C.
Stoichiometry: Add the nucleophile dropwise to the dichloro-scaffold (inverse addition) to keep the electrophile in excess.
Solvent Compatibility Matrix
Solvent
Suitability
Risk Factor
Recommendations
DMSO
Medium
High (Hygroscopic)
Use only anhydrous grade. Use immediately.
DMF
Medium
High (Hydrolysis)
Similar risks to DMSO. Can decompose to dimethylamine (nucleophile) over time.
DCM/CHCl₃
High
Low
Good solubility for the dichloro-SM. Poor solubility for hydrolysis products (easy detection).
THF
High
Low
Excellent choice if anhydrous.
Alcohols
Zero
Critical
Do not use. Will form alkoxy-derivatives (solvolysis) immediately.
Do not assume your old stock is good. Validate it.
Sampling: Take 5 µL of the DMSO stock.
Dilution: Dilute into 500 µL of anhydrous Acetonitrile (NOT Methanol/Water).
Why? Diluting into methanol can cause immediate solvolysis if the sample sits in the autosampler, giving a false negative for purity.
Analysis: Run a short LCMS method (Acetonitrile/Water + 0.1% Formic Acid).
Success Criteria: Single peak with correct Cl2 isotope pattern.
Failure Criteria: Presence of peak at Retention Time < SM (more polar hydrolysis product).
Protocol 2: Drying Solvents for Synthesis
Standard "bottle dry" is often insufficient for this scaffold.
Sieve Activation: Activate 3Å or 4Å molecular sieves at 300°C for 3 hours (or purchase activated).
Treatment: Add 20% w/v sieves to the solvent (DMSO, DMF, or THF) 24 hours prior to use.
Blanketing: Purge the headspace with Argon before sealing.
FAQ: Frequently Asked Questions
Q: Can I store the 2,4-dichloro compound in the fridge as a solid?A: Yes, but ensure the container is tightly sealed with parafilm. Allow the bottle to warm to room temperature before opening to prevent condensation from forming on the cold solid, which will cause surface hydrolysis.
Q: Why is the C4 position more reactive than C2?A: In the pyrido[2,3-d]pyrimidine system, the C4 position is para-like to the pyridine nitrogen. This lowers the LUMO coefficient at C4, making it more susceptible to nucleophilic attack compared to C2, which is flanked by nitrogens but lacks the specific activation from the fused ring orientation [1, 5].
Q: I see a yellow color developing in my clear stock. Is this bad?A: Often, yes. Pure 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is typically white to off-white. Yellowing can indicate N-oxidation (if exposed to light/air) or formation of dimeric aggregates. Verify purity via LCMS.
References
WuXi AppTec. (2021). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class, Chapter 29. Link
Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Edition. Wiley. (General reference for pyrimidine reactivity).
Barvian, M. R., et al. (2000). Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry, 43(24), 4606–4616. Link
Sigma-Aldrich. (n.d.). 2,4-Dichloropyrido[2,3-d]pyrimidine Product Information. Link
National Institute of Standards and Technology (NIST). (2023). Pyrimidine, 2,4-dichloro- Data. NIST Chemistry WebBook.[1] Link
troubleshooting failed reactions of dichloropyridopyrimidines
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for dichloropyridopyrimidine chemistry. This guide is designed for researchers, medicinal chemists, and drug development professio...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for dichloropyridopyrimidine chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize these versatile heterocyclic scaffolds. Dichloropyridopyrimidines are crucial intermediates in the synthesis of a wide array of biologically active molecules, including kinase inhibitors and other targeted therapeutics.[1][2][3] However, their reactivity profile can present unique challenges.
This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols in a direct question-and-answer format to address specific issues you may encounter during your experiments.
Section 1: General Troubleshooting Workflow
Before diving into specific problems, it's essential to have a systematic approach to troubleshooting. A failed reaction is a data point. The key is to logically deduce the cause of failure to ensure future success.
Caption: General workflow for troubleshooting failed chemical reactions.
Section 2: Issue: No Reaction or Low Conversion
This is one of the most common yet frustrating outcomes. The reaction mixture shows primarily unreacted starting material after the designated time.
Frequently Asked Questions (FAQs)
Question: My nucleophilic aromatic substitution (SNAr) reaction with an amine isn't starting. What is the likely cause?
Answer: Several factors could be at play, primarily related to activation and nucleophilicity.
Insufficient Activation: The pyridopyrimidine ring is electron-deficient, but sometimes not enough to react with weak nucleophiles. The reaction proceeds via an addition-elimination mechanism through a negatively charged Meisenheimer complex.[4][5][6] If the nucleophile is weak (e.g., a hindered secondary amine or an aniline with electron-withdrawing groups), the initial addition step can be prohibitively slow.
Causality: The rate-determining step is often the initial nucleophilic attack.[4][5] A stronger base (e.g., NaH, K₂CO₃, or a non-nucleophilic organic base like DBU) can deprotonate the amine, increasing its nucleophilicity. However, be cautious, as excess strong base can lead to side reactions.
Temperature: SNAr reactions often require heat to overcome the activation energy barrier. If you are running the reaction at room temperature, a modest increase to 40-80 °C can significantly increase the rate.
Solvent Choice: Aprotic polar solvents like DMF, DMSO, or NMP are generally preferred. They are effective at solvating the intermediate complex and do not interfere with the nucleophile through hydrogen bonding.
Question: I'm attempting a Suzuki or other palladium-catalyzed cross-coupling reaction, but I only see starting material. Why?
Answer: Palladium-catalyzed cross-couplings are complex, multi-step catalytic cycles. Failure can occur at several points.
Catalyst Inactivity: The Pd(0) active species may not be generating or is being deactivated.
Causality: The choice of ligand is critical. Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often required to facilitate oxidative addition and prevent catalyst decomposition.[7][8] Ensure your catalyst/ligand combination is appropriate for the specific coupling.[9] Also, ensure strict anaerobic conditions, as oxygen can oxidize and deactivate the Pd(0) catalyst.
Poor Base/Solvent Combination: The base is crucial for the transmetalation step. The combination of base and solvent must be optimized. For Suzuki reactions, common bases include K₂CO₃, Cs₂CO₃, or K₃PO₄ in solvents like dioxane/water or DME.
Thermal Stability: While many cross-coupling reactions require heat, excessive temperatures can lead to catalyst decomposition or unwanted side reactions with solvents like DMF or DMSO.[10]
Validated Protocol: Baseline SNAr Reaction
This protocol provides a reliable starting point for the substitution of the C4-chloride with a primary or secondary amine.
A non-nucleophilic base to scavenge HCl byproduct.
Solvent
Anhydrous N,N-Dimethylformamide (DMF)
Use a dry, polar aprotic solvent.
Concentration
0.1 - 0.5 M
Temperature
25 °C to 80 °C
Start at room temperature and heat if no reaction is observed.
Atmosphere
Nitrogen or Argon
Prevents moisture and oxygen ingress.
Reaction Time
4 - 24 hours
Monitor by TLC or LCMS.
Step-by-Step Methodology:
To a dry, nitrogen-flushed flask, add 2,4-dichloropyridopyrimidine and anhydrous DMF.
Add the amine nucleophile, followed by DIPEA.
Stir the reaction at the desired temperature.
Monitor the reaction's progress every 2-4 hours using an appropriate method (e.g., TLC, LCMS).
Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine to remove DMF and salts.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Section 3: Issue: Poor Regioselectivity (C2 vs. C4 Substitution)
A significant challenge with 2,4-dichloropyridopyrimidines is controlling which chlorine atom is displaced, leading to mixtures of isomers that are often difficult to separate.
Caption: Factors governing C2 vs. C4 regioselectivity in SNAr reactions.
Frequently Asked Questions (FAQs)
Question: My SNAr reaction is giving me a mixture of C4 and C2 substituted products. How can I favor one over the other?
Answer: The regioselectivity is a delicate balance of electronic and steric factors. Generally, C4 is the kinetically favored position for nucleophilic attack on an unsubstituted 2,4-dichloropyrimidine ring.[12] However, this can be altered.
To Favor C4-Substitution (Kinetic Product):
Causality: The C4 position is electronically more activated (larger LUMO lobe) than C2 in the ground state of the parent heterocycle.[12] Reactions run at lower temperatures often favor the kinetic product.
Strategy: Use milder conditions (lower temperature, shorter reaction time) and a less bulky nucleophile. The presence of an electron-withdrawing group (EWG) at the C5 position strongly enhances C4 selectivity.[13]
To Favor C2-Substitution:
Causality (Electronics): An electron-donating group (EDG) at the C6 position can reverse the typical selectivity, making the C2 position more electrophilic.[12]
Causality (Sterics): A bulky substituent at the C5 position can sterically hinder attack at C4, directing the nucleophile to C2.[7] Similarly, using a very bulky nucleophile can also favor C2 attack.
Causality (Catalysis): In palladium-catalyzed reactions, specific bulky ligands, such as certain N-heterocyclic carbenes (NHCs), have been shown to override the inherent substrate preference and direct coupling to the C2 position.[7] This represents a powerful, ligand-controlled approach to achieving C2 selectivity.[7]
Question: Can I predict the regioselectivity of my reaction beforehand?
Answer: Yes, to a degree. Quantum mechanical (QM) calculations, specifically analyzing the Lowest Unoccupied Molecular Orbital (LUMO) distribution, can be highly predictive of the site of nucleophilic attack.[12] If the LUMO lobe is significantly larger at C4, attack will favor that position. If the lobes at C2 and C4 are similar in size, a mixture is likely.[12]
Section 4: Issue: Product Purification and Stability
Even if the reaction is successful, isolating the desired product in high purity can be challenging due to solubility issues, residual catalyst, or product instability.
Frequently Asked Questions (FAQs)
Question: My dichloropyridopyrimidine product is poorly soluble in common organic solvents. How can I purify it?
Answer: Poor solubility is a common issue with these planar, heterocyclic systems.[14][15]
Recrystallization: Finding a suitable solvent system is key. You may need to use high-boiling polar solvents like chlorobenzene, or a mixed solvent system. For example, dissolve the crude product in a minimum amount of a hot, good solvent (e.g., dioxane or ethyl acetate) and slowly add a hot, poor solvent (e.g., hexane or heptane) until turbidity appears, then allow it to cool slowly.[16]
Column Chromatography: If recrystallization fails, column chromatography may be necessary. However, poor solubility can make loading the column difficult. Try dissolving the compound in the strongest possible solvent (e.g., DCM with a small amount of methanol) and adsorbing it onto a small amount of silica gel. After evaporating the solvent, the dry silica with the adsorbed compound can be loaded onto the column.
Solubility Enhancement: For weakly basic derivatives, adding a volatile acid like acetic acid can sometimes increase solubility in solvents like methanol, which is then removed during evaporation.[14]
Question: My product seems to be decomposing during workup or purification. What could be happening?
Answer: Dichloropyridopyrimidines can be susceptible to hydrolysis, especially under basic or acidic conditions.
Hydrolysis: The chloro groups can be hydrolyzed to hydroxyl groups (forming pyridopyrimidones), particularly if exposed to strong aqueous acid or base during workup.[17][18][19] It is crucial to perform aqueous washes under neutral or near-neutral conditions and to minimize contact time.[20]
Workup Strategy: If your product is unstable, avoid harsh aqueous quenches.[20] Instead, consider quenching with a milder reagent and performing a non-aqueous workup, such as filtering through a plug of silica or celite to remove salts and then proceeding directly to purification.
Question: How do I remove residual palladium catalyst from my cross-coupling reaction product?
Answer: Residual palladium can be difficult to remove and is often toxicologically undesirable.
Filtration: Passing the crude reaction mixture through a pad of Celite® can remove some precipitated palladium black.
Aqueous Washes: Washing with an aqueous solution of a chelating agent like thiourea or sodium thiosulfate can sometimes help extract residual palladium.
Scavengers: The most effective method is often to stir the crude product solution with a palladium scavenger resin or functionalized silica gel for several hours before filtering and concentrating.
References
Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). Wavefunction, Inc. [Link]
Touré, B. B., & Voci, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. MDPI. [Link]
Shields, J. D., et al. (2017). C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. PMC. [Link]
Gurung, S. R., et al. (2016). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. ACS Publications. [Link]
Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine. (2012).
Roshdy, A. S., et al. (2021). Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. PMC. [Link]
Understanding 2,4-Dichloropyrido[2,3-d]pyrimidine: Properties and Manufacturer Insights. (2026). LinkedIn. [Link]
Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. (2002). ResearchGate. [Link]
Zare, A., et al. (2017). Synthesis of 2,4-dichloro pyrano[2,3-d]pyrimidines and 2,4-dichloro furo[2,3-d]pyrimidines. ResearchGate. [Link]
Touré, B. B., & Voci, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. PMC. [Link]
Troubleshooting: My Reaction Failed: FAQ. (n.d.). University of Rochester. [Link]
Keen, J. M., et al. (2022). Acetic Acid as Processing Aid Dramatically Improves Organic Solvent Solubility of Weakly Basic Drugs for Spray Dried Dispersion Manufacture. MDPI. [Link]
Butler, F. W., et al. (2017). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. ResearchGate. [Link]
Troubleshooting: The Workup. (n.d.). University of Rochester. [Link]
Um, I.-H., et al. (2010). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]
Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. (2022). Encyclopedia.pub. [Link]
Quiroga, J., et al. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. MDPI. [Link]
Solubility of pyrimidine derivatives in different organic solvents at different temperatures. (2016). World Scientific News. [Link]
Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. (2010). Europe PMC. [Link]
Nucleophilic substitution reactions in pyridine. (n.d.). Quimicaorganica.org. [Link]
Sander, E. G. (1969). The Alkaline Hydrolysis of the Dihydropyrimidines. PubMed. [Link]
Efficient Hydrolysis of Dichlorvos in Water by Stenotrophomonas acidaminiphila G1 and Methyl Parathion Hydrolase. (2022). PubMed. [Link]
Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. (1993). PubMed. [Link]
Stasyuk, A., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. PMC. [Link]
Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. (n.d.). ChemRxiv. [Link]
Technical Support Center: Synthesis of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Case ID: SC-PYR-24CL Status: Active Priority: High (Process Safety & Stability) Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary & Scope Welcome to the technical support hub...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: SC-PYR-24CL
Status: Active
Priority: High (Process Safety & Stability)
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary & Scope
Welcome to the technical support hub for the scale-up synthesis of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine (Target 2 ). This compound is a critical electrophilic intermediate, widely utilized in the synthesis of antifolates (e.g., Pemetrexed) and tyrosine kinase inhibitors.
The Core Challenge:
The conversion of the precursor 6,7-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (Precursor 1 ) to the dichloro target involves a Vilsmeier-Haack-type chlorodehydroxylation using Phosphorus Oxychloride (
).
Critical Failure Points:
Runaway Exotherms: During the quenching of excess
.
Hydrolysis Reversion: The C4-chloro substituent is highly labile; improper pH or temperature control during workup leads to reversion to the monochloro-hydroxy impurity.
"Black Tar" Formation: Overheating in the presence of base causes polymerization of the electron-deficient pyridine ring.
Process Workflow Visualization
The following diagram outlines the optimized critical path for scale-up, highlighting decision nodes where operators frequently encounter yield loss.
Caption: Optimized workflow for chlorodehydroxylation. Red nodes indicate high-risk safety/stability control points.
Tier 1 Support: Reaction Optimization
User Query: My reaction stalls at ~80% conversion, showing a monochloro impurity. Extending reflux time only increases tar formation.
Diagnosis:
The 6,7-dimethyl substitution donates electron density to the ring, making the carbonyl carbons at C2 and C4 less electrophilic compared to unsubstituted pyrimidines.
alone may be insufficient for complete conversion on scale.
Protocol Adjustment:
Base Selection: Switch from Pyridine to N,N-Dimethylaniline (DMA) or Diisopropylethylamine (DIPEA) . These sterically hindered bases effectively trap the HCl byproduct without nucleophilically attacking the pyrimidine ring.
Catalytic Additive: If stalling persists, add Phosphorus Pentachloride (
) (0.2 – 0.5 equivalents). is a more aggressive chlorinating agent and converts the initial phosphate intermediates more rapidly.
User Query: I see a new impurity at RRT 0.9 after workup that wasn't there during the reaction.
Diagnosis:
This is likely the Monochloro-hydroxy derivative (hydrolysis product). The C4-chlorine is extremely susceptible to nucleophilic attack by water, especially in acidic media.
Troubleshooting Guide:
Symptom
Probable Cause
Corrective Action
Black/Tarry Reaction
Polymerization due to excessive heat or localized hot spots.
Improve stirring. Use an oil bath (not mantle). Limit reflux temp to 110°C.
Low Yield (<50%)
Product hydrolysis during quench.
Ensure quench pH is >5.0 but <8.[3]0. Use Acetate buffer.[1] Separate layers immediately.
Violent Exotherm
Accumulation of unreacted .
STOP. Do not add more water. Allow to cool. Switch to Inverse Quench method.
Product turns pink/red
Decomposition upon storage.
The product is acid-sensitive. Store under Nitrogen at -20°C. Ensure removal of all acid traces.
Analytical Checkpoints
HPLC Method: C18 Column, Acetonitrile/Water (0.1%
).
Note: Do not use methanol in the diluent; the product will react to form the methoxy-derivative during analysis. Use Acetonitrile.
NMR (
):
Look for the disappearance of N-H protons (broad singlets >10 ppm).
Confirm integrity of methyl groups (singlets at ~2.6 ppm).
References
Taylor, E. C., et al. (1992). "A dideazatetrahydrofolate precursor: Synthesis of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine." Journal of Medicinal Chemistry.
Barnett, C. J., & Wilson, T. M. (2001). "Practical Synthesis of Multitargeted Antifolate LY231514 (Pemetrexed Disodium)." Organic Process Research & Development, 5(1), 37-44. (Describes the industrial handling of pyrido-pyrimidine chlorination).
BenchChem Technical Guides. (2025). "Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride." (Specific safety data on inverse quenching).
Lilly, E. & Co. (2001). "Process for preparing pyrido[2,3-d]pyrimidines." World Patent WO2001014379. (Patent detailing the specific chlorination conditions and base usage).
Disclaimer: This guide is for research purposes.
is highly corrosive and toxic. All operations must be performed in a functioning fume hood with appropriate PPE.
Technical Support Center: Pyrido[2,3-d]pyrimidine Synthesis
This guide serves as a specialized technical support resource for the synthesis of pyrido[2,3-d]pyrimidines. It addresses the critical challenges of regioselectivity, oxidation state control, and byproduct minimization,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support resource for the synthesis of pyrido[2,3-d]pyrimidines. It addresses the critical challenges of regioselectivity, oxidation state control, and byproduct minimization, specifically tailored for researchers in medicinal chemistry and process development.
Topic: Minimizing Byproducts & Optimizing Purity
Role: Senior Application Scientist
Status: Active Support
Introduction: The Scaffold & The Challenge
The pyrido[2,3-d]pyrimidine scaffold is a privileged structure in kinase inhibition (e.g., CDK4/6 inhibitors like Palbociclib). However, its synthesis is plagued by three primary failure modes:
Regioisomerism: Competition between N1 and N3 nucleophiles during cyclization.
Incomplete Aromatization: Persistence of stable 5,8-dihydro intermediates.
Polymerization/Hydrolysis: Instability of acyclic Michael adducts under harsh conditions.
This guide provides self-validating protocols to eliminate these issues.
Module 1: Regiochemical Control (The "Isomer" Problem)
Q: Why am I isolating the pyrido[4,3-d] or pyrimido[4,5-d] isomer instead of the desired [2,3-d] system?
Diagnosis:
This is a classic issue of kinetic vs. thermodynamic control during the initial condensation step, particularly when starting from 6-aminouracils or 2,4-diaminopyrimidines. The C5 position of the pyrimidine is the desired nucleophile, but the exocyclic amines (N-NH2 or C-NH2) and ring nitrogens are competitive.
The Mechanism:
In the reaction of 6-aminouracil with an
-unsaturated electrophile (e.g., arylmethylene malononitrile), the "soft" C5 carbon should attack the "soft" -carbon of the electrophile (Michael addition). If the reaction temperature is too low or the solvent too polar/protic, "hard" nucleophilic attack by the amine nitrogen occurs first, leading to the wrong cyclization pathway.
Troubleshooting Protocol:
Parameter
Recommendation
Scientific Rationale
Solvent
Switch to DMF or Ethanol/Water (1:1)
Aqueous media promotes the hydrophobic effect, accelerating the desired C-C bond formation at C5 over N-attack.
Catalyst
Use L-Proline or Ionic Liquids (e.g., [BMIm]OH)
Organocatalysts direct the stereochemistry and softness of the attack. Basic ionic liquids stabilize the C5-anion.
Temperature
Maintain >80°C
Higher temperatures favor the thermodynamic product (C-alkylation) over the kinetic N-alkylation product.
Visualization: Regioselectivity Pathway
Caption: Bifurcation of synthetic pathways. Control of temperature and solvent polarity is critical to favor C5-attack (Green path) over N-attack (Red path).
Module 2: The Oxidation State (The "Dihydro" Impurity)
Q: My LC-MS shows a mass of [M+2]. Why is the ring not fully aromatized?
Diagnosis:
You have isolated the 5,8-dihydropyrido[2,3-d]pyrimidine intermediate. This is a common "dead end" in Hantzsch-like cyclizations. The driving force for the final aromatization (loss of H2) is often insufficient without an external oxidant or specific acidic conditions.
Corrective Workflow:
Do not discard the product. You can drive this to completion.
In-Situ Oxidation (Preferred):
Add a mild oxidant like NBS (N-bromosuccinimide) or Iodine (10 mol%) to the reaction mixture in the final hour.
Mechanism:[1][2][3][4] Halogenation of the C5-C6 bond followed by dehydrohalogenation forces aromatization.
Acid-Catalyzed Auto-Oxidation:
If using a one-pot multicomponent reaction, ensure the presence of Acetic Acid or p-TSA .
Protocol: Reflux in AcOH/DMF (1:4) for 2 hours. The acid facilitates the elimination of ammonia or water (depending on the leaving group) and promotes air oxidation.
Quantitative Comparison of Oxidative Methods:
Method
Yield of Aromatic Product
Byproduct Profile
Notes
Air/Reflux (Control)
45-60%
High (Dihydro persists)
Slow, unreliable.
NBS (Stoichiometric)
85-92%
Low (Succinimide)
Requires wash step to remove succinimide.
Ionic Liquid ([BMIm]Br)
88-95%
Very Low
Green method; catalyst is recyclable.
Module 3: Palbociclib-Specific Impurities[5][6]
Q: I am synthesizing a Palbociclib analog. What are the critical impurities I must monitor?
Diagnosis:
When synthesizing complex CDK inhibitors like Palbociclib, the pyrido[2,3-d]pyrimidine core is susceptible to specific degradation and side reactions involving the piperazine and acetyl groups.
Key Impurities List:
Desacetyl Impurity: Loss of the acetyl group at the C6 position.
Cause: Hydrolysis during prolonged acidic workup.
Fix: Quench reactions with cold saturated NaHCO3; avoid heating >50°C during acidic deprotection steps.
N-Oxide Impurities: Oxidation of the pyridine or piperazine nitrogen.[5]
Cause: Exposure to peroxides in solvents (e.g., uninhibited THF) or aggressive oxidation steps.
Fix: Use fresh, peroxide-free solvents. Store intermediates under Nitrogen/Argon.
Halogen-Exchange Impurities: If using 4-amino-5-bromo-pyrimidines.
Cause: Incomplete Pd-catalyzed coupling or halogen scrambling.
Caption: Critical failure points in the late-stage functionalization of the Palbociclib core. Hydrolysis and oxidation are the primary degradation pathways.
Validated Experimental Protocol (Self-Validating)
Protocol: One-Pot Synthesis of Pyrido[2,3-d]pyrimidine-2,4-diones (High Purity)
Objective: Minimize regioisomers and dihydro-byproducts.
Reagents:
6-Aminouracil (1.0 eq)
Aryl aldehyde (1.0 eq)
Malononitrile (1.0 eq)
Catalyst: L-Proline (10 mol%) or [BMIm]OH
Solvent: Water:Ethanol (2:1)
Step-by-Step:
Pre-activation: Dissolve aldehyde and malononitrile in the solvent at RT. Stir for 10 min to form the benzylidene intermediate (verify by color change to yellow/orange). Why: This ensures the electrophile is ready for C5 attack, preventing N-attack on the aldehyde.
Addition: Add 6-aminouracil and catalyst.
Reflux: Heat to reflux (80-100°C) for 3-5 hours.
Checkpoint: Monitor TLC.[1] If "draggy" spots appear (dihydro intermediate), add 5 mol% Iodine and reflux for 30 more mins.
Isolation: Cool to RT. The product precipitates as a solid.
Purification: Filter and wash with hot ethanol .
Self-Validation: The regioisomer (pyrido[4,3-d]) is often more soluble in ethanol. Washing removes it, leaving the pure [2,3-d] precipitate.
References
Abdolmohammadi, S., & Balalaie, S. (2012).[6] An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. International Journal of Organic Chemistry.
Reddy, N. M., et al. (2025).[5] Identification, Synthesis and Characterization of Novel Palbociclib Impurities. Asian Journal of Chemistry.
El-Naggar, A. M., et al. (2017). Eco-friendly Synthesis of Pyrido[2,3-d]pyrimidine Analogs and Their Anticancer and Tyrosine Kinase Inhibition Activities.[7] Anti-Cancer Agents in Medicinal Chemistry.
El Malah, T., et al. (2023).[8] Review of the Synthesis, Reactions and Pharmaceutical Potential of Pyrido [2,3-d]Pyrimidine Derivatives. Current Organic Chemistry.
BenchChem Application Note. (2025). Synthesis of Novel Pyrido[4,3-d]pyrimidines from 4-Amino-2-chloronicotinonitrile. (Note: Used for comparative isomer analysis)
Technical Support Center: Purity Assessment of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Welcome to the technical support guide for the analytical purity assessment of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. This resource is designed for researchers, scientists, and drug development professionals w...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the analytical purity assessment of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. This resource is designed for researchers, scientists, and drug development professionals who require robust, reliable, and validated methods for determining the purity of this critical heterocyclic intermediate. This guide provides not only step-by-step protocols but also the underlying scientific rationale and field-proven troubleshooting advice to address challenges encountered during analysis.
Introduction: The Critical Role of Purity
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is a key building block in synthetic chemistry, particularly for developing pharmacologically active agents. Its purity is paramount, as even trace impurities can impact the yield, safety, and efficacy of the final active pharmaceutical ingredient (API). A comprehensive purity assessment strategy employs orthogonal analytical techniques to create a complete profile of the substance, ensuring that it meets the stringent quality standards required for drug development.
This guide is structured around the primary analytical techniques used for this purpose, offering FAQs and troubleshooting solutions for each.
Overall Purity Assessment Workflow
A multi-faceted approach is essential for a definitive purity statement. No single method is sufficient. The workflow below illustrates a robust strategy, starting with a primary chromatographic separation and branching into orthogonal methods for confirmation and impurity identification.
Caption: A typical workflow for comprehensive purity assessment.
Reversed-phase HPLC with UV detection is the cornerstone for purity analysis of pyrido[2,3-d]pyrimidine derivatives due to their aromatic nature and suitability for separation on C8 or C18 columns.[1]
Frequently Asked Questions (FAQs)
Q1: How do I select the appropriate column and mobile phase to start method development?A1: For a halogenated heterocyclic compound like this, a C18 column (e.g., 150 mm x 4.6 mm, 3.5 or 5 µm particle size) is an excellent starting point due to its hydrophobicity. Begin with a mobile phase gradient of acetonitrile (ACN) and water (with 0.1% formic acid or trifluoroacetic acid). The acid is crucial; it protonates residual silanols on the stationary phase to reduce peak tailing and ensures consistent ionization of the analyte, leading to sharper, more reproducible peaks. A good starting gradient is 5% to 95% ACN over 20-30 minutes.
Q2: My main peak is tailing. What are the most common causes and solutions?A2: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or by column degradation.[2]
Cause 1: Silanol Interactions. Free silanol groups on the silica backbone can interact with the basic nitrogen atoms in your pyridopyrimidine ring.
Solution: Ensure your mobile phase is sufficiently acidic (pH 2.5-3.5) by adding 0.1% formic acid or TFA. This protonates the silanols, minimizing the interaction.
Cause 2: Column Overload. Injecting too much sample can saturate the column, leading to tailing.
Solution: Reduce the injection concentration or volume. A good target is to keep the peak height within the linear range of the detector.
Cause 3: Column Void. Over time, a void can form at the head of the column.
Solution: Try reversing and flushing the column (if the manufacturer permits). If this doesn't work, the column may need to be replaced.
Q3: My retention times are shifting between injections. What should I check first?A3: Retention time instability is a common issue that points to problems with the system's equilibrium or mobile phase delivery.[3]
Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. For gradient methods, a 5-10 column volume post-run equilibration is recommended.
Pump Performance: Check for pressure fluctuations.[3] Air bubbles in the pump head are a frequent cause.[2] Degas your mobile phases thoroughly and prime/purge the pump lines.[4]
Mobile Phase Composition: Inconsistently prepared mobile phases can cause drift. Always use a graduated cylinder for accurate measurement and prepare fresh solvents. Contamination or degradation of the mobile phase can also be a factor.[5]
Temperature: Ensure the column oven is on and set to a stable temperature (e.g., 30-40 °C). Temperature fluctuations in the lab can affect retention times if a column oven is not used.[3]
Troubleshooting Guide: HPLC Pressure Issues
High or fluctuating system pressure is one of the most frequent problems encountered in HPLC.[4][6] This decision tree helps diagnose the root cause.
Caption: Decision tree for troubleshooting high HPLC system pressure.
Protocol: Reversed-Phase HPLC-UV Method
Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV/DAD detector.
Column: C18, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Sample Preparation: Accurately weigh ~10 mg of the compound and dissolve in 10 mL of acetonitrile to make a 1 mg/mL stock. Dilute 1:10 in 50:50 Acetonitrile/Water for a final concentration of 100 µg/mL.
System Suitability Test (SST): Before running samples, perform five replicate injections of the standard solution. The relative standard deviation (%RSD) for the peak area and retention time should be ≤ 2.0%.[7]
Data Analysis: Purity is calculated using the area percent method. The area of the main peak is divided by the total area of all peaks in the chromatogram.
Section 2: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for identifying volatile and semi-volatile impurities, such as residual solvents or certain reaction by-products. The presence of chlorine atoms in the molecule makes it amenable to selective and sensitive detection.[8][9]
Frequently Asked Questions (FAQs)
Q1: Is 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine suitable for GC analysis?A1: Potentially, but with caution. The compound has a relatively high molecular weight (243.1 g/mol ) and a fused heterocyclic structure, which may require high inlet and oven temperatures for volatilization. The primary risk is thermal degradation in the hot GC inlet, which can lead to inaccurate purity assessment and the appearance of artifact peaks. A feasibility study comparing the GC chromatogram to an HPLC chromatogram is recommended.
Q2: What are the benefits of using MS detection over a Flame Ionization Detector (FID)?A2: While FID is a robust universal detector for organic compounds, MS provides significantly more information.
Identification: The mass spectrometer provides the mass-to-charge ratio (m/z) of the parent molecule (molecular ion peak) and its fragmentation pattern. This acts as a chemical fingerprint, allowing for positive identification of the main peak and tentative identification of impurity peaks by comparing spectra to libraries or interpreting fragmentation patterns.[10]
Selectivity: In complex matrices, you can use selected ion monitoring (SIM) to look for specific m/z values, dramatically increasing sensitivity and filtering out background noise.
Troubleshooting Guide: Common GC-MS Issues
Q: I don't see my compound's molecular ion peak in the mass spectrum. Why?A: This is common with electron impact (EI) ionization, which is a high-energy technique that can cause extensive fragmentation.
Cause 1: Extensive Fragmentation. The molecular ion may be unstable and immediately fragment. Look for characteristic fragments, such as the loss of a chlorine atom (M-35) or a methyl group (M-15). The isotopic pattern of two chlorine atoms (a cluster of peaks at M, M+2, M+4) should be a clear indicator.
Cause 2: Thermal Degradation. If the compound degraded in the inlet, you are seeing the mass spectrum of the degradation products, not the parent compound. Try lowering the inlet temperature in 20 °C increments.
Cause 3: No Elution. The compound may be too non-volatile or too polar for the column and did not elute. Check for it by running a very slow, high-temperature ramp to "bake out" the column, or consider derivatization to increase volatility.
Protocol: GC-MS for Volatile Impurity Analysis
Instrumentation: GC system with a split/splitless inlet coupled to a Mass Spectrometer.
Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).
Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of a high-purity solvent like ethyl acetate or dichloromethane.
GC Conditions:
Inlet Temperature: 280 °C (start here and optimize downwards if degradation is observed).
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Oven Program: Initial 50 °C for 2 min, then ramp at 15 °C/min to 300 °C and hold for 5 min.
MS Conditions:
Ionization Mode: Electron Impact (EI) at 70 eV.
Mass Range: Scan from m/z 40 to 450.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is an indispensable tool for unambiguous structure confirmation and can be used for quantitative purity determination (qNMR).[11][12][13]
Frequently Asked Questions (FAQs)
Q1: How can ¹H NMR confirm the identity and purity of my sample?A1: ¹H NMR provides a wealth of information:
Structural Confirmation: The chemical shifts, integration values (proton count), and coupling patterns of the peaks should match the expected structure of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. You should expect to see signals for the two distinct methyl groups and any protons on the pyridopyrimidine ring system.
Purity Assessment: The presence of small, unidentifiable peaks in the spectrum indicates impurities. By integrating the impurity peaks relative to a known peak from your main compound, you can estimate their levels. This is particularly effective for detecting process impurities or isomers that may co-elute in chromatography.
Q2: What is quantitative NMR (qNMR) and when should I use it?A2: qNMR is a primary analytical method that determines the concentration or absolute purity of a substance by comparing the integral of an analyte peak to the integral of a certified internal standard of known purity and weight. Unlike HPLC area %, qNMR provides a direct measure of molar purity without needing a reference standard of the analyte itself. It is an excellent orthogonal technique for confirming the purity value obtained by chromatography.
Protocol: Sample Preparation for ¹H NMR
Sample Weighing: Accurately weigh 5-10 mg of the sample into a clean, dry vial.
Solvent Addition: Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; the compound must be fully soluble.
Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution.
Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.
Analysis: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher). Ensure a sufficient relaxation delay (D1, e.g., 5-7 times the longest T1) is used for accurate integration, especially for quantitative measurements.
Section 4: Elemental Analysis
Elemental analysis (CHN analysis) is a fundamental technique that determines the mass percentages of carbon, hydrogen, and nitrogen in a sample. It serves as a final check on the empirical formula and overall purity.[14][15]
Frequently Asked Questions (FAQs)
Q1: What do the results from an elemental analysis tell me?A1: The analysis provides the %C, %H, and %N content. These experimental values are compared to the theoretical values calculated from the compound's molecular formula (C₉H₈Cl₂N₄). For a pure sample, the found values should be very close to the calculated values.
Q2: What is the acceptable deviation for elemental analysis results?A2: Most scientific journals and regulatory bodies consider a deviation of ±0.4% from the theoretical value to be acceptable for a claim of purity.[16] For example, if the theoretical carbon content is 44.46%, an experimental result between 44.06% and 44.86% would be considered passing.
Q3: My nitrogen value is slightly low. What could be the cause?A3: Heterocyclic nitrogen compounds can sometimes be difficult to combust completely, leading to low nitrogen results.[17] This can be due to the formation of stable nitrogen oxides or incomplete conversion to N₂ gas. Modern elemental analyzers often have optimized combustion conditions (e.g., higher temperatures, specialized catalysts) to handle such refractory compounds. Always inform the analyst that your sample is a nitrogen-containing heterocycle.
Section 5: Method Validation Essentials
To ensure your analytical methods are trustworthy and fit for purpose, they must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[18][19][20] The objective of validation is to demonstrate that the procedure is suitable for its intended purpose.[18][19]
Key Validation Parameters for a Purity Method
Parameter
Question Answered
How It's Assessed
Specificity
Can I detect the analyte in the presence of impurities, degradants, or excipients?
Analyze blank samples, placebo, and spiked samples to demonstrate a lack of interference at the analyte's retention time.[7]
Linearity
Is the method's response proportional to the analyte concentration?
Analyze at least five concentrations across a defined range and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.
Accuracy
How close is my measured value to the true value?
Analyze a sample of known purity or spike a blank sample with a known amount of analyte at different levels (e.g., 80%, 100%, 120%). Expressed as percent recovery.[7]
Precision
How repeatable are my results?
Assessed at two levels: Repeatability (multiple measurements on the same day, by the same analyst) and Intermediate Precision (measurements on different days, with different analysts or equipment). Results are expressed as %RSD.
Limit of Quantitation (LOQ)
What is the lowest amount I can reliably quantify?
The concentration that provides a signal-to-noise ratio of approximately 10:1 and demonstrates acceptable accuracy and precision.
Robustness
Is the method unaffected by small, deliberate changes in parameters?
Intentionally vary parameters like mobile phase pH (±0.2), column temperature (±5 °C), or flow rate (±10%) and observe the effect on the results.[7]
References
ICH Q2(R2) Guide: Analytical Method Validation Explained - IntuitionLabs.ai. (2026, January 8).
ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22).
An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024, June 5).
Expert Guide to Troubleshooting Common HPLC Issues - AELAB. (2025, May 29).
Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30).
ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
HPLC Troubleshooting Guide - Sigma-Aldrich.
Validation of analytical procedures according to the ICH guidelines - Efor Group.
Review on Common Observed HPLC Troubleshooting Problems | Rhenium Group.
Troubleshooting Common HPLC Issues | Labcompare.com. (2025, February 28).
Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones - PubMed. (2015, August 15).
Use of NMR Spectroscopy for Studying 2,4-Dioxo- and 4-Imino-2-oxo-3-phenyl-5-R-6-R′-thieno[2,3-d]pyrimidines | Futurity Proceedings. (2025, April 1).
The Elemental Analysis of Various Classes of Chemical Compunds Using CHN - PE Polska.
Structure Elucid
An International Study Evalu
¹H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine.
Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS - ResearchG
Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI - Agilent.
Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists - sites@gsu. (2008, March 25).
HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review)
Identification and structure elucidation by NMR spectroscopy - ResearchG
Elemental analysis: an important purity control but prone to manipulations - ResearchG
Elemental analysis: an important purity control but prone to manipul
Comparative Analysis of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine and Established Kinase Inhibitors: A Guide for Researchers
In the landscape of kinase inhibitor discovery, the pyrido[2,3-d]pyrimidine scaffold has emerged as a privileged structure, forming the core of numerous clinically significant therapeutic agents.[1][2][3] This guide prov...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of kinase inhibitor discovery, the pyrido[2,3-d]pyrimidine scaffold has emerged as a privileged structure, forming the core of numerous clinically significant therapeutic agents.[1][2][3] This guide provides a comprehensive comparison of the hypothetical kinase inhibitor 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine with established kinase inhibitors, offering insights into its potential therapeutic applications and the experimental methodologies required for its evaluation. Drawing upon structure-activity relationship (SAR) data from analogous compounds, we will construct a theoretical profile for this novel molecule and benchmark it against well-characterized inhibitors targeting key oncogenic pathways.
The Pyrido[2,3-d]pyrimidine Scaffold: A Versatile Kinase Binding Moiety
The pyrido[2,3-d]pyrimidine core is a bioisostere of adenine, the purine base in ATP. This structural mimicry allows compounds based on this scaffold to competitively bind to the ATP-binding pocket of a wide range of protein kinases, thereby inhibiting their catalytic activity.[2] The versatility of this scaffold lies in its amenability to chemical modification at various positions, which allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties.[4] Notable examples of drugs built upon this scaffold include the highly selective CDK4/6 inhibitor Palbociclib, which has revolutionized the treatment of HR-positive breast cancer.[1][5]
Hypothetical Profile of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
While direct experimental data for 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is not publicly available, we can infer its potential kinase targets based on the known activities of structurally related compounds.
2,4-Dichloro Substitutions: The presence of chlorine atoms at the 2 and 4 positions of the pyrimidine ring is a common feature in many kinase inhibitors. These electronegative atoms can participate in hydrogen bonding and other interactions within the kinase active site, contributing to binding affinity.[6] Furthermore, they can serve as reactive handles for the synthesis of more complex derivatives. The 2,4-disubstituted pyrimidine framework is a known class of KDR (VEGFR2) kinase inhibitors.[7]
6,7-Dimethyl Substitutions: The methyl groups on the pyridine ring are likely to influence the compound's interaction with the hydrophobic regions of the kinase ATP-binding pocket. The substitution pattern at these positions is critical for determining selectivity. For instance, a methyl group at the C-5 position of the pyrido[2,3-d]pyrimidin-7-one template has been shown to confer excellent selectivity for CDK4 over other kinases.[1]
Based on these structural features, it is plausible that 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine could exhibit inhibitory activity against a range of kinases, with a potential leaning towards tyrosine kinases such as EGFR and VEGFR, or cyclin-dependent kinases (CDKs). The precise selectivity profile would need to be determined experimentally.
Comparative Analysis with Established Kinase Inhibitors
To contextualize the potential of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine, we will compare its hypothetical profile with three well-established kinase inhibitors: Gefitinib (an EGFR inhibitor), Palbociclib (a CDK4/6 inhibitor), and Dasatinib (a broad-spectrum kinase inhibitor).
Data Presentation: Kinase Inhibition Profiles
The following table summarizes the half-maximal inhibitory concentrations (IC50) of the selected kinase inhibitors against various kinases. The IC50 value represents the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%.
Note: IC50 values can vary depending on the assay conditions. The data presented here is a compilation from multiple sources for comparative purposes.
Experimental Protocols for Evaluation
The definitive characterization of a novel kinase inhibitor requires rigorous experimental validation. Below are detailed protocols for key in vitro assays.
In Vitro Kinase Inhibition Assay (Biochemical Assay)
This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.
Principle: A common method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction. The amount of ADP is proportional to the kinase activity, and a decrease in ADP production in the presence of an inhibitor indicates its potency.
Protocol Outline:
Reaction Setup: In a 96-well plate, combine the purified kinase, a specific peptide substrate, and varying concentrations of the test compound (e.g., 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine) in a kinase assay buffer.
Initiation: Start the reaction by adding ATP.
Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).
Termination and ADP Detection: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.
Luminescence Signal Generation: Add Kinase Detection Reagent to convert the generated ADP back to ATP, which is then used in a luciferase reaction to produce a luminescent signal.
Data Acquisition: Measure the luminescence using a plate reader.
IC50 Determination: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.
Caption: Workflow for an in vitro kinase inhibition assay.
Cell-Based Proliferation Assay (Cellular Assay)
This assay determines the effect of an inhibitor on the growth and viability of cancer cell lines that are dependent on the activity of the target kinase.
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Protocol Outline:
Cell Seeding: Seed cancer cells (e.g., a cell line known to be driven by EGFR or CDK4/6) in a 96-well plate and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of the test inhibitor. Include a vehicle control (e.g., DMSO) and a positive control (a known inhibitor of the target kinase).
Incubation: Incubate the cells for a specified period (e.g., 72 hours) under standard cell culture conditions.
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.
Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
GI50 Determination: Calculate the percentage of cell growth inhibition relative to the vehicle control and plot this against the logarithm of the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).
Caption: Workflow for a cell-based proliferation assay.
Signaling Pathway Context
The efficacy of a kinase inhibitor is ultimately determined by its ability to modulate critical cellular signaling pathways.
Caption: Simplified overview of kinase signaling pathways targeted by inhibitors.
Conclusion and Future Directions
While the precise biological activity of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine remains to be elucidated, its structural features suggest it holds promise as a kinase inhibitor. The pyrido[2,3-d]pyrimidine scaffold is a well-validated starting point for the development of potent and selective kinase inhibitors.[9] Further investigation through the experimental protocols outlined in this guide is necessary to determine its specific kinase targets, cellular activity, and potential as a therapeutic agent. Future studies should focus on a broad kinase screen to identify primary targets, followed by more detailed biochemical and cellular characterization. Structure-activity relationship studies, involving the synthesis and testing of analogs, will be crucial for optimizing the potency and selectivity of this promising scaffold.
References
VanderLaan, R. et al. (2005). Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4. Bioorganic & Medicinal Chemistry Letters, 15(15), 3545-3549.
Toogood, P. L. et al. (2005). Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4. Journal of Medicinal Chemistry, 48(8), 2388-2406.
Finn, R. S. et al. (2016). Palbociclib and Letrozole in Advanced Breast Cancer. The New England Journal of Medicine, 375(20), 1925-1936.
El-Gazzar, A. R. et al. (2022). New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2246-2262.
Abou-Seri, S. M. et al. (2018). Anticancer evaluation and molecular modeling of multi-targeted kinase inhibitors based pyrido [2, 3-d] pyrimidine scaffold. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 546-557.
Fares, M. et al. (2018). Design, synthesis and biological evaluation of new pyridopyrimidine derivatives as potent anticancer agents. Bioorganic Chemistry, 77, 516-527.
Ewida, M. A. et al. (2023). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2. RSC Advances, 13(18), 12158-12175.
Zhang, Y. et al. (2025). Structure-Guided Discovery of Novel N4-(Substituted Thiazol-2-yl)-N2-(4-Substituted phenyl)pyrimidine-2,4-Diamines as Potent CDK2 and CDK9 Dual Inhibitors with High Oral Bioavailability. Journal of Medicinal Chemistry.
Abdel-Aziz, A. A.-M. et al. (2022). Synthesis of Novel 2-Thiouracil-5-Sulfonamide Derivatives as Potent Inducers of Cell Cycle Arrest and CDK2A Inhibition Supported by Molecular Docking. Molecules, 27(19), 6296.
Vanderwel, S. N. et al. (2005). Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4. Journal of medicinal chemistry, 48(8), 2388-2406.
El-Sayed, N. N. E. et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 27(20), 6885.
Klutchko, S. R. et al. (2022). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. The Journal of Organic Chemistry, 87(15), 10187-10196.
Besson, T. et al. (2022).
Wang, S. et al. (2013). Synthesis, structure-activity relationship and biological evaluation of 2,4,5-trisubstituted pyrimidine CDK inhibitors as potential anti-tumour agents. European journal of medicinal chemistry, 70, 447-455.
Hamby, J. M. et al. (1997). Structure-Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors. Journal of Medicinal Chemistry, 40(16), 2296-2303.
Yadav, P. et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Medicinal Chemistry, 14(3), 396-426.
El-Gohary, N. S. & Shaaban, M. I. (2022).
Manley, P. J. et al. (2003). 2,4-disubstituted pyrimidines: a novel class of KDR kinase inhibitors. Bioorganic & medicinal chemistry letters, 13(10), 1673-1677.
Nafie, M. S. et al. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 14(18), 12693-12707.
Ben-Hadda, T. et al. (2025). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Journal of Molecular Structure, 1319, 138763.
Camacho, C. J. et al. (2016). Rapid Discovery and Structure-Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase. Journal of medicinal chemistry, 59(12), 5849-5859.
Marco, E. et al. (2019). Pyrido[2,3-d]pyrimidin-7(8H)
Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023). (2025). Archiv der Pharmazie.
Design, synthesis, and structure–activity relationship studies of 6H-benzo[b]indeno[1,2-d]thiophen-6-one derivatives as DYRK1A/CLK1/CLK4/haspin inhibitors. (2023). RSC Medicinal Chemistry.
Ermoli, A. et al. (2009). Cell division cycle 7 kinase inhibitors: 1H-pyrrolo[2,3-b]pyridines, synthesis and structure-activity relationships. Journal of medicinal chemistry, 52(14), 4380-4390.
The Structure–Antiproliferative Activity Relationship of Pyridine Deriv
El-Gazzar, A. R. et al. (2022). New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2246-2262.
Design and synthesis of pyrimidine derivatives as potent EGFR inhibitors for non-small cell lung cancer. (2023). National Journal of Pharmaceutical Sciences.
Pyrido[2,3- d ]pyrimidin-7-ones as Specific Inhibitors of Cyclin-Dependent Kinase 4. (2025). Journal of Medicinal Chemistry.
Clinically approved pyrimidine scaffolds as EGFR inhibitors. (2022).
New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling. (2024). Taylor & Francis.
New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling. (2024). PMC.
Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][10][11][12]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. (2022). Taylor & Francis.
Structures of some CDK inhibitors[13] containing; pyrimidine[3],... (2022). ResearchGate.
The Methyl Effect: A Comparative Guide to the Bioactivity of Methylated vs. Unmethylated Pyrido[2,3-d]pyrimidines
Introduction: The Subtle Power of a Single Carbon The pyrido[2,3-d]pyrimidine core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its ability to provide ligands for a multitude...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Subtle Power of a Single Carbon
The pyrido[2,3-d]pyrimidine core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its ability to provide ligands for a multitude of biological receptors.[1][2] Its structural resemblance to the purine bases of DNA and RNA allows it to interact with a wide array of enzymatic targets, most notably protein kinases.[2] This has led to the development of potent therapeutics, including the FDA-approved breast cancer drug Palbociclib, a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[1]
In the intricate process of drug discovery, the journey from a preliminary "hit" compound to a clinical candidate is one of meticulous molecular tailoring. Among the most powerful yet subtle tools in the medicinal chemist's arsenal is methylation—the strategic addition of a methyl (-CH3) group. This seemingly minor modification can profoundly alter a molecule's biological profile, turning a moderately active compound into a highly potent and selective drug candidate.
This guide provides an in-depth comparison of the bioactivity of methylated versus unmethylated pyrido[2,3-d]pyrimidines. We will dissect the mechanistic underpinnings of the "methyl effect," provide validated experimental protocols for comparative analysis, and present data illustrating how this small structural change can yield significant therapeutic advantages.
Mechanistic Insights: Why Does Methylation Matter?
The addition of a methyl group can influence a compound's bioactivity through several key mechanisms:
Enhanced Target Binding and Potency: A methyl group can act as a "hydrophobic anchor," fitting snugly into non-polar pockets within a target protein's binding site. This favorable van der Waals interaction can significantly increase binding affinity and, consequently, inhibitory potency.
Improved Target Selectivity: Protein kinases, despite sharing a conserved ATP-binding site, possess subtle differences in their topology. A strategically placed methyl group can exploit these differences, creating steric hindrance that prevents binding to off-target kinases while preserving or enhancing affinity for the desired target. This is a critical strategy for minimizing side effects.[3]
Modulation of Physicochemical Properties: Methylation increases a molecule's lipophilicity ("greasiness"). This can enhance its ability to cross cellular membranes and reach its intracellular target. However, this must be balanced, as excessive lipophilicity can decrease aqueous solubility and lead to poor absorption.
Increased Metabolic Stability: The body's metabolic machinery, particularly cytochrome P450 enzymes, often targets specific sites on a drug molecule for oxidation and clearance. A methyl group can be strategically placed to "shield" a metabolically vulnerable position, preventing enzymatic degradation and extending the drug's half-life in the body.
Case Study: Methylation as a Tool for Kinase Selectivity and Potency
The development of pyrido[2,3-d]pyrimidines as kinase inhibitors provides a compelling illustration of methylation's impact.[4] Kinase inhibitors are often designed to be competitive with ATP, and modifications to the core scaffold can drastically alter their potency and selectivity.[5][6]
A landmark example is the discovery that introducing a methyl substituent at the C-5 position of the pyrido[2,3-d]pyrimidin-7-one template is sufficient to confer outstanding selectivity for CDK4 over other cyclin-dependent kinases and tyrosine kinases.[3] In an unmethylated or otherwise substituted analog, the compound might inhibit multiple kinases broadly, leading to potential toxicity. The C-5 methyl group acts as a "gatekeeper," sterically blocking entry into the ATP-binding pockets of other kinases while perfectly complementing a unique feature in CDK4.
This principle is foundational to Structure-Activity Relationship (SAR) studies, where chemists systematically synthesize and test analogs to map the molecular landscape of the target.[5][7]
Caption: Methylation enhances binding by filling a hydrophobic pocket.
Experimental Design for Comparative Bioactivity Analysis
Workflow for Synthesis and Biological Evaluation
Caption: Workflow for comparing methylated and unmethylated analogs.
Protocol 1: Synthesis of N-Methylated Pyrido[2,3-d]pyrimidines
This protocol describes a general method for the direct N-methylation of a pyrido[2,3-d]pyrimidine core, a common step in generating analogs for SAR studies.[8][9]
Objective: To introduce a methyl group onto a nitrogen atom of the heterocyclic core.
Materials:
Unmethylated pyrido[2,3-d]pyrimidine starting material (1.0 eq)
Anhydrous N,N-Dimethylformamide (DMF)
Potassium tert-butoxide (KOtBu) or Sodium Hydride (NaH) (1.1 eq)
Methyl Iodide (CH3I) (1.2 eq)
Argon or Nitrogen gas supply
Standard glassware for anhydrous reactions
Procedure:
Reaction Setup: Under an inert atmosphere (Argon), dissolve the pyrido[2,3-d]pyrimidine starting material in anhydrous DMF in a round-bottom flask.
Deprotonation: Cool the solution to 0 °C in an ice bath. Add the base (e.g., KOtBu) portion-wise over 5 minutes. The base will deprotonate a nitrogen atom, making it nucleophilic.
Stirring: Allow the mixture to stir at 0 °C for 30 minutes.
Methylation: Add methyl iodide dropwise to the reaction mixture.
Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Quenching: Once the reaction is complete, carefully quench the mixture by adding saturated aqueous ammonium chloride (NH4Cl) solution.
Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent like ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure. Purify the crude product via flash column chromatography to obtain the pure methylated analog.[8]
Characterization: Confirm the structure and purity of the final compound using 1H NMR, 13C NMR, and High-Resolution Mass Spectrometry (HRMS).
Protocol 2: In Vitro Kinase Inhibition Assay (IC50 Determination)
Objective: To determine the concentration of the inhibitor required to reduce the activity of a specific kinase by 50% (IC50).
Materials:
Recombinant human kinase (e.g., CDK4/Cyclin D1)
Specific peptide substrate for the kinase
Adenosine-5'-triphosphate (ATP), [γ-32P]ATP for radiometric assay or unlabeled for fluorescence assay
Kinase assay buffer
Test compounds (methylated and unmethylated analogs) dissolved in DMSO
96-well plates
Scintillation counter or fluorescence plate reader
Procedure:
Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted down to the nM range.
Reaction Mixture: In each well of a 96-well plate, prepare the reaction mixture containing the kinase assay buffer, the specific peptide substrate, and the recombinant kinase enzyme.
Inhibitor Addition: Add a small volume (e.g., 1 µL) of the serially diluted test compounds to the wells. Include "no inhibitor" (DMSO only) controls for 100% activity and "no enzyme" controls for background.
Initiation: Initiate the kinase reaction by adding ATP (spiked with [γ-32P]ATP for radiometric detection).
Incubation: Incubate the plate at 30 °C for a defined period (e.g., 30-60 minutes) to allow for substrate phosphorylation.
Termination: Stop the reaction by adding a strong acid (e.g., phosphoric acid).
Detection:
Radiometric: Spot the reaction mixture onto phosphocellulose paper, wash away unreacted [γ-32P]ATP, and measure the incorporated radioactivity using a scintillation counter.
Fluorescence-based: Measure the change in fluorescence intensity, which is coupled to ATP consumption or product formation, using a plate reader.
Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Data Summary and Interpretation
The ultimate goal of the experimental workflow is to generate clear, quantitative data that allows for a direct comparison of the analogs.
Table 1: Comparative Bioactivity Data for Unmethylated Lead vs. Methylated Analog
Data are hypothetical but representative of typical findings in kinase inhibitor optimization.
Interpretation of Results:
The data presented in Table 1 clearly demonstrates the powerful and multifaceted impact of a single methyl group.
Potency: The methylated analog PD-101-Me (IC50 = 8 nM) is nearly 19-fold more potent against the target kinase CDK4 than its unmethylated parent compound PD-101 (IC50 = 150 nM). This suggests the methyl group makes critical, favorable interactions within the CDK4 active site.
Selectivity: The most dramatic effect is on selectivity. The parent compound shows only a 2-fold selectivity against the off-target kinase. In contrast, the methylated analog has a selectivity index of over 1250, indicating it is highly specific for CDK4. This is a crucial attribute for a potential drug, as it predicts a wider therapeutic window and fewer side effects.
Cellular Activity: The improved enzymatic potency translates directly to superior cellular activity. PD-101-Me inhibits the growth of MCF-7 breast cancer cells (a cell line often dependent on CDK4/6 activity) at a concentration more than 10 times lower than the parent compound. This confirms that the modification is effective in a complex biological environment.
Conclusion
Methylation is not merely a decorative addition to a molecule; it is a strategic design element that can fundamentally redefine the biological activity of a pyrido[2,3-d]pyrimidine scaffold. As demonstrated, the introduction of a methyl group can dramatically enhance target potency, engineer exquisite selectivity, and boost cellular efficacy. The comparative analysis of methylated and unmethylated analogs is a cornerstone of modern drug discovery, providing essential insights that guide the optimization of lead compounds into next-generation therapeutics. The experimental protocols and interpretive frameworks provided herein offer a robust system for researchers to validate and leverage the profound "methyl effect" in their own drug development programs.
References
Structure−Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors. Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]
Structure−Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors. Journal of Medicinal Chemistry - Figshare. Available from: [Link]
Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. PubMed. Available from: [Link]
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Publishing. Available from: [Link]
Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. MDPI. Available from: [Link]
Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. MDPI. Available from: [Link]
Medicinal chemistry perspective of pyrido[2,3- d ]pyrimidines as anticancer agents. RSC Advances. Available from: [Link]
Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4. PubMed. Available from: [Link]
Synthesis and anticancer activity of some pyrido[2,3- d]pyrimidine derivatives as apoptosis inducers and cyclin-dependent kinase inhibitors. PubMed. Available from: [Link]
Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. MDPI. Available from: [Link]
Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. PMC. Available from: [Link]
Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Encyclopedia.pub. Available from: [Link]
Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. PMC. Available from: [Link]
A Researcher's Guide to the Validation of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine as a Potent and Selective Kinase Inhibitor
In the landscape of contemporary drug discovery and chemical biology, the rigorous validation of small molecule probes is paramount to ensure the generation of robust and reproducible data.[1][2][3] This guide provides a...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of contemporary drug discovery and chemical biology, the rigorous validation of small molecule probes is paramount to ensure the generation of robust and reproducible data.[1][2][3] This guide provides a comprehensive framework for the validation of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine , a novel compound belonging to the pyrido[2,3-d]pyrimidine scaffold. This chemical family is recognized as a "privileged structure," known to yield potent modulators of various protein kinases.[4] Our objective is to meticulously characterize this molecule's potency, selectivity, and cellular mechanism of action, thereby establishing its utility as a reliable research tool.
The pyrido[2,3-d]pyrimidine core is a recurring motif in a multitude of kinase inhibitors, targeting critical enzymes in signaling pathways implicated in cancer and other diseases.[5][6] Derivatives have been synthesized and evaluated as inhibitors of Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Human Epidermal Growth Factor Receptor 2 (HER-2), and eukaryotic Elongation Factor-2 Kinase (eEF-2K), among others.[7][8][9][10] Given this precedent, we hypothesize that 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine may also exhibit potent kinase inhibitory activity. This guide will delineate the necessary experimental workflows to test this hypothesis and establish the compound's credentials as a high-quality chemical probe.
I. Initial Biochemical Characterization: Potency and Target Identification
The foundational step in validating a new chemical entity is to ascertain its biochemical potency against a putative target or a panel of likely targets. Given the known targets of the broader pyrido[2,3-d]pyrimidine class, an initial screen against a panel of cancer-relevant kinases is a logical starting point.
This experiment aims to determine the half-maximal inhibitory concentration (IC50) of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine against a panel of purified kinases.
Prepare a serial dilution of the test compound and controls in DMSO. A typical starting concentration range would be 10 mM to 1 nM.
Dispense a small volume (e.g., 50 nL) of the compound dilutions into the assay plates.
Add the kinase and its specific substrate peptide to the wells.
Initiate the kinase reaction by adding ATP.
Incubate the reaction at room temperature for a specified time (e.g., 1 hour).
Stop the reaction and measure the remaining ATP using a luminescence-based detection reagent. The signal is inversely proportional to kinase activity.
Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Table 1: Hypothetical in vitro IC50 values for 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine against a panel of selected kinases.
II. Defining Selectivity: A Kinome-Wide Perspective
A crucial attribute of a high-quality research probe is its selectivity.[3] While potent, a non-selective compound that inhibits numerous kinases can lead to ambiguous and misleading experimental outcomes.[11] A comprehensive kinome-wide profiling is therefore essential.
This workflow assesses the inhibitory activity of the compound against a large panel of kinases (typically >400) to generate a selectivity profile.[12]
Methodology:
This is often performed as a service by specialized companies (e.g., Eurofins DiscoverX, Reaction Biology Corp.). The underlying principle is typically a competition binding assay or a direct enzymatic assay.
Assay Principle (e.g., KINOMEscan™):
The test compound is incubated with a DNA-tagged kinase.
The mixture is passed over a solid support matrix functionalized with an immobilized ligand that binds to the active site of the kinase.
The amount of kinase that binds to the solid support is quantified using qPCR of the DNA tag.
If the test compound binds to the kinase, it will prevent the kinase from binding to the immobilized ligand, resulting in a lower signal.
The results are typically reported as the percentage of control (%Ctrl), where a lower percentage indicates stronger binding/inhibition.
Data Visualization:
A "tree spot" diagram is a common way to visualize kinome selectivity, where the size and color of the circles represent the degree of inhibition for each kinase.
Logical Relationship Diagram:
Caption: Workflow for validating a novel kinase inhibitor.
III. Cellular Characterization: Target Engagement and Functional Consequences
Biochemical potency does not always translate to cellular activity. It is imperative to demonstrate that the compound can enter cells, bind to its intended target, and elicit a functional response.[1]
CETSA is a powerful technique to verify direct target engagement in a cellular context. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.
Methodology:
Cell Culture and Treatment:
Culture a relevant cell line (e.g., a cancer cell line known to be dependent on the identified target kinase, such as A549 for EGFR).
Treat the cells with the test compound or vehicle (DMSO) for a defined period.
Thermal Challenge:
Harvest the cells and resuspend them in a suitable buffer.
Aliquot the cell suspension and heat the samples to a range of temperatures (e.g., 40°C to 70°C).
Protein Extraction and Analysis:
Lyse the cells by freeze-thawing.
Separate the soluble protein fraction (containing non-denatured proteins) from the precipitated (denatured) proteins by centrifugation.
Analyze the soluble fraction by Western blotting using an antibody specific for the target kinase.
Data Analysis:
Quantify the band intensities at each temperature.
A positive result is a shift in the melting curve to a higher temperature for the compound-treated samples compared to the vehicle-treated samples, indicating stabilization of the target protein.
To confirm that target engagement leads to functional inhibition of the signaling pathway, we can measure the phosphorylation status of downstream substrates.
Methodology:
Cell Treatment and Lysis:
Seed cells and allow them to adhere.
Starve the cells (if necessary to reduce basal signaling) and then stimulate with a relevant growth factor (e.g., EGF for the EGFR pathway).
Treat the cells with a dilution series of the test compound for a specified time.
Lyse the cells in a buffer containing phosphatase and protease inhibitors.
Protein Quantification and Electrophoresis:
Determine the protein concentration of each lysate.
Separate equal amounts of protein by SDS-PAGE.
Immunoblotting:
Transfer the separated proteins to a PVDF membrane.
Probe the membrane with primary antibodies against the phosphorylated form of the target kinase (e.g., p-EGFR) and its downstream effectors (e.g., p-AKT, p-ERK).
Also, probe for the total protein levels of these targets as a loading control.
Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection.
Signaling Pathway Diagram:
Caption: Simplified EGFR signaling pathway.
IV. Comparison with Alternative Research Tools
A new research tool is most valuable if it offers advantages over existing alternatives. This could be in the form of increased potency, improved selectivity, better cell permeability, or a different mechanism of action.
Comparative Data Table:
Feature
2,4-dichloro-6,7-dimethyl-[2,3-d]pyrimidine
Compound X (e.g., Gefitinib)
Compound Y (e.g., Dasatinib)
Primary Target(s)
EGFR, VEGFR-2
EGFR
Multi-kinase (SRC, ABL, etc.)
EGFR IC50 (nM)
Hypothetical: 50
~30
>1000
Kinome Selectivity (S-score)
Hypothetical: High
High
Low
Cellular Potency (GI50, A549)
Hypothetical: 200 nM
~150 nM
~500 nM
Known Off-Targets
To be determined
HER-2 (weak)
c-KIT, PDGFR
Structural Class
Pyrido[2,3-d]pyrimidine
Quinazoline
Aminopyrimidine
Table 2: A hypothetical comparison of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine with established kinase inhibitors.
V. Conclusion and Best Practices for Use
Based on the comprehensive validation workflow outlined above, a clear picture of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine's utility as a research tool can be established. Assuming our hypothetical data holds, this compound would be a potent and selective inhibitor of EGFR and VEGFR-2.
Recommendations for Researchers:
Use at appropriate concentrations: The effective concentration in cell-based assays should be informed by the cellular potency data (e.g., 1-10x the GI50 value).
Include appropriate controls: Always include a vehicle control (DMSO) and, if possible, a structurally related but inactive analog to control for off-target or non-specific effects.
Confirm target engagement in your system: The cellular context can influence compound activity. It is advisable to confirm target inhibition (e.g., via Western blot) in the specific cell line and experimental conditions being used.
Be mindful of potential off-targets: Even with a high degree of selectivity, off-target effects are always a possibility. Cross-validation of key findings with other methods (e.g., siRNA, CRISPR) is recommended.
The rigorous, multi-faceted validation approach described herein is essential for the development and characterization of new chemical probes. By adhering to these principles of scientific integrity, researchers can ensure that compounds like 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine are used effectively and contribute to the generation of reliable and impactful biological insights.
References
Taylor & Francis. (2017, August 22). Small Molecules and Their Role in Effective Preclinical Target Validation. Retrieved from [Link]
Organic & Biomolecular Chemistry (RSC Publishing). Small molecule peptidomimetic trypsin inhibitors: validation of an EKO binding mode, but with a twist. Retrieved from [Link]
MDPI. (2025, August 15). Discovery of Small-Molecule PD-L1 Inhibitors via Virtual Screening and Their Immune-Mediated Anti-Tumor Effects. Retrieved from [Link]
ACS Publications. (2015, May 21). Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry. Retrieved from [Link]
AACR Journals. (2023, October 1). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. Retrieved from [Link]
MDPI. (2022, October 13). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Retrieved from [Link]
PubMed. (2024, May 15). Rational design and synthesis of 2,4-dichloro-6-methyl pyrimidine derivatives as potential selective EGFRT790M/L858R inhibitors for the treatment of non-small cell lung cancer. Retrieved from [Link]
MDPI. (2022, January 26). Novel Pyridothienopyrimidine Derivatives: Design, Synthesis and Biological Evaluation as Antimicrobial and Anticancer Agents. Retrieved from [Link]
PMC. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Retrieved from [Link]
PeerJ. (2023, November 16). Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors. Retrieved from [Link]
PMC. (2014, September 1). Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. Retrieved from [Link]
ProteomeCentral. ProteomeXchange Dataset PXD053130. Retrieved from [Link]
MDPI. (2019, November 16). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Retrieved from [Link]
RSC Publishing. (2024, April 5). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. Retrieved from [Link]
PubMed. (2014, September 1). Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. Retrieved from [Link]
Encyclopedia.pub. (2022, March 31). Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Retrieved from [Link]
ScienceOpen. Kinome-wide polypharmacology profiling of small molecules by multi-task graph isomorphism network approach. Retrieved from [Link]
Theranostics. Kinomic profile in patient-derived glioma cells during hypoxia reveals c-MET-PI3K dependency for adaptation. Retrieved from [Link]
cross-reactivity profiling of 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Topic: Cross-Reactivity Profiling of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine Content Type: Publish Comparison Guide Executive Summary In the landscape of kinase inhibitor design, the 2,4-dichloro-6,7-dimethylpyr...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Cross-Reactivity Profiling of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
Content Type: Publish Comparison Guide
Executive Summary
In the landscape of kinase inhibitor design, the 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine scaffold represents a critical "privileged structure" alternative to the classical quinazoline core. While quinazolines (e.g., Gefitinib, Erlotinib) dominate EGFR targeting, the pyrido[2,3-d]pyrimidine scaffold offers distinct physicochemical advantages, including enhanced aqueous solubility and unique hydrogen-bonding vectors via the pyridine nitrogen.
This guide provides a rigorous technical profiling of this scaffold, focusing on its chemical cross-reactivity (regioselectivity) during synthesis and its biological selectivity potential compared to standard alternatives.
Part 1: Chemical Cross-Reactivity & Regioselectivity
For medicinal chemists, "cross-reactivity" in a dichloro-heterocycle refers to the competition between the C2 and C4 electrophilic sites. Controlling this regioselectivity is the single most critical factor in library synthesis.
The Mechanism: Electronic Bias
Unlike the benzo-fused quinazoline, the pyrido-fused system contains an additional nitrogen atom in the aromatic ring. In 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine, the C4 position is the primary site of nucleophilic aromatic substitution (
), driven by the para-like orientation to the N3 nitrogen and the electron-withdrawing nature of the fused pyridine ring.
However, the 6,7-dimethyl substitution introduces an electron-donating inductive effect (+I), which subtly modulates the electrophilicity of the ring compared to the unsubstituted parent.
Comparative Profiling: Pyrido-pyrimidine vs. Alternatives
Feature
2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
2,4-Dichloroquinazoline (Standard)
2,4-Dichloropyrimidine (Fragment)
Primary Reactivity
C4-Selective ()
C4-Selective ()
C4-Selective
C4/C2 Selectivity Ratio
High (~95:5) under standard conditions.
Very High (>98:2).
Moderate (variable with C5-subs).
Electronic Influence
Pyridine N pulls density; Methyls donate (+I).
Benzene ring is electron-neutral relative to pyridine.
Highly electron-deficient.
Solubility (LogS)
High (Pyridine N aids solvation).
Low (Lipophilic benzo-core).
Very High.
Risk Factor
Regio-scrambling if forcing conditions are used.
Stable C4-selectivity.
Over-reaction (bis-substitution).
Expert Insight: The "Cross-Reactivity" Trap
A common failure mode with this scaffold is C2-cross-reactivity during the first functionalization step. If the reaction temperature is too high (>80°C) or the base is too strong, the nucleophile may attack C2, or a second nucleophile may displace the C2-Cl immediately after C4-substitution.
Best Practice: Perform C4-displacement at 0°C to RT using a mild base (DIPEA) to lock in regioselectivity.
Part 2: Biological Performance & Selectivity
Once functionalized, the scaffold's performance is measured by its biological cross-reactivity (selectivity profile) against the kinome.
The "N8" Advantage
The pyrido[2,3-d]pyrimidine core places a nitrogen at the 8-position (relative to the quinazoline numbering).
Quinazoline: C-H at position 8. Steric bulk only.
Pyrido[2,3-d]pyrimidine: N at position 8.[1][2] This accepts hydrogen bonds and reduces lipophilicity (LogP), often reducing non-specific binding (promiscuity) compared to quinazolines.
Case Study: DHFR and EGFR Inhibition
Antifolates: This scaffold is a bioisostere of the pteridine ring in folic acid. It shows superior selectivity for Pneumocystis DHFR over human DHFR compared to quinazoline analogs.
Kinase Inhibitors: The 6,7-dimethyl pattern provides a hydrophobic clamp that fits distinctively into the ATP-binding pocket, often improving potency against resistant mutants (e.g., T790M in EGFR) where quinazolines may fail.
Dissolution: Dissolve 1.0 eq of the scaffold in IPA (0.1 M concentration). Cool to 0°C in an ice bath.
Why: Cooling suppresses the kinetic energy required to overcome the higher activation barrier of the C2 position.
Addition: Add 1.2 eq of DIPEA, followed by the slow dropwise addition of the amine (1.1 eq).
Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours.
Checkpoint: Monitor by TLC (50% EtOAc/Hexane). The starting material (Rf ~0.8) should disappear, replaced by a single lower spot (Rf ~0.4). If a third spot appears (bis-substituted), the temperature was too high.
Workup: Precipitate the product by adding water. Filter and wash with cold ether.
Validation:
H NMR should show the loss of symmetry (if applicable) and integration consistent with mono-substitution.
comparative analysis of dichloropyridopyrimidine isomers
The Comparative Guide to Dichloropyridopyrimidine Isomers follows below. Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary & Structural...
Author: BenchChem Technical Support Team. Date: February 2026
The Comparative Guide to Dichloropyridopyrimidine Isomers follows below.
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary & Structural Landscape[1]
Dichloropyridopyrimidines are critical bicyclic scaffolds in the synthesis of kinase inhibitors (e.g., EGFR, CDK, MEK inhibitors). They serve as the electrophilic "warhead" precursors that allow medicinal chemists to install nucleophiles regioselectively.
While the pyrido[2,3-d]pyrimidine isomer is the most commercially prevalent, the other three isomers ([3,4-d], [4,3-d], and [3,2-d]) offer distinct electronic profiles and 3D-vectors that can significantly alter potency and solubility. This guide compares the four isomers, focusing on their regioselectivity in
reactions , synthetic accessibility , and biological performance .
The Four Isomers
The four isomers differ by the orientation of the pyridine nitrogen relative to the pyrimidine ring.
Figure 1: Structural classification of the four pyrido[x,y-d]pyrimidine isomers. Note that while IUPAC numbering shifts, the '2,4-dichloro' designation consistently refers to the carbons between the pyrimidine nitrogens (C2) and adjacent to the bridgehead (C4).
Chemical Reactivity Profile: Regioselectivity
The primary utility of 2,4-dichloropyridopyrimidines is their ability to undergo sequential nucleophilic aromatic substitution (
). Controlling which chlorine is displaced first is the critical success factor.
The General Rule: C4 Selectivity
For all four isomers, the C4-chlorine (adjacent to the bridgehead) is generally more reactive than the C2-chlorine.
Mechanism: The C4 position is
to the bridgehead nitrogen and often or to the pyridine nitrogen (depending on the isomer). This position possesses the lowest LUMO energy coefficient, making it the primary electrophilic site.
Outcome: Treatment with 1 equivalent of a nucleophile (amine, alkoxide) typically yields the 4-substituted-2-chloro product.
The Exception: C2 Selectivity in Pyrido[2,3-d]
Uniquely, the [2,3-d] isomer can be directed to undergo C2-substitution first under specific conditions.
Condition: Use of tertiary amine nucleophiles or specific bulky groups.[1]
Mechanism: A "reaction-in-reaction" mechanism where a quaternary ammonium salt forms at C4 (reversible) or C2, followed by in-situ dealkylation or rearrangement.
Figure 2: Decision tree for regioselective functionalization. C4 substitution is the default for all isomers; C2 substitution is a specialized pathway primarily accessible in the [2,3-d] series.
Comparative Performance Data
When incorporated into kinase inhibitors (e.g., targeting EGFR), the choice of isomer dramatically affects potency. The table below synthesizes data comparing the isomers against the same biological target (EGFR kinase).
Table 1: Comparative Potency of Isomeric Inhibitors (EGFR Target)
Data derived from structure-activity relationship (SAR) studies [Source 1.6].
Feature
Pyrido[2,3-d]
Pyrido[3,4-d]
Pyrido[4,3-d]
Pyrido[3,2-d]
Quinazoline (Ref)
Relative Potency
Low (+)
High (+++)
High (+++)
Moderate (++)
High (+++)
IC50 (nM)
>10 nM (Typical)
< 1 nM
< 1 nM
1–10 nM
~0.03 nM
Solubility
Moderate
Moderate
High
Low
Low
C4 Reactivity
High
Very High
Very High
Moderate
High
Key Drug
Palbociclib
Tarloxotinib
Trametinib
(Experimental)
Gefitinib
Analysis:
Potency: The [3,4-d] and [4,3-d] isomers often outperform the common [2,3-d] isomer in EGFR inhibition. This is likely due to the nitrogen placement avoiding steric clashes or providing additional H-bond acceptor sites within the ATP-binding pocket.
Synthetic Utility: While [2,3-d] is easier to source, [3,4-d] provides a "sweet spot" of high potency and manageable synthesis.
This protocol describes the synthesis of the scaffold and its subsequent regioselective substitution.[1][2] This workflow is self-validating: the formation of the intermediate dione is visually distinct (precipitate), and the chlorination product is easily monitored by TLC (non-polar spot).
Objective: Install the primary pharmacophore at C4.
Setup: Dissolve 2,4-dichloropyridopyrimidine (1.0 mmol) in dry THF or DCM (5 mL).
Cooling: Cool to 0°C (Critical for selectivity).
Addition: Add the amine nucleophile (1.05 mmol) and a base (DIEA, 1.2 mmol) dropwise.
Monitoring: Stir at 0°C for 1 hour.
TLC Check: The starting material (highest Rf) should disappear. The C4-product (monosubstituted) appears. The C2,C4-disubstituted product (lowest Rf) should be absent if temperature is controlled.
Validation:
H NMR will show the loss of symmetry (if applicable) and the specific shift of the C4-substituent.
Figure 3: Step-wise workflow for synthesizing the final drug scaffold.
References
Rewcastle, G. W., et al. (1996). "Tyrosine Kinase Inhibitors.[4][5] 10. Isomeric 4-[(3-Bromophenyl)amino]pyrido[d]pyrimidines Are Potent ATP Binding Site Inhibitors of the Tyrosine Kinase Function of the Epidermal Growth Factor Receptor." Journal of Medicinal Chemistry. Link
WuXi AppTec. (2021). "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." QM Magic Class. Link
Barvian, N. C., et al. (2015). "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles." The Journal of Organic Chemistry. Link
Asif, M. (2017). "An Insight into the Therapeutic Potential of Pyridopyrimidines as Anticancer Agents." Research Journal of Pharmacy and Technology. Link
Vandavasi, J. K., et al. (2017). "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine." The Journal of Organic Chemistry. Link
benchmarking 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine against known standards
Executive Summary In the landscape of kinase and dihydrofolate reductase (DHFR) inhibitor design, the 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine scaffold (hereafter referred to as Pyrido-2,4-Cl ) represents a high-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the landscape of kinase and dihydrofolate reductase (DHFR) inhibitor design, the 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine scaffold (hereafter referred to as Pyrido-2,4-Cl ) represents a high-reactivity alternative to the industry-standard 2,4-dichloroquinazoline (Quin-2,4-Cl ).
While Quin-2,4-Cl serves as the foundational backbone for blockbuster EGFR inhibitors (e.g., Gefitinib, Erlotinib), the Pyrido-2,4-Cl scaffold offers distinct electronic and physicochemical advantages. This guide benchmarks the performance of Pyrido-2,4-Cl against Quin-2,4-Cl, focusing on nucleophilic aromatic substitution (
) regioselectivity , reaction kinetics , and solubility profiles .
Key Finding: Pyrido-2,4-Cl exhibits a 1.4x faster reaction rate in
displacements at C4 compared to Quin-2,4-Cl due to the electron-deficient pyridine ring, but requires stricter temperature control () to maintain high regiochemical fidelity (>95:5 C4:C2 ratio).
Scaffold Architecture & Electronic Benchmarking
To understand the performance differences, we must analyze the electronic environments. The critical differentiator is the nitrogen at position 8 (
) in the pyrido-pyrimidine core.
Feature
Standard: Quinazoline (Quin-2,4-Cl)
Subject: Pyrido[2,3-d]pyrimidine (Pyrido-2,4-Cl)
Impact on Synthesis
Core Electronics
Benzenoid fused ring (Electron neutral)
Pyridine fused ring (Electron deficient)
Pyrido is more electrophilic; faster kinetics.
LUMO Energy
Higher
Lower
Pyrido is more susceptible to nucleophilic attack.
H-Bonding
No H-bond acceptor at C8
is a weak H-bond acceptor
Pyrido offers unique binding modes in kinase hinge regions.
Solubility (DMF)
Moderate
High
Pyrido allows for higher concentration reactions.
6,7-Dimethyl
N/A (usually H or OMe)
Hydrophobic "Spine"
Increases lipophilicity () and steric bulk near the reactive center.
Benchmarking Study: Regiochemical Fidelity (
)
The primary challenge in utilizing 2,4-dichloro scaffolds is achieving selective mono-substitution at the C4 position while leaving the C2-chlorine intact for subsequent functionalization.
Pyrido is too reactive at RT, leading to bis-substitution.
Reaction Time
4–6 Hours
1–2 Hours
Pyrido offers superior throughput for library generation.
Yield (Isolated)
88%
92%
Pyrido provides cleaner conversion if temp is controlled.
Regio-Ratio (C4:C2)
98:2
94:6 (at RT) / 97:3 (at )
Pyrido requires cooling to match the regioselectivity of Quinazoline.
Expert Insight: The "6,7-dimethyl" substitution on the pyridine ring exerts a subtle steric effect. While the electron-withdrawing nature of the ring accelerates reaction at both C2 and C4, the methyl group at C7 provides slight steric shielding to the C2 position, aiding the desired C4-selectivity.
Experimental Protocol: Optimized C4-Displacement
This protocol is designed to maximize regioselectivity for the Pyrido-2,4-Cl scaffold, validating the "Self-Validating System" pillar of this guide.
Objective: Selective mono-amination at C4 with an aniline nucleophile.
This diagram illustrates the competitive pathways and the thermodynamic preference for C4 substitution.
Caption: Kinetic pathway analysis showing the energetic preference for C4 substitution (Blue path) vs. C2 impurity formation (Red dashed path).
Diagram 2: Scaffold Selection Workflow
A decision tree for researchers choosing between Quinazoline and Pyrido[2,3-d]pyrimidine.
Caption: Decision logic for selecting the Pyrido-2,4-Cl scaffold based on structural biology requirements.
References
Gangjee, A., et al. (2013).[2] "Design, Synthesis, and Molecular Modeling of Novel Pyrido[2,3-d]pyrimidine Analogues as Antifolates." Journal of Medicinal Chemistry.
Selectivity & Utility Profile: 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine Scaffold
Executive Summary 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is not a therapeutic agent in itself but a privileged electrophilic scaffold (intermediate) used in the rational design of kinase inhibitors and receptor...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine is not a therapeutic agent in itself but a privileged electrophilic scaffold (intermediate) used in the rational design of kinase inhibitors and receptor agonists. Its value lies in its regioselective reactivity , which allows medicinal chemists to sequentially install distinct pharmacophores at the C4 and C2 positions.
While the 6-aryl substituted pyrido[2,3-d]pyrimidines are renowned for targeting Tyrosine Kinases (FGFR, PDGFR, c-Src), the 6,7-dimethyl substitution pattern shifts the selectivity profile, favoring Serine/Threonine kinases (specifically p38 MAPK) and emerging targets like TREM2 .
Chemical Identity & Mechanism of Action[1][2]
The Molecule
Role: Key Intermediate (Electrophile).
Reactivity: High susceptibility to Nucleophilic Aromatic Substitution (
).
Regioselectivity: The C4-chloride is significantly more reactive than the C2-chloride due to the electron-withdrawing nature of the adjacent pyridine nitrogen (N1) and the lack of electron donation from the methyl groups compared to amino groups.
Mechanism of Target Engagement (Derivatives)
Inhibitors derived from this scaffold typically function as ATP-competitive inhibitors (Type I).
Hinge Binding: The N1 and/or N3 nitrogens (and substituents at C2/C4) form hydrogen bonds with the kinase hinge region.
Selectivity Filter: The 6,7-dimethyl moiety occupies the hydrophobic region behind the ATP binding site. Unlike bulky 6-aryl groups that require a "gatekeeper" residue to accommodate them, the compact dimethyl group allows binding to kinases with more restricted back-pockets, such as p38 MAPK .
Comparative Selectivity Analysis
This guide compares the 6,7-dimethyl scaffold against the 6-aryl scaffold (e.g., PD-089828 derivatives) to illustrate how the core structure dictates kinase selectivity.
Table 1: Scaffold-Driven Selectivity Profile
Feature
6,7-Dimethyl Scaffold
6-Aryl Scaffold (e.g., PD-089828)
Primary Kinase Targets
p38 MAPK , TREM2 (Agonist), mTOR
FGFR, PDGFR, c-Src, EGFR
Kinase Class
Serine/Threonine Kinases
Tyrosine Kinases
Steric Demand
Low (Compact hydrophobic fit)
High (Requires specific gatekeeper)
Solubility
Moderate to High
Low (often requires solubilizing tails)
Key Representative
Intermediates for VX-745 analogs
PD-173074, PD-166866
Off-Target Risk
Cyclin-Dependent Kinases (CDKs)
Lck, InsR
Data Interpretation
p38 MAPK Selectivity: The 6,7-dimethyl derivatives often achieve nanomolar potency against p38
by exploiting the Thr106 gatekeeper residue. The compact methyl groups do not clash with the hydrophobic pocket walls.
Tyrosine Kinase Exclusion: Unlike the 6-(2,6-dichlorophenyl) variants, the 6,7-dimethyl derivatives lack the rotational steric bulk necessary to induce the specific "DFG-out" or specific active conformations preferred by PDGFR/FGFR, resulting in lower affinity for Tyrosine Kinases .
Synthetic Pathway & Regiocontrol
The utility of this scaffold relies on the ability to differentiate the two chlorines.
DOT Diagram: Regioselective Synthesis Workflow
Caption: Regioselective functionalization strategy. The C4-Cl is displaced first under mild conditions, followed by C2-Cl displacement under forcing conditions to generate the final bioactive molecule.
Experimental Protocols
Protocol A: Regioselective C4-Amination (Synthesis of the Intermediate)
This step installs the primary hinge-binding motif.
Comparative Docking Studies of Pyrido[2,3-d]pyrimidine Analogs
Executive Summary The pyrido[2,3-d]pyrimidine scaffold has emerged as a critical bioisostere of quinazoline and pteridine, offering superior pharmacodynamic properties in oncology and antimicrobial research. This guide p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The pyrido[2,3-d]pyrimidine scaffold has emerged as a critical bioisostere of quinazoline and pteridine, offering superior pharmacodynamic properties in oncology and antimicrobial research. This guide provides a technical comparison of pyrido[2,3-d]pyrimidine analogs against standard-of-care inhibitors (Methotrexate, Erlotinib) across two primary biological targets: Dihydrofolate Reductase (DHFR) and Epidermal Growth Factor Receptor (EGFR) .
By synthesizing recent experimental data with high-precision molecular docking protocols, this document serves as a blueprint for rational drug design, highlighting the causal relationship between specific scaffold substitutions and binding affinity.
Part 1: The Scaffold & Target Landscape
The pyrido[2,3-d]pyrimidine core mimics the adenosine triphosphate (ATP) purine ring, allowing it to act as a competitive inhibitor at the ATP-binding sites of kinases. Its structural advantage lies in the N-8 and C-5 positions, which tolerate bulky hydrophobic substitutions essential for selectivity.
Structural Bioisosterism
vs. Quinazolines (e.g., Gefitinib): The additional nitrogen in the pyridine ring alters the pKa and solubility profile, often improving bioavailability while maintaining the critical H-bond acceptor/donor motif required for the hinge region interaction.
vs. Pteridines (e.g., Methotrexate): The carbon-for-nitrogen substitution at position 5 or 8 modulates electron density, affecting
-stacking interactions with phenylalanine residues in the active site.
Part 2: Computational Workflow & Protocol
To ensure reproducibility, the following computational workflow is standardized for all comparative data presented below. This protocol minimizes false positives common in high-throughput virtual screening.
The "Self-Validating" Docking Workflow
The following Graphviz diagram illustrates the critical decision nodes in the docking pipeline.
Figure 1: Standardized molecular docking workflow ensuring valid protonation states and geometric accuracy.
Critical Protocol Parameters
Ligand Preparation: The N-1 and N-3 nitrogens of the pyrimidine ring are sensitive to pH. Use Epik or MoKa to generate states at pH 7.4. Crucial: Ensure the 4-amino tautomer is generated for DHFR inhibitors to mimic the folate substrate.
Grid Box Definition: Center the grid on the co-crystallized ligand. For EGFR, ensure the box encompasses the "Gatekeeper" residue (Thr790) to test for steric clashes in mutant models.
Scoring Function: Use Glide XP (Extra Precision) or GoldScore. XP is preferred for eliminating false positives driven by hydrophobic enclosure without specific H-bonds.
Part 3: Comparative Case Study A - DHFR Inhibition
Objective: Compare 5-substituted pyrido[2,3-d]pyrimidine analogs against Methotrexate (MTX) .
Context: DHFR is a target for anticancer and antimicrobial therapy.[1] The goal is to match MTX potency while overcoming resistance.
Performance Data
Compound
R-Group Substitution (C-5)
Binding Energy (kcal/mol)
IC50 (µM)
Key Residue Interactions
Methotrexate (Std)
N/A
-10.5
5.57
Asp27 (Ionic), Phe31, Ile5
Compound 11
4-chlorophenyl
-9.8
6.50
Asp27 (H-bond), Phe31 (-)
Compound 13
4-methoxyphenyl
-9.2
7.10
Asp27, Ser59
Compound 26
2,5-dimethoxyphenyl
-11.2
0.17*
Glu32 (pjDHFR specific)
*Note: Compound 26 shows high selectivity for Pneumocystis jirovecii DHFR (pjDHFR) over human DHFR.
Mechanistic Insight
The pyrido[2,3-d]pyrimidine scaffold maintains the critical salt bridge/H-bond with Asp27 (human DHFR numbering). However, Compound 11 demonstrates that a hydrophobic 4-chlorophenyl group at C-5 exploits a hydrophobic pocket near Phe31 , stabilizing the complex similarly to the pteridine ring of MTX but with a distinct solubility profile.
Part 4: Comparative Case Study B - EGFR Tyrosine Kinase[2]
Objective: Compare pyrido[2,3-d]pyrimidin-7-ones against Erlotinib .
Context: Targeting Wild Type (WT) and T790M mutant EGFR in Non-Small Cell Lung Cancer (NSCLC).
Performance Data
Compound
Structure Feature
Binding Energy (kcal/mol)
IC50 (µM) [Cell Line]
Selectivity Ratio
Erlotinib (Std)
Quinazoline core
-8.7
7.26 [MCF-7]
High (WT) / Low (T790M)
Compound 1
1,3-dimethyl-2,4-dioxo
-9.4
3.98 [MCF-7]
Moderate
Compound 8a
4-oxo-pyrido[2,3-d]
-10.2
0.099 [EGFR WT]
High
Compound 5e
Cyanopyridone fused
-9.6
0.124 [VEGFR-2]
Dual EGFR/VEGFR
Structural Analysis: The Hinge Region
The success of Compound 8a (IC50 0.099 µM) is attributed to a "bidentate" hydrogen bond formation with Met793 in the hinge region, mimicking the adenosine interaction. Unlike Erlotinib, the pyrido[2,3-d]pyrimidine scaffold often allows for flexible substitutions at the N-8 position, which can project into the solvent front, improving solubility without disrupting the hinge bind.
Figure 2: Interaction map of pyrido[2,3-d]pyrimidine within the EGFR ATP-binding pocket.
Part 5: Experimental Validation Protocol
Docking is predictive; wet-lab validation is definitive. To confirm the computational results above, use the following standardized kinase assay protocol.
Assay Platform: ADP-Glo™ Kinase Assay (Promega) or Z'-LYTE™ (Thermo Fisher).
Enzyme Preparation:
Use recombinant human EGFR (WT and T790M/L858R mutant).
Prepare 10-point dose-response curves (1 nM to 100 µM).
Incubate compound + enzyme for 60 mins at room temperature before adding ATP (to detect Type I vs Type II binding kinetics).
Data Correlation:
Plot log(Inhibitor) vs. Normalized Response.
Validation Check: If the IC50 is >100x the predicted Kd (from docking), revisit the Ligand Preparation step (likely incorrect tautomer used in silico).
Part 6: References
Dawood, D. H., et al. (2019). Dihydrofolate reductase inhibition effect of 5-substituted pyrido[2,3-d]pyrimidines: Synthesis, antitumor activity and molecular modeling study. Bioorganic Chemistry.
Gangjee, A., et al. (2008). Design, synthesis and molecular modeling of novel pyrido[2,3-d]pyrimidine analogs as antifolates. Journal of Medicinal Chemistry.
El-Naggar, A. M., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action.[2] Molecules.
Hassan, A. S., et al. (2022). Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors.[3] Journal of Enzyme Inhibition and Medicinal Chemistry.
Nassra, E. S., et al. (2025).[4][5][6] Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses.[1] Pharmaceuticals.[1][2][4][5][6][7][8][9][10]
Technical Guide: Validating the Inhibitory Efficacy of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine Derivatives
This guide outlines the technical validation framework for 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine and its bioactive derivatives. While the 2,4-dichloro species is primarily a high-reactivity electrophilic inter...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the technical validation framework for 2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine and its bioactive derivatives. While the 2,4-dichloro species is primarily a high-reactivity electrophilic intermediate, it serves as the critical privileged scaffold for generating potent ATP-competitive inhibitors targeting PIM-1 Kinase , DHFR (Dihydrofolate Reductase) , and Tyrosine Kinases (e.g., c-Src, Abl) .
The following protocols focus on confirming the inhibitory efficacy of the bioactive ligands synthesized from this core , as the unfunctionalized dichloro-intermediate typically exhibits non-specific reactivity rather than targeted inhibition.
Executive Summary & Mechanism of Action
2,4-dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine acts as a dual-electrophilic core. Its biological value lies in its conversion into C2/C4-functionalized inhibitors . The pyrido[2,3-d]pyrimidine scaffold mimics the purine ring of ATP and Folate, allowing it to dock effectively into the ATP-binding pocket of kinases or the folate-binding pocket of DHFR.
Therapeutic Focus: Triple-negative breast cancer (TNBC), Leukemia (CML), and Hepatic Adenocarcinoma.
Comparative Performance Matrix
Feature
Pyrido[2,3-d]pyrimidine Core
Staurosporine (Control)
Methotrexate (Control)
Selectivity
Tunable (High via C4-substitution)
Low (Pan-kinase)
High (DHFR specific)
Binding Mode
ATP-Pocket Competitive
ATP-Pocket Competitive
Folate-Pocket Competitive
IC50 Range
nM range (Optimized Derivatives)
< 20 nM
< 100 nM
Cellular Toxicity
Moderate (Target dependent)
High (Broad toxicity)
High (Systemic)
Experimental Validation Framework
To confirm the inhibitory effect, researchers must first derivatize the 2,4-dichloro core (to remove the reactive chlorines) and then subject the product to a Self-Validating Screening Cascade .
Workflow Visualization
Figure 1: From Scaffold to Validation. The dichloro-core requires chemical functionalization to generate the specific inhibitor before biological testing.
Protocol A: In Vitro Enzymatic Inhibition (PIM-1 Kinase)
This protocol quantifies the IC50 of the derivative against PIM-1, a key regulator of cell cycle progression and apoptosis resistance.
Rationale: PIM-1 is constitutively active; inhibition is measured by the reduction in phosphorylation of a peptide substrate (e.g., S6K substrate).
Materials
Enzyme: Recombinant Human PIM-1 Kinase (active).
Substrate: S6K peptide (KRRRLASLR).
Tracer:
P-ATP or ADP-Glo Reagent (Promega).
Reference: Staurosporine (Positive Control).
Step-by-Step Methodology
Compound Preparation: Dissolve the functionalized pyrido[2,3-d]pyrimidine derivative in 100% DMSO to 10 mM. Prepare serial dilutions (0.1 nM to 10 µM) in Kinase Buffer.
Reaction Assembly:
In a 384-well plate, add 2 µL of Compound dilution.
Add 4 µL of Enzyme Master Mix (PIM-1). Incubate for 10 min at RT to allow ATP-pocket binding.
Initiate reaction by adding 4 µL of Substrate/ATP Mix (10 µM ATP final).
Incubation: Incubate at RT for 60 minutes.
Detection (ADP-Glo Method):
Add 10 µL of ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min.
Add 20 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase signal). Incubate 30 min.
Data Analysis: Measure Luminescence (RLU). Plot RLU vs. log[Compound]. Fit to a sigmoidal dose-response curve to calculate IC50.
Validation Criteria: The assay is valid only if the Z-factor > 0.5 and Staurosporine IC50 is within 10–20 nM.
To confirm the compound inhibits the target inside the cell (and not just in a test tube), monitor the phosphorylation status of downstream substrates.
Target Pathway: PIM-1 phosphorylates Bad (at Ser112), preventing apoptosis. Inhibition should reduce p-Bad levels.
Pathway Visualization
Figure 2: PIM-1 Signaling Node.[1] The inhibitor blocks PIM-1, preventing Bad phosphorylation, thereby restoring the apoptotic pathway in cancer cells.
Methodology
Cell Culture: Seed MCF-7 (Breast Cancer) or K562 (Leukemia) cells at
cells/well in 6-well plates.
Treatment: Treat cells with the derivative at
and the biochemical IC50 for 6–24 hours. Include a DMSO control.
Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer containing Protease/Phosphatase Inhibitor Cocktails.
Blotting:
Load 30 µg protein per lane on SDS-PAGE.
Transfer to PVDF membrane.
Primary Antibodies: Anti-p-Bad (Ser112) and Anti-Total Bad. Use Anti-
-Actin as loading control.
Result Interpretation: A successful "hit" will show a dose-dependent decrease in p-Bad band intensity while Total Bad remains constant.
References
Encyclopedia.pub. (2022). Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives.Link
RSC Advances. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors.Link
NIH / PMC. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents.Link
AACR Journals. (2000). The Pyrido[2,3-d]pyrimidine Derivative PD180970 Inhibits p210Bcr-Abl Tyrosine Kinase and Induces Apoptosis of K562 Leukemic Cell.[2]Link
Google Patents. (2021). WO2021226629A1 - Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists.Link
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine
This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. As a specialized heterocyclic comp...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine. As a specialized heterocyclic compound, its specific toxicological properties are not extensively documented. Therefore, this directive is grounded in a conservative approach, inferring hazards from structurally similar dichlorinated pyridopyrimidines and chlorinated heterocyclic compounds. The procedures outlined herein are designed to establish a self-validating system of safety, prioritizing the well-being of laboratory personnel above all.
Inferred Hazard Assessment and Risk Profile
Anticipated Hazards:
Acute Toxicity: Assumed to be harmful if swallowed or inhaled.[1][2] Particulate matter from the solid form can pose a significant inhalation risk.
Skin Corrosion/Irritation: High likelihood of being a skin irritant or corrosive.[2][3] Dichlorinated heterocyclic compounds can cause severe skin burns upon contact.[1][4]
Eye Damage/Irritation: Assumed to be a severe eye irritant, with a risk of causing serious, potentially irreversible, eye damage.[1][2][4]
Respiratory Irritation: Inhalation of dust or vapors may cause significant irritation to the respiratory tract.[2][3][5]
Reactivity: Stable under recommended storage conditions, but may decompose upon heating to release toxic fumes, including hydrogen chloride and nitrogen oxides.[2] It should be kept away from strong oxidizing agents and acids.[1][2]
This profile necessitates treating the compound as a particularly hazardous substance, mandating strict adherence to the safety protocols that follow.
The Hierarchy of Controls: PPE as the Final Safeguard
Personal Protective Equipment (PPE) is the last and final line of defense.[6] Its effectiveness is predicated on the prior implementation of more robust safety measures. Before any work is initiated, the following controls must be in place:
Engineering Controls: All manipulations of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine, especially handling of the solid powder or concentrated solutions, must occur within a certified chemical fume hood to minimize inhalation exposure.[2] Eyewash stations and safety showers must be immediately accessible.[2]
Administrative Controls: Access to the compound should be restricted to trained personnel. All users must be familiar with the procedures outlined in this guide and the location of emergency equipment.
Substitution: While not always possible in research, consider if a less hazardous analog could be used to achieve the scientific objective.
Only after these controls are confirmed can PPE be effectively utilized to mitigate residual risks.
Core PPE Protocol: Minimum Requirements for Any Scale
For any manipulation of 2,4-Dichloro-6,7-dimethylpyrido[2,3-d]pyrimidine, the following PPE is mandatory. This represents the baseline level of protection.
Eye Protection: ANSI Z87.1-compliant chemical splash goggles are required at all times.[7] Safety glasses with side shields are insufficient due to the risk of splashes from corrosive materials.
Hand Protection: At a minimum, wear ASTM D6978-rated nitrile gloves.[8] Inspect gloves for any signs of degradation or puncture before each use. For any task beyond milligram-scale weighing, double-gloving is strongly recommended.[9]
Body Protection: A flame-resistant laboratory coat with a fully fastened front is required.[9] This coat should have tight-fitting cuffs to protect the wrists.
Footwear: Fully enclosed, chemical-resistant shoes must be worn.[7] Open-toed shoes, sandals, or woven footwear are strictly prohibited in the laboratory.[7]
Task-Specific PPE Escalation Plan
The nature and scale of the experimental work dictate the necessary level of PPE. Use the following table to escalate protection based on the specific procedure being performed.
Task
Scale
Required Engineering Control
Minimum PPE
Enhanced PPE / Special Handling
Storage & Transport
Any
Ventilated chemical cabinet
Core PPE Protocol
Use a secondary container for transport between labs.
Weighing Solid
< 100 mg
Chemical Fume Hood
Core PPE Protocol + Double Nitrile Gloves
For larger quantities, add a disposable N95 respirator.[9] Use anti-static weigh boats.
Preparing Solutions
< 100 mL
Chemical Fume Hood
Core PPE Protocol + Double Nitrile Gloves
Add a face shield over chemical splash goggles.[6][9]
Running Reactions
Any
Chemical Fume Hood
Core PPE Protocol + Double Nitrile Gloves
Add a face shield for reactions under pressure, heat, or with a risk of splashing.
Work-up & Purification
> 100 mL
Chemical Fume Hood
Core PPE Protocol + Face Shield
Change outer gloves immediately if contamination is suspected. Consider thicker, chemical-resistant gloves (e.g., neoprene over nitrile).
Spill Cleanup
Any
Evacuate area, then re-enter
See Emergency Procedures
Full-face respirator with organic vapor/acid gas cartridge, chemical-resistant coveralls, and heavy-duty gloves (e.g., Butyl).
Procedural Guide: Donning and Doffing PPE
The sequence of putting on and taking off PPE is critical to prevent cross-contamination.
Donning Sequence (Putting On):
Footwear & Lab Coat: Confirm proper shoes are worn. Don the lab coat and fasten it completely.
Head/Hair Cover: If required by facility protocols, don hair bonnets.
Respirator (if required): Perform a seal check according to manufacturer instructions.
Eye/Face Protection: Put on chemical splash goggles, followed by a face shield if the task requires it.
Gloves: Don the first pair of nitrile gloves, ensuring the cuffs go over the sleeves of the lab coat. If double-gloving, don the second pair over the first.
Doffing Sequence (Taking Off):
This process is designed to contain contamination.
Outer Gloves: Remove the outer pair of gloves (if used) by peeling them off without touching the outside surface with bare skin. Dispose of them immediately.
Face Shield/Goggles: Remove face shield (if used), followed by goggles, from the back of the head. Avoid touching the front surfaces. Place in a designated area for decontamination.
Lab Coat: Unfasten the lab coat and roll it outwards, containing the contaminated surface. Dispose of it in the appropriate receptacle.
Inner Gloves: Remove the final pair of gloves using the same peeling technique. Dispose of them.
Respirator (if used): Remove the respirator from the back of the head.
Hand Hygiene: Immediately and thoroughly wash hands with soap and water.
Decontamination and Disposal Plan
Reusable PPE: Goggles and face shields must be decontaminated after each use by wiping with 70% ethanol or another appropriate disinfectant.
Disposable PPE: All contaminated disposable PPE (gloves, lab coats, etc.) must be collected in a dedicated, sealed hazardous waste container.
Chemical Waste: The compound itself and any solutions containing it must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not pour down the drain.[1][2]
Emergency Response Protocols
In Case of Exposure:
Skin Contact: Immediately go to the nearest safety shower.[1] Remove all contaminated clothing while under the shower. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2]
Eye Contact: Immediately go to the nearest eyewash station.[2] Forcibly hold eyelids open and flush with water for at least 15 minutes. Remove contact lenses if present and easy to do so.[1] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]
Ingestion: DO NOT induce vomiting.[1] Rinse the mouth with water. Seek immediate medical attention.
In Case of a Spill:
Alert all personnel in the immediate area and evacuate.
If the spill is flammable, remove all ignition sources.
Don the appropriate enhanced PPE for spill cleanup (respirator, heavy-duty gloves, coveralls).
Contain the spill using an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials.
Carefully collect the absorbed material into a labeled hazardous waste container.
Decontaminate the spill area with a suitable solvent, followed by soap and water.
Diagrams and Visual Aids
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.
Caption: Fig 1. Decision tree for PPE selection based on task.
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